ISM012-042

Core Science & Biosynthesis

ISM012-042 mechanism of action in IBD

An In-depth Technical Guide to the Mechanism of Action of ISM012-042 in Inflammatory Bowel Disease

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

ISM012-042 is an investigational, orally administered, gut-restricted small molecule inhibitor of prolyl hydroxylase domain 1 and 2 (PHD1/2) in development for the treatment of Inflammatory Bowel Disease (IBD). Developed using a generative artificial intelligence platform, ISM012-042 presents a novel therapeutic approach by targeting the underlying mechanisms of intestinal barrier dysfunction and inflammation. Its primary mechanism of action is the stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α), a key transcription factor in the cellular response to hypoxia, leading to the upregulation of genes that enhance intestinal barrier integrity and the downregulation of pro-inflammatory cytokines. This document provides a comprehensive overview of the preclinical data, mechanism of action, and experimental methodologies supporting the development of ISM012-042.

Core Mechanism of Action: PHD Inhibition and HIF-1α Stabilization

The key downstream effects of HIF-1α stabilization in the context of IBD are:

This dual action of restoring the epithelial barrier and reducing inflammation addresses two of the core pathological features of IBD.

Signaling Pathway Diagram

Caption: Mechanism of Action of ISM012-042 in IBD.

Quantitative Preclinical Data

The preclinical efficacy of ISM012-042 has been demonstrated through a series of in vitro and in vivo studies.

Table 1: In Vitro Activity

Assay	Target/Cell Line	Parameter	Value	Reference
Enzymatic Inhibition	PHD1	IC50	1.9 nM	[2][4]
Enzymatic Inhibition	PHD2	IC50	2.5 nM	[2][4]
Barrier Function	DSS-induced Caco-2 cells	Protection from barrier disruption	2.5 µM	[4]
Anti-inflammatory Activity	LPS-stimulated mouse BMDCs	Reduction of IL-12p35 expression	Dose-dependent	[4]
Anti-inflammatory Activity	LPS-stimulated mouse BMDCs	Reduction of TNF expression	Dose-dependent	[4]

Table 2: In Vivo Pharmacokinetics and Efficacy

Model	Species	Parameter	Result	Reference
Pharmacokinetics	Animal models	Colon vs. Plasma Concentration	67-fold higher in colon	[2]
TNBS-induced colitis	Mouse	Disease Activity Index (DAI)	Outperformed mesalamine	[2]
Oxazolone-induced colitis	Mouse	Epithelial Integrity (ZO-1 retention)	Increased	[2]
TNBS-induced colitis	Mouse	Body Weight	Reduced loss/Increased gain	[1]
Colitis models	Mouse	Pro-inflammatory Cytokines (IL-6, IL-17, TNF-α)	Reduced in gut tissue	[2]

Detailed Experimental Protocols

In Vitro Barrier Function Assay

• Cell Line: Caco-2 human colorectal adenocarcinoma cells.

• Methodology: Caco-2 cells are seeded on Transwell inserts and cultured to form a differentiated monolayer with tight junctions. The integrity of the monolayer is assessed by measuring Transepithelial Electrical Resistance (TEER). To induce barrier disruption, Dextran Sodium Sulfate (DSS) is added to the culture medium.

• Treatment: Cells are pre-treated with ISM012-042 (e.g., at 2.5 µM) prior to the addition of DSS.

• Endpoint: TEER is measured at various time points to quantify the protective effect of ISM012-042 on the integrity of the cell monolayer.

In Vitro Anti-inflammatory Assay

• Cells: Bone marrow-derived dendritic cells (BMDCs) isolated from mice.

• Methodology: BMDCs are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, characterized by the production of pro-inflammatory cytokines.

• Treatment: Cells are co-incubated with LPS and varying concentrations of ISM012-042.

• Endpoint: The expression levels of inflammatory cytokines, such as IL-12 and TNF-α, are quantified using methods like quantitative PCR (qPCR) or ELISA.

In Vivo Colitis Models

• Animal Model: Mice (e.g., C57BL/6).

• Induction of Colitis:

  • TNBS-induced colitis: A chemical irritation model where 2,4,6-Trinitrobenzenesulfonic acid (TNBS) is administered intra-rectally.

  • Oxazolone-induced colitis: A model that mimics Th2-driven colitis, induced by intra-rectal administration of the haptenating agent oxazolone.

• Treatment Protocol: ISM012-042 is administered orally, once daily, starting after the induction of colitis (therapeutic setting).

• Efficacy Parameters:

  • Disease Activity Index (DAI): A composite score based on body weight loss, stool consistency, and rectal bleeding.

  • Histological Analysis: Colon tissue is collected, and sections are stained (e.g., with H&E) to assess inflammation, tissue damage, and immune cell infiltration.

  • Gene and Protein Expression: Colon tissue is analyzed for the expression of tight junction proteins (e.g., ZO-1) and inflammatory cytokines.

Experimental Workflow Diagram

Caption: Preclinical Experimental Workflow for ISM012-042.

Clinical Development

Conclusion

References

• 1. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 3. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 4. Insilico’s AI-discovered ulcerative colitis drug starts Phase I trial [clinicaltrialsarena.com]

ISM012-042: A Technical Overview of its Selectivity for PHD1 and PHD2 over PHD3

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction to PHD Isoforms and their Therapeutic Relevance

Prolyl hydroxylase domain (PHD) enzymes, comprising three main isoforms (PHD1, PHD2, and PHD3), are critical oxygen sensors in human cells. These enzymes play a pivotal role in the regulation of HIF-α subunits. Under normoxic conditions, PHDs hydroxylate specific proline residues on HIF-α, targeting it for ubiquitination and subsequent proteasomal degradation. Inhibition of PHDs prevents this degradation, leading to the stabilization and activation of HIF-α, which in turn transcriptionally activates a host of genes involved in processes such as erythropoiesis, angiogenesis, and inflammation.

Quantitative Analysis of ISM012-042's Selectivity Profile

ISM012-042 has been identified as a potent and selective inhibitor of PHD1 and PHD2. The inhibitory activity is quantified by the half-maximal inhibitory concentration (IC50), which represents the concentration of the inhibitor required to reduce the enzyme's activity by 50%. The compound demonstrates significantly lower potency against PHD3, a key characteristic for its safety profile.

Enzyme Target	IC50 (nM)
PHD1	1.9[1]
PHD2	2.5[1]
PHD3	Minimal Activity[3]

Table 1: Inhibitory activity of ISM012-042 against PHD isoforms.

Experimental Protocols for Determining PHD Inhibitor Selectivity

The determination of IC50 values for PHD inhibitors typically involves in vitro biochemical assays that measure the enzymatic activity of the purified recombinant PHD isoforms in the presence of varying concentrations of the inhibitor. While the specific protocol for ISM012-042 is not publicly detailed, a general methodology can be outlined based on established practices in the field.

General Principle of a PHD Biochemical Assay

PHD enzymes utilize molecular oxygen, Fe(II), and α-ketoglutarate as co-substrates to hydroxylate a proline residue within a specific peptide sequence derived from HIF-1α. A common approach to measure PHD activity is to quantify the consumption of a co-substrate or the formation of a product.

Representative Experimental Protocol (TR-FRET based)

Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) assays are a common and robust method for studying enzyme activity and inhibition in a high-throughput format.

Objective: To determine the IC50 values of a test compound against recombinant human PHD1, PHD2, and PHD3.

Materials:

• Recombinant human PHD1, PHD2, and PHD3 enzymes

• Biotinylated HIF-1α peptide substrate

• α-ketoglutarate

• Fe(II) (e.g., (NH4)2Fe(SO4)2·6H2O)

• Ascorbic acid

• Europium-labeled anti-hydroxyproline antibody (Donor)

• Streptavidin-conjugated acceptor fluorophore (e.g., ULight™ dye)

• Assay buffer (e.g., HEPES buffer, pH 7.5, with Tween-20 and BSA)

• Test compound (e.g., ISM012-042) serially diluted in DMSO

• 384-well microplates

• TR-FRET-compatible microplate reader

Procedure:

• Enzyme and Substrate Preparation: Prepare solutions of PHD enzymes and the biotinylated HIF-1α peptide in the assay buffer.

• Compound Dispensing: Dispense nanoliter volumes of the serially diluted test compound into the microplate wells. Include controls with DMSO only (no inhibitor) and wells without enzyme (background).

• Enzyme Reaction:

  • Add the PHD enzyme to each well and incubate for a short period with the compound.

  • Initiate the hydroxylation reaction by adding a mixture of the HIF-1α peptide, α-ketoglutarate, Fe(II), and ascorbic acid.

  • Incubate the reaction mixture at room temperature for a specified time (e.g., 60 minutes).

• Detection:

  • Stop the reaction by adding EDTA.

  • Add the detection reagents: a mixture of the Europium-labeled anti-hydroxyproline antibody and the streptavidin-conjugated acceptor.

  • Incubate to allow for antibody binding to the hydroxylated peptide and streptavidin binding to the biotinylated peptide.

• Data Acquisition: Read the plate on a TR-FRET microplate reader, measuring the emission at both the donor and acceptor wavelengths.

• Data Analysis:

  • Calculate the TR-FRET ratio (acceptor emission / donor emission).

  • Plot the TR-FRET ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Signaling Pathways and Experimental Workflows

The HIF-1α Signaling Pathway and the Role of PHD Inhibition

The following diagram illustrates the central mechanism of HIF-1α regulation by PHD enzymes and how inhibitors like ISM012-042 intervene in this pathway.

Caption: HIF-1α signaling pathway under normoxia and with PHD inhibition.

Experimental Workflow for IC50 Determination

The logical flow of an experiment to determine the IC50 of a compound for PHD enzymes is depicted in the following diagram.

Caption: A generalized workflow for determining the IC50 of a PHD inhibitor.

Conclusion

ISM012-042 is a potent inhibitor of PHD1 and PHD2 with IC50 values in the low nanomolar range. A key feature of its pharmacological profile is its pronounced selectivity over PHD3, which is a desirable characteristic for minimizing potential off-target effects and enhancing its safety profile. The development of such selective inhibitors, facilitated by advanced computational methods, represents a significant step forward in the targeted therapy of diseases like IBD. Further investigations into the precise molecular interactions between ISM012-042 and the different PHD isoforms will provide a deeper understanding of its selectivity and aid in the design of future generations of PHD inhibitors.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 3. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 4. communities.springernature.com [communities.springernature.com]

AI-Powered Discovery and Development of ISM012-042: A Technical Whitepaper

For Researchers, Scientists, and Drug Development Professionals

Abstract

Introduction: The Unmet Need in IBD and the AI-Driven Approach

Inflammatory Bowel Disease (IBD), encompassing Crohn's disease and ulcerative colitis, is a chronic inflammatory condition of the gastrointestinal tract with a significant unmet medical need. Current therapies often have limitations in efficacy and can be associated with systemic side effects. The inhibition of PHD enzymes presents a promising therapeutic strategy for IBD. PHD inhibition stabilizes Hypoxia-Inducible Factor-1 alpha (HIF-1α), a transcription factor that plays a crucial role in promoting intestinal barrier function and reducing inflammation.

AI-Driven Target Discovery and Molecule Design

The discovery of ISM012-042 was a multi-stage process orchestrated by the Pharma.AI platform, which integrates AI for target discovery, generative chemistry for molecule design, and prediction of clinical trial outcomes.

Target Identification with PandaOmics™

PandaOmics™, the target discovery engine of Pharma.AI, was employed to identify and prioritize therapeutic targets for IBD. This platform analyzes a vast array of data, including genomics, proteomics, transcriptomics, and published literature, using deep learning models to identify proteins with a strong disease association. For IBD, PandaOmics identified the PHD1/2-HIF-1α signaling axis as a top-ranking target. The rationale for this selection was based on the pathway's critical role in intestinal epithelial cell protection and immune modulation.

Caption: PandaOmics™ workflow for IBD target identification.

Generative Chemistry with Chemistry42™

The key objectives for the generative models were:

• High Potency: Strong inhibitory activity against PHD1 and PHD2.

• Selectivity: Minimal activity against other related enzymes to reduce off-target effects.

• Gut Restriction: Physicochemical properties favoring high concentrations in the colon and low systemic absorption. This was a critical parameter to ensure localized efficacy and minimize potential systemic side effects.

• Synthetic Accessibility: The generated molecules needed to be readily synthesizable.

The platform iteratively generated and scored millions of virtual compounds against these predefined parameters. Promising candidates were then synthesized and subjected to experimental validation. This iterative design-synthesize-test cycle, guided by AI, led to the identification of ISM012-042.

Caption: Chemistry42™ workflow for ISM012-042 design.

Preclinical Pharmacology

ISM012-042 underwent a comprehensive preclinical evaluation to characterize its enzymatic activity, cellular function, and in vivo efficacy.

In Vitro Enzymatic and Cellular Activity

Table 1: In Vitro Activity of ISM012-042

Assay	Target	IC50 (nM)
PHD1 Inhibition	PHD1	1.9
PHD2 Inhibition	PHD2	2.5

Experimental Protocol: PHD1/2 Enzymatic Inhibition Assay

• Objective: To determine the in vitro inhibitory potency of ISM012-042 against human PHD1 and PHD2 enzymes.

• Method: A biochemical assay was performed using recombinant human PHD1 and PHD2. The assay measures the hydroxylation of a HIF-1α peptide substrate.

• Procedure:

  • Recombinant PHD1 or PHD2 enzyme was incubated with a synthetic HIF-1α peptide substrate, α-ketoglutarate, and ascorbate (B8700270) in an assay buffer.

  • ISM012-042 was added at various concentrations.

  • The reaction was initiated and incubated at room temperature.

  • The level of hydroxylated peptide was quantified using a fluorescent-based detection method.

  • IC50 values were calculated from the dose-response curves.

Experimental Protocol: HIF-1α Accumulation Assay

• Objective: To assess the ability of ISM012-042 to stabilize HIF-1α in a cellular context.

• Cell Line: Caco-2 human colorectal adenocarcinoma cells.

• Method: A HiBiT protein tagging system was used to quantify HIF-1α levels.

• Procedure:

  • Caco-2 cells were seeded in 96-well plates and allowed to adhere overnight.

  • Cells were treated with a serial dilution of ISM012-042 for a specified duration.

  • Cell lysis was performed, and the HiBiT lytic detection reagent was added.

  • Luminescence, proportional to the amount of HIF-1α-HiBiT fusion protein, was measured using a luminometer.

Intestinal Barrier Function

Experimental Protocol: Transepithelial Electrical Resistance (TEER) Assay

• Objective: To evaluate the protective effect of ISM012-042 on intestinal epithelial barrier integrity.

• Cell Line: Caco-2 cells.

• Method: Caco-2 cells were cultured on Transwell inserts to form a polarized monolayer. Barrier integrity was assessed by measuring the TEER.

• Procedure:

  • Caco-2 cells were seeded on Transwell inserts and cultured until a stable TEER value was achieved, indicating monolayer confluence and tight junction formation.

  • The monolayer was pre-treated with ISM012-042 (e.g., 2.5 μM) for a specified time.

  • Barrier dysfunction was induced by adding dextran (B179266) sulfate (B86663) sodium (DSS) to the apical side of the Transwell.

  • TEER was measured at various time points using a voltmeter.

Anti-inflammatory Activity

Experimental Protocol: Cytokine mRNA Expression in Bone Marrow-Derived Dendritic Cells (BMDCs)

• Objective: To determine the effect of ISM012-042 on the expression of pro-inflammatory cytokines.

• Cell Type: Mouse bone marrow-derived dendritic cells (BMDCs).

• Method: Quantitative real-time polymerase chain reaction (qRT-PCR) was used to measure the mRNA levels of TNF-α and IL-12.

• Procedure:

  • BMDCs were generated from mouse bone marrow cells.

  • Cells were pre-treated with various concentrations of ISM012-042.

  • Inflammation was stimulated by adding lipopolysaccharide (LPS).

  • After incubation, total RNA was extracted from the cells.

  • cDNA was synthesized, and qRT-PCR was performed using primers specific for TNF-α, IL-12, and a housekeeping gene for normalization.

In Vivo Efficacy in Colitis Models

ISM012-042 demonstrated significant efficacy in preclinical models of colitis, reducing disease activity and improving histological scores.

Caption: Mechanism of action of ISM012-042.

Pharmacokinetics and Gut-Restriction

A key feature of ISM012-042 is its gut-restricted pharmacokinetic profile, which was confirmed in preclinical studies.

Table 2: ISM012-042 Concentration in Plasma and Colon of Mice

Time (hours)	Mean Plasma Concentration (ng/mL)	Mean Colon Concentration (ng/g)
2	10	1500
8	5	800
24	<1	200

Experimental Protocol: LC-MS/MS Quantification of ISM012-042

• Objective: To determine the concentration of ISM012-042 in plasma and colon tissue.

• Method: Liquid chromatography-tandem mass spectrometry (LC-MS/MS).

• Procedure:

  • Mice were orally administered ISM012-042.

  • At specified time points, blood and colon tissue samples were collected.

  • Plasma was separated from blood by centrifugation. Colon tissue was homogenized.

  • ISM012-042 was extracted from plasma and colon homogenates using a liquid-liquid or solid-phase extraction method.

  • The extracted samples were analyzed by LC-MS/MS. A specific precursor-to-product ion transition for ISM012-042 was monitored for quantification.

  • Concentrations were determined by comparing the peak areas to a standard curve prepared in the corresponding matrix.

Conclusion

References

• 1. Validated AI-Driven Target Identification and Biomarker Discovery with Insilico Medicine’s PandaOmics [bio-itworld.com]

The Gut-Restricted Pharmacology of ISM012-042: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

ISM012-042 is a novel, orally active, small-molecule inhibitor of prolyl hydroxylase domain (PHD) enzymes 1 and 2, developed for the treatment of inflammatory bowel disease (IBD).[1][2][3] Its distinct pharmacological profile is characterized by potent and selective PHD inhibition coupled with a gut-restricted mechanism of action, designed to maximize therapeutic efficacy within the gastrointestinal tract while minimizing systemic exposure and associated adverse effects.[4][5] This technical guide provides an in-depth overview of the preclinical pharmacology of ISM012-042, detailing its mechanism of action, in vitro and in vivo efficacy, and pharmacokinetic properties. The experimental protocols for the key studies cited are also described, and the core signaling pathway is visualized.

Introduction: Targeting the HIF Pathway in IBD

Inflammatory bowel disease, encompassing ulcerative colitis and Crohn's disease, is characterized by chronic inflammation of the gut and impaired intestinal barrier function.[4] A promising therapeutic strategy involves the modulation of the hypoxia-inducible factor (HIF) pathway.[4] HIF-1α is a transcription factor that plays a crucial role in protecting the intestinal epithelium and resolving inflammation. Under normal oxygen levels, HIF-1α is hydroxylated by PHD enzymes, leading to its degradation. In hypoxic conditions, such as those found in inflamed intestinal tissue, PHD activity is reduced, allowing HIF-1α to stabilize and activate the transcription of genes involved in barrier protection, angiogenesis, and anti-inflammatory responses.

ISM012-042 is designed to mimic this protective hypoxic response by directly inhibiting PHD1 and PHD2, thereby stabilizing HIF-1α and promoting intestinal mucosal healing.[1][4] A key innovation in the development of ISM012-042 was the use of generative artificial intelligence to design a molecule with properties optimized for gut restriction, aiming to avoid the systemic side effects that have hindered the development of other PHD inhibitors.[6][7]

Mechanism of Action

ISM012-042 is a potent and selective inhibitor of PHD1 and PHD2.[1][4] Unlike some other PHD inhibitors that act as iron chelators, ISM012-042 binds directly to PHD2, inducing a conformational change that stabilizes HIF-1α even in the presence of high iron concentrations.[4] This direct inhibition leads to the accumulation of HIF-1α in intestinal epithelial cells, which in turn upregulates the expression of genes that enhance the integrity of the intestinal barrier.[4][5]

Signaling Pathway of ISM012-042

Caption: Mechanism of ISM012-042 in stabilizing HIF-1α.

In Vitro Efficacy

The preclinical efficacy of ISM012-042 was evaluated in several in vitro models to assess its potency, selectivity, and functional effects on intestinal epithelial cells and immune cells.

PHD Enzyme Inhibition

ISM012-042 demonstrated potent and selective inhibition of PHD1 and PHD2 enzymes.

Enzyme	IC50 (nM)
PHD1	1.9[1][4]
PHD2	2.5[1][4]

Table 1: In vitro inhibitory activity of ISM012-042 against PHD1 and PHD2.

Intestinal Barrier Function in Caco-2 Cells

The ability of ISM012-042 to protect the intestinal epithelial barrier was assessed using Caco-2 cells, a human colon adenocarcinoma cell line that forms a monolayer with tight junctions, mimicking the intestinal barrier.

• Experimental Protocol: Caco-2 Barrier Integrity Assay

  • Cell Culture: Caco-2 cells are seeded on Transwell inserts and cultured for 21 days to allow for differentiation and formation of a polarized monolayer.

  • Treatment: The Caco-2 monolayers are pre-treated with ISM012-042 (e.g., 2.5 μM) for a specified period.[1]

  • Barrier Disruption: The integrity of the barrier is challenged with a barrier-disrupting agent such as dextran (B179266) sodium sulfate (B86663) (DSS).[6]

  • Assessment of Barrier Integrity: Transepithelial electrical resistance (TEER) is measured at various time points to assess the integrity of the tight junctions. A decrease in TEER indicates increased permeability.

ISM012-042 was shown to protect Caco-2 cell monolayers from DSS-induced barrier disruption.[1][6]

Anti-inflammatory Effects in Bone Marrow-Derived Dendritic Cells (BMDCs)

The anti-inflammatory properties of ISM012-042 were evaluated in lipopolysaccharide (LPS)-stimulated mouse bone marrow-derived dendritic cells (BMDCs).

• Experimental Protocol: Murine BMDC Cytokine Assay

  • BMDC Generation: Bone marrow cells are harvested from the femurs and tibias of mice and cultured in the presence of granulocyte-macrophage colony-stimulating factor (GM-CSF) to differentiate them into BMDCs.

  • Treatment: Differentiated BMDCs are treated with various concentrations of ISM012-042.

  • Stimulation: The cells are then stimulated with LPS to induce an inflammatory response.

  • Cytokine Measurement: After a 24-hour incubation, the expression of pro-inflammatory cytokines such as IL-12 and TNF-α in the cell culture supernatant or cell lysates is quantified by ELISA or quantitative PCR.[6]

ISM012-042 dose-dependently reduced the expression of IL-12 and TNF-α in activated BMDCs, demonstrating its anti-inflammatory effects.[1][6]

In Vivo Efficacy in Colitis Models

The therapeutic potential of ISM012-042 was assessed in established mouse models of colitis that mimic key aspects of human IBD.

TNBS-Induced Colitis Model

This model is characterized by a Th1-mediated inflammatory response.

• Experimental Protocol: TNBS-Induced Colitis

  • Disease Induction: Colitis is induced in mice by intrarectal administration of 2,4,6-trinitrobenzenesulfonic acid (TNBS) dissolved in ethanol (B145695). The ethanol serves to break the mucosal barrier.

  • Treatment: ISM012-042 is administered orally, typically starting after disease induction.

  • Efficacy Evaluation: Efficacy is assessed by monitoring body weight, disease activity index (DAI) scores (which include stool consistency and presence of blood), colon length at the end of the study (shortening is a sign of inflammation), and histological analysis of colon tissue for inflammation and damage.

Oxazolone-Induced Colitis Model

This model represents a Th2-mediated colitis, which has similarities to ulcerative colitis.

• Experimental Protocol: Oxazolone-Induced Colitis

  • Sensitization: Mice are first sensitized by topical application of oxazolone (B7731731).

  • Disease Induction: A few days later, colitis is induced by intrarectal administration of oxazolone in an ethanol solution.

  • Treatment and Evaluation: Similar to the TNBS model, ISM012-042 is administered orally, and efficacy is determined by assessing DAI scores, colon length, and histology.

Workflow for In Vivo Colitis Models

Caption: General workflow for in vivo colitis model studies.

Gut-Restricted Pharmacokinetics

A defining feature of ISM012-042 is its gut-restricted pharmacokinetic profile, which was intentionally designed to limit systemic drug exposure.

Parameter	Result
Colon-to-Plasma Ratio (Animal Models)	67-fold higher concentration in the colon than in plasma[4]
Systemic Exposure (Phase I)	Very low systemic exposure observed in healthy volunteers[9]
Fecal/Plasma Ratio (Phase I)	High fecal/plasma ratio in healthy volunteers, validating gut-restrictive properties[9]

Table 2: Pharmacokinetic properties of ISM012-042 demonstrating gut restriction.

This gut-restricted distribution is a key safety feature, as it is expected to prevent the systemic side effects associated with non-specific PHD inhibition, such as cardiovascular and tumorigenic risks, which have been a concern for other PHD inhibitors.[4] The absence of an increase in circulating erythropoietin (EPO) and vascular endothelial growth factor (VEGF) in preclinical models further supports the gut-restricted activity of ISM012-042.[6]

Clinical Development

ISM012-042 has progressed to Phase I clinical trials to evaluate its safety, tolerability, and pharmacokinetics in healthy volunteers.[4][6] The trials have been conducted in Australia and China.[6][9] The initial results from these studies indicate that ISM012-042 is safe and well-tolerated, with a favorable pharmacokinetic profile that confirms its gut-restricted properties.[9]

Conclusion

References

• 1. spandidos-publications.com [spandidos-publications.com]
• 2. Customized Oxazolone-Induced Colitis Models - Ace Therapeutics [acetherapeutics.com]
• 3. TNBS-induced colitis model [bio-protocol.org]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Antigen-Specific Stimulation of CD8+ T-cells by Murine Bone Marrow-Derived Dendritic Cells - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 9. Functional characterization of oxazolone-induced colitis and survival improvement by vagus nerve stimulation - PMC [pmc.ncbi.nlm.nih.gov]

ISM012-042: A Novel, Gut-Restricted PHD Inhibitor for the Restoration of Intestinal Barrier Function

A Technical Guide for Researchers and Drug Development Professionals

Executive Summary

Inflammatory Bowel Disease (IBD) is characterized by chronic inflammation of the gastrointestinal tract and a compromised intestinal barrier. A key pathological feature of IBD is the dysfunction of the epithelial barrier, leading to increased permeability and translocation of luminal antigens, which perpetuates the inflammatory cycle. ISM012-042 is a novel, orally active, and gut-restricted inhibitor of prolyl hydroxylase domain (PHD) enzymes 1 and 2. By selectively inhibiting PHD1 and PHD2, ISM012-042 stabilizes Hypoxia-Inducible Factor-1 alpha (HIF-1α), a critical transcription factor in the cellular response to hypoxia and in the maintenance of intestinal epithelial homeostasis. This stabilization leads to the upregulation of genes crucial for barrier integrity. Preclinical studies have demonstrated the potential of ISM012-042 to restore intestinal barrier function and ameliorate inflammation in models of colitis, positioning it as a promising therapeutic candidate for IBD. This document provides a comprehensive technical overview of the preclinical data and methodologies related to the effects of ISM012-042 on intestinal barrier function.

Mechanism of Action: PHD Inhibition and HIF-1α Stabilization

ISM012-042 exerts its therapeutic effects by inhibiting PHD1 and PHD2, leading to the stabilization and activation of HIF-1α. Under normoxic conditions, PHDs hydroxylate HIF-1α, targeting it for proteasomal degradation. Inhibition of PHDs by ISM012-042 prevents this hydroxylation, allowing HIF-1α to accumulate, translocate to the nucleus, and activate the transcription of target genes involved in angiogenesis, cell survival, and, critically, intestinal barrier protection.

Delving into ISM012-042: A Technical Guide to Early-Stage Clinical and Preclinical Evaluation

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the early-stage clinical and preclinical data for ISM012-042 (also known as ISM5411), a novel, orally administered, gut-restricted inhibitor of prolyl hydroxylase domain (PHD) 1 and 2. Developed by Insilico Medicine, this first-in-class therapeutic candidate is under investigation for the treatment of inflammatory bowel disease (IBD). This document synthesizes available data to offer a comprehensive resource for researchers and drug development professionals, complete with detailed experimental protocols and visualizations of key biological pathways and workflows.

Executive Summary

ISM012-042 is designed to selectively inhibit PHD1 and PHD2, leading to the stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α). This mechanism is intended to promote intestinal barrier repair and modulate the immune response in the gut. Preclinical studies have demonstrated the potent and selective inhibitory activity of ISM012-042, its ability to protect the intestinal barrier in vitro, and its efficacy in reducing disease severity in multiple animal models of colitis. Phase 1 clinical trials in healthy volunteers have been completed, with topline results indicating that ISM012-042 is safe and well-tolerated, exhibiting a favorable pharmacokinetic profile consistent with its gut-restricted design.

Mechanism of Action: PHD Inhibition and HIF-1α Stabilization

Prolyl hydroxylase domain enzymes (PHDs) are critical regulators of the cellular response to hypoxia. In normoxic conditions, PHDs hydroxylate the alpha subunit of Hypoxia-Inducible Factor (HIF-1α), targeting it for proteasomal degradation. By inhibiting PHD1 and PHD2, ISM012-042 prevents this degradation, allowing HIF-1α to accumulate and translocate to the nucleus. There, it dimerizes with HIF-1β and binds to hypoxia-response elements (HREs) in the promoter regions of target genes. This transcriptional activation leads to the expression of proteins involved in crucial cellular processes for IBD therapy, including intestinal barrier integrity and immune regulation.

Caption: ISM012-042 Signaling Pathway.

Preclinical Data

In Vitro Potency and Selectivity

Target	IC50 (nM)
PHD1	1.9
PHD2	2.5

In Vitro Intestinal Barrier Function

The protective effect of ISM012-042 on the intestinal epithelial barrier was assessed using Caco-2 cells, a human colon adenocarcinoma cell line that forms a monolayer with characteristics of the intestinal barrier.

Experiment	Model	Treatment	Outcome
Barrier Integrity	DSS-induced disruption of Caco-2 cell monolayers	ISM012-042 (2.5 µM)	Protection against barrier disruption

In Vitro Anti-inflammatory Activity

The anti-inflammatory properties of ISM012-042 were evaluated in mouse bone marrow-derived dendritic cells (BMDCs).

Experiment	Model	Treatment	Outcome
Cytokine Expression	LPS-induced mouse BMDCs	ISM012-042	Dose-dependent reduction in the expression of IL-12p35 and TNF

In Vivo Efficacy in Colitis Models

ISM012-042 has demonstrated efficacy in multiple preclinical models of colitis, including those induced by 2,4,6-trinitrobenzenesulfonic acid (TNBS) and oxazolone.

Model	Key Findings
TNBS-induced Colitis	Outperformed mesalamine in reducing Disease Activity Index (DAI) scores and improving epithelial integrity.
Oxazolone-induced Colitis	Demonstrated efficacy in a model mimicking human Th2-driven colitis.
T-cell Transfer-induced Colitis	At doses of 10 and 30 mg/kg, significantly reduced body weight loss, lowered DAI scores, and decreased colon density compared to vehicle. Reduced levels of inflammatory cytokines including IL-6, IFN-γ, and TNF-α.

Preclinical Pharmacokinetics

Pharmacokinetic studies in animal models confirmed the gut-restricted nature of ISM012-042.

Species	Key Finding
Mouse	67-fold higher concentration in the colon compared to plasma.

Experimental Protocols

Caco-2 Intestinal Barrier Assay

This protocol outlines the general procedure for assessing the protective effects of a compound on intestinal barrier function using Caco-2 cells.

References

• 1. Insilico announces positive results from Phase I trials of AI-designed ISM5411 - Clinical Trials Arena [clinicaltrialsarena.com]

The Role of Prolyl Hydroxylase Domain (PHD) Inhibitors in Inflammatory Bowel Disease: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Inflammatory Bowel Disease (IBD), encompassing Crohn's disease and ulcerative colitis, is a chronic inflammatory condition of the gastrointestinal tract characterized by a dysfunctional epithelial barrier and a dysregulated immune response. A key feature of the inflamed intestinal mucosa is hypoxia, or low oxygen tension. This hypoxic environment activates a critical adaptive pathway governed by the Hypoxia-Inducible Factor (HIF). Prolyl Hydroxylase Domain (PHD) enzymes are cellular oxygen sensors that, under normal oxygen levels, mark the HIF-α subunit for degradation. In the hypoxic milieu of IBD, PHD activity is diminished, leading to the stabilization of HIF-1α. This transcription factor then orchestrates the expression of genes crucial for barrier protection, anti-inflammatory responses, and tissue repair. Consequently, the pharmacologic inhibition of PHDs to stabilize HIF-1α has emerged as a promising therapeutic strategy for IBD. This guide provides an in-depth overview of the core signaling pathways, a summary of preclinical and clinical data for key PHD inhibitors, detailed experimental methodologies, and a discussion of the therapeutic potential and challenges of this approach.

Core Signaling Pathway: The PHD-HIF Axis in Intestinal Homeostasis

The canonical pathway involves the regulation of HIF-1α stability by PHD enzymes. In the presence of sufficient oxygen (normoxia), PHDs utilize oxygen and 2-oxoglutarate to hydroxylate specific proline residues on the HIF-1α subunit. This hydroxylation event is recognized by the von Hippel-Lindau (VHL) E3 ubiquitin ligase complex, which targets HIF-1α for proteasomal degradation, keeping its levels low.

Caption: The PHD-HIF signaling pathway under normoxic and hypoxic/PHD-inhibited conditions.

Preclinical Data of PHD Inhibitors in IBD Models

A variety of PHD inhibitors have demonstrated therapeutic potential in preclinical animal models of IBD, primarily murine models of colitis induced by dextran (B179266) sulfate (B86663) sodium (DSS), 2,4,6-trinitrobenzene sulfonic acid (TNBS), or oxazolone.[6][7][8] These models mimic key aspects of human ulcerative colitis and Crohn's disease, respectively.

Summary of Preclinical Efficacy

The following table summarizes the quantitative data from key preclinical studies on the efficacy of PHD inhibitors in experimental colitis.

PHD Inhibitor	Animal Model	Key Efficacy Parameters and Results	Reference
Dimethyloxalylglycine (DMOG)	DSS-induced colitis (mice)	- Significantly reduced disease activity index (DAI).- Attenuated weight loss.- Decreased histological signs of inflammation.	[4][9]
AKB-4924 (GB004)	TNBS-induced colitis (mice)	- Oral administration provided mucosal protection comparable to intraperitoneal injection.[10]- Reduced intestinal barrier permeability.[11]- Dose-dependently decreased mucosal concentrations of IL-1β, IL-6, and TNF-α.[11]	[10][11]
CG-598	DNBS-induced colitis (mice)	- Dose-dependent effects: - Body Weight: Significant prevention of weight loss at higher doses.[12] - Colon Length: Significant preservation of colon length (Vehicle: ~6.5 cm; 30 mg/kg CG-598: ~8 cm).[12] - Histological Score: Significant reduction in inflammation and tissue damage.[12]	[12]
ISM012-042	TNBS & Oxazolone-induced colitis (mice)	- Dose-dependently attenuated colitis progression.- Reduced expression of inflammatory cytokines (IL-12, TNF-α) in activated dendritic cells.	[12]

Clinical Trials of PHD Inhibitors in IBD

The promising preclinical data has led to the evaluation of PHD inhibitors in clinical trials for IBD.

Summary of Clinical Trial Data

The following table summarizes the available quantitative data from clinical trials of PHD inhibitors in patients with IBD.

PHD Inhibitor	Clinical Trial Phase	Patient Population	Key Outcomes and Data	Reference
GB004 (AKB-4924)	Phase 1b	Active Ulcerative Colitis (UC)	- Safety: Generally well-tolerated. Adverse events occurred in 39.1% of the GB004 group vs. 27.3% in the placebo group.[11][13][14][15] Most common adverse events were nausea (21.7%) and dysgeusia (13.0%).[11][13][14][15]- Efficacy: Numerically higher proportions of patients in the GB004 group showed improvement in multiple disease activity measures at day 28 compared to placebo.[13][14][16]	[11][13][14][15][16]
GB004 (AKB-4924)	Phase 2 (SHIFT-UC)	Mild-to-moderate active UC	- Primary Endpoint (Clinical Remission at Week 12): Not met. - GB004 480mg QD: 15.4% - GB004 480mg BID: 22.5% - Placebo: 17.9%[17]- Secondary Endpoints: No meaningful differences observed.[17]- Outcome: Trial terminated for lack of treatment benefit.[17]	[17]
ISM5411	Phase 1	Healthy Volunteers	- Safety: Generally safe and well-tolerated across all dose groups with no serious adverse events reported.[2][3][18][19]- Pharmacokinetics: Demonstrated a favorable gut-restrictive profile with very low systemic exposure and a high fecal/plasma ratio.[2][3][18][19][20]	[2][3][18][19][20]

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of research findings. Below are protocols for key experiments cited in the evaluation of PHD inhibitors for IBD.

DSS-Induced Colitis in Mice

This is a widely used model for inducing acute and chronic colitis that mimics aspects of human ulcerative colitis.[8][13][21]

Objective: To induce colitis in mice to evaluate the efficacy of therapeutic agents.

Materials:

• Dextran sulfate sodium (DSS), molecular weight 36,000-50,000 Da

• C57BL/6 or other susceptible mouse strains (8-12 weeks old)

• Sterile drinking water

• Animal balance

• Reagents for Disease Activity Index (DAI) assessment (e.g., Hemoccult test)

Procedure:

• Acclimatization: House mice in a controlled environment for at least one week before the experiment.

• Baseline Measurements: Record the initial body weight of each mouse.

• DSS Administration:

  • Acute Colitis: Prepare a 2.5-5% (w/v) solution of DSS in sterile drinking water.[22] Provide this solution as the sole source of drinking water for 5-7 consecutive days.[23][24]

  • Chronic Colitis: Administer cycles of DSS (e.g., 2-3% DSS in drinking water for 5-7 days) followed by a recovery period (e.g., 7-14 days) with regular drinking water.[14][23] Repeat for 3-5 cycles.[23]

• Daily Monitoring:

  • Measure and record the body weight of each mouse daily.

  • Assess and score stool consistency and the presence of blood in the stool daily to calculate the Disease Activity Index (DAI).[25][26]

• Termination and Tissue Collection: At the end of the experiment, euthanize the mice. Excise the colon and measure its length. Collect colon tissue for histological analysis and cytokine measurements.[27]

Disease Activity Index (DAI) Scoring:

Score	Weight Loss (%)	Stool Consistency	Rectal Bleeding
0	No loss	Normal, formed pellets	No blood
1	1-5	Hemoccult positive
2	5-10	Loose stool	Visible blood in stool
3	10-15
4	>15	Diarrhea	Gross rectal bleeding

The final DAI is the sum of the scores for weight loss, stool consistency, and rectal bleeding.[25]

Caption: A generalized workflow for inducing and assessing DSS colitis in mice.

Immunohistochemistry for HIF-1α

This technique is used to visualize the expression and localization of HIF-1α in colon tissue sections.

Objective: To detect HIF-1α protein in paraffin-embedded colon tissue.

Materials:

• Formalin-fixed, paraffin-embedded colon tissue sections (4-5 µm)

• Xylene and graded ethanol (B145695) series

• Antigen retrieval solution (e.g., 10 mM sodium citrate (B86180) buffer, pH 6.0)

• Hydrogen peroxide (3%)

• Blocking buffer (e.g., PBS with 10% normal goat serum)

• Primary antibody: rabbit anti-HIF-1α

• HRP-conjugated secondary antibody (anti-rabbit)

• DAB substrate kit

• Hematoxylin counterstain

• Mounting medium

Procedure:

• Deparaffinization and Rehydration:

  • Incubate slides at 60-65°C for 1 hour.[17]

  • Wash slides in xylene (2 x 5 minutes).[17]

  • Rehydrate through a graded series of ethanol (100%, 95%, 70%, 50%) to distilled water.[17]

• Antigen Retrieval:

  • Immerse slides in pre-heated antigen retrieval solution.[4]

  • Heat in a pressure cooker or water bath according to established protocols (e.g., 95-100°C for 20-30 minutes).[9][17]

  • Allow slides to cool to room temperature.

• Staining:

  • Wash slides in TBST (Tris-buffered saline with 0.1% Tween-20).[17]

  • Block endogenous peroxidase activity with 3% hydrogen peroxide for 10 minutes.[17][28]

  • Wash with TBST.

  • Block non-specific binding with blocking buffer for 1 hour at room temperature.[17]

  • Incubate with the primary anti-HIF-1α antibody (diluted in blocking buffer) overnight at 4°C in a humidified chamber.[4][9]

  • Wash with TBST.

  • Incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.[17]

  • Wash with TBST.

• Detection and Visualization:

  • Apply DAB substrate and incubate until a brown color develops (2-5 minutes).[17]

  • Rinse with distilled water.

  • Counterstain with hematoxylin.[17]

  • Rinse with distilled water.

• Dehydration and Mounting:

  • Dehydrate slides through a graded ethanol series and xylene.

  • Coverslip with permanent mounting medium.

• Analysis: Examine slides under a microscope. HIF-1α staining is typically observed in the nucleus of epithelial cells and immune cells.[4] The intensity and percentage of positive cells can be scored.[4][24]

ELISA for Cytokine Quantification

A sandwich ELISA is a common method for quantifying cytokine levels (e.g., TNF-α, IL-6, IL-1β) in colon tissue homogenates or serum.[25][27]

Objective: To measure the concentration of a specific cytokine in a biological sample.

Materials:

• ELISA plate pre-coated with a capture antibody specific for the target cytokine

• Sample (colon tissue homogenate supernatant or serum)

• Recombinant cytokine standards

• Biotinylated detection antibody specific for the target cytokine

• Streptavidin-HRP conjugate

• Wash buffer (e.g., PBS with 0.05% Tween-20)

• TMB substrate solution

• Stop solution (e.g., 2N H₂SO₄)

• Microplate reader

Procedure:

• Preparation: Prepare serial dilutions of the recombinant cytokine standard to generate a standard curve. Prepare samples (dilute if necessary).

• Analyte Capture: Add standards and samples to the wells of the coated ELISA plate. Incubate for 2 hours at room temperature or overnight at 4°C.[15]

• Washing: Aspirate the contents of the wells and wash 3-4 times with wash buffer.

• Detection: Add the biotinylated detection antibody to each well. Incubate for 1-2 hours at room temperature.[15]

• Washing: Repeat the wash step.

• Enzyme Conjugation: Add the streptavidin-HRP conjugate to each well. Incubate for 20-30 minutes at room temperature, protected from light.[21]

• Washing: Repeat the wash step.

• Substrate Development: Add TMB substrate solution to each well. Incubate in the dark at room temperature for 15-30 minutes, or until a color gradient develops.[21]

• Stopping the Reaction: Add stop solution to each well. The color will change from blue to yellow.[21]

• Measurement: Read the optical density (OD) of each well at 450 nm using a microplate reader.

• Data Analysis: Subtract the blank OD from all readings. Plot a standard curve of OD versus the concentration of the standards. Use the standard curve to determine the concentration of the cytokine in the samples.[21]

Discussion and Future Directions

The inhibition of prolyl hydroxylases to stabilize HIF-1α is a well-founded therapeutic strategy for IBD, with strong preclinical evidence supporting its role in enhancing intestinal barrier function and reducing inflammation.[26] The differential roles of PHD isoforms (PHD1, PHD2, and PHD3) are an active area of investigation, with studies suggesting that specific inhibition of PHD1 may be particularly beneficial in colitis.[29][30]

Future research should focus on:

• Elucidating the specific roles of different PHD and HIF isoforms in various intestinal cell types to refine therapeutic targeting.

• Investigating the long-term safety of PHD inhibition in the context of chronic IBD.

• Identifying biomarkers that can predict patient response to PHD inhibitor therapy.

• Exploring combination therapies that pair PHD inhibitors with other IBD treatments to achieve synergistic effects.

References

• 1. researchgate.net [researchgate.net]
• 2. Insilico Received Positive Topline Results from Two Phase 1 Trials of ISM5411, New Drug Designed Using Generative AI for the Treatment of Inflammatory Bowel Disease - BioSpace [biospace.com]
• 3. Insilico Received Positive Topline Results from Two Phase 1 Trials of ISM5411, New Drug Designed Using Generative AI for the Treatment of Inflammatory Bowel Disease [prnewswire.com]
• 4. The hydroxylase inhibitor dimethyloxalylglycine is protective in a murine model of colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. Hypoxia inducible factor prolyl hydroxylases in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Longitudinal quantification of inflammation in the murine dextran sodium sulfate-induced colitis model using μPET/CT [pubmed.ncbi.nlm.nih.gov]
• 10. Oral delivery of prolyl hydroxylase inhibitor: AKB-4924 promotes localized mucosal healing in a mouse model of colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Randomised clinical trial: a phase 1b study of GB004, an oral HIF‐1α stabiliser, for treatment of ulcerative colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 14. Randomised clinical trial: a phase 1b study of GB004, an oral HIF-1α stabiliser, for treatment of ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. AKB-4924 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 16. researchgate.net [researchgate.net]
• 17. Gossamer Bio Announces GB004 Topline Results from Phase 2 SHIFT-UC Study in Ulcerative Colitis and Provides Corporate Update | Gossamer Bio [ir.gossamerbio.com]
• 18. Insilico announces positive results from Phase I trials of AI-designed ISM5411 - Clinical Trials Arena [clinicaltrialsarena.com]
• 19. biopharmaapac.com [biopharmaapac.com]
• 20. Insilico Medicine Reports Positive Results from Phase I Trials of ISM5411, an AI-Designed Drug for Inflammatory Bowel Disease [biopharmatrend.com]
• 21. criver.com [criver.com]
• 22. researchgate.net [researchgate.net]
• 23. An experimental model of colitis induced by dextran sulfate sodium from acute progresses to chronicity in C57BL/6: correlation between conditions of mice and the environment - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Murine Colitis Modeling using Dextran Sulfate Sodium (DSS) - PMC [pmc.ncbi.nlm.nih.gov]
• 25. socmucimm.org [socmucimm.org]
• 26. researchgate.net [researchgate.net]
• 27. Establishment and Evaluation of a Mouse Model of Experimental Ulcerative Colitis Induced by the Gavage Administration of Dextran Sulfate Sodium - PMC [pmc.ncbi.nlm.nih.gov]
• 28. researchgate.net [researchgate.net]
• 29. Crystal Genomics confirms efficacy of inflammatory bowel disease treatment < Pharma < Article - KBR [koreabiomed.com]
• 30. Targeted delivery of the hydroxylase inhibitor DMOG provides enhanced efficacy with reduced systemic exposure in a murine model of colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 31. trial.medpath.com [trial.medpath.com]

Protocols & Analytical Methods

Application Notes and Protocols: ISM012-042 for In Vivo Colitis Models

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide detailed protocols for the use of ISM012-042 in common in vivo models of colitis, along with data presentation guidelines and visualizations to aid in experimental design and interpretation.

Mechanism of Action: PHD/HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1α, targeting it for ubiquitination and subsequent proteasomal degradation. ISM012-042 inhibits this process, allowing HIF-1α to accumulate, translocate to the nucleus, and activate the transcription of target genes involved in barrier protection and immune regulation.

Caption: ISM012-042 inhibits PHD1/2, stabilizing HIF-1α to promote gene expression.

Experimental Protocols

The following are detailed protocols for inducing colitis in mice and administering ISM012-042. These protocols can be adapted for prophylactic (preventative) or therapeutic (treatment) study designs.

TNBS-Induced Colitis Model

This model is characterized by a Th1-mediated immune response and transmural inflammation, resembling Crohn's disease.

Materials:

• 2,4,6-trinitrobenzene sulfonic acid (TNBS) solution

• Ethanol

• Catheter

• ISM012-042

• Vehicle (e.g., 0.5% carboxymethylcellulose)

Protocol:

• Animal Acclimation: Acclimate male C57BL/6 mice (8-10 weeks old) for at least one week before the experiment.

• Fasting: Fast mice for 18-24 hours with free access to water.

• Anesthesia: Anesthetize mice using isoflurane (B1672236) or another appropriate anesthetic.

• TNBS Instillation:

  • Prepare a 5% (w/v) TNBS solution in 50% ethanol.

  • Slowly instill 100 µL of the TNBS solution (approximately 100-150 mg/kg) intrarectally using a 3.5 F catheter inserted about 4 cm into the colon.

  • Keep the mouse in a head-down position for at least 60 seconds to ensure proper distribution of the TNBS solution.

• ISM012-042 Administration:

  • Prophylactic Regimen: Administer ISM012-042 (10 or 30 mg/kg) or vehicle orally (p.o.) once daily, starting one day before TNBS induction (Day -1) and continuing until the end of the experiment (e.g., Day 7).[4]

  • Therapeutic Regimen: Begin oral administration of ISM012-042 (10 or 30 mg/kg) or vehicle once daily, starting two days after TNBS induction (Day 2) and continuing until the end of the experiment.[3][4]

• Monitoring and Endpoint Analysis:

  • Monitor body weight, stool consistency, and presence of blood in the stool daily to calculate the Disease Activity Index (DAI).

  • At the experimental endpoint (e.g., Day 7), euthanize the mice and collect colon tissue for macroscopic evaluation (length, weight), histology, and molecular analysis (cytokine levels, gene expression).[3][4]

Dextran (B179266) Sulfate (B86663) Sodium (DSS)-Induced Colitis Model

This model is widely used due to its simplicity and resemblance to human ulcerative colitis, characterized by damage to the colonic epithelium.

Materials:

• Dextran sulfate sodium (DSS; molecular weight 36,000-50,000 kDa)

• Drinking water

• ISM012-042

• Vehicle

Protocol:

• Animal Acclimation: Acclimate male C57BL/6 mice (8-10 weeks old) for one week.

• DSS Administration:

  • Prepare a 2-5% (w/v) DSS solution in autoclaved drinking water. The concentration may need to be optimized depending on the DSS batch and mouse strain.[7]

  • Provide the DSS solution as the sole source of drinking water for 5-7 consecutive days to induce acute colitis.[8] For chronic colitis models, DSS can be administered in cycles (e.g., 7 days of DSS followed by 7-14 days of regular water, repeated for 3-5 cycles).[8]

• ISM012-042 Administration:

  • Administer ISM012-042 (10 or 30 mg/kg, p.o.) or vehicle once daily, concurrently with or following the DSS administration period, depending on the study design (prophylactic or therapeutic).

• Monitoring and Endpoint Analysis:

  • Record daily body weight, stool consistency, and rectal bleeding to determine the DAI score.

  • At the end of the study, collect colon tissue for analysis of length, weight, histological damage, and inflammatory markers.

T-Cell Transfer-Induced Colitis Model

This model mimics the chronic and relapsing nature of Crohn's disease by transferring naive T-cells into immunodeficient mice.

Materials:

• Donor mice (e.g., C57BL/6)

• Recipient immunodeficient mice (e.g., RAG1-/- or SCID)

• Materials for cell isolation and sorting (e.g., MACS beads, flow cytometer)

• ISM012-042

• Vehicle

Protocol:

• T-Cell Isolation:

  • Isolate CD4+ T-cells from the spleens of donor mice.

  • Separate the naive T-cell population (CD4+CD45RBhigh) from the regulatory T-cell population (CD4+CD45RBlow) using fluorescence-activated cell sorting (FACS).[9][10]

• T-Cell Transfer:

  • Inject 5 x 10^5 CD4+CD45RBhigh T-cells intraperitoneally (i.p.) into recipient immunodeficient mice to induce colitis.[6]

  • A control group should receive CD4+CD45RBlow T-cells.[6][9]

• ISM012-042 Administration:

  • Begin oral administration of ISM012-042 (10 or 30 mg/kg) or vehicle once daily after the onset of clinical signs of colitis (typically 2-4 weeks post-transfer).

• Monitoring and Endpoint Analysis:

  • Monitor mice for weight loss and other clinical signs of colitis for 6-10 weeks.

  • At the study endpoint, assess colon inflammation through histology, colon weight and length, and cytokine analysis.[6]

Experimental Workflow

References

• 1. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]
• 5. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 6. ISM012-042 exerts protective effects in colitis model | BioWorld [bioworld.com]
• 7. Dextran Sulfate Sodium (DSS)-Induced Colitis in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 8. An experimental model of colitis induced by dextran sulfate sodium from acute progresses to chronicity in C57BL/6: correlation between conditions of mice and the environment - PMC [pmc.ncbi.nlm.nih.gov]
• 9. T cell transfer model of chronic colitis: concepts, considerations, and tricks of the trade - PMC [pmc.ncbi.nlm.nih.gov]
• 10. criver.com [criver.com]

Administration of ISM012-042 in Preclinical Inflammatory Bowel Disease (IBD) Models: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides detailed application notes and protocols for the preclinical administration of ISM012-042, a novel, orally active, and gut-restricted selective inhibitor of prolyl hydroxylase domain (PHD) 1 and 2. ISM012-042 has demonstrated significant efficacy in murine models of inflammatory bowel disease (IBD) by stabilizing Hypoxia-Inducible Factor-1 alpha (HIF-1α), leading to the restoration of intestinal barrier function and alleviation of inflammation.[1][2] These protocols are intended to guide researchers in designing and executing in vivo studies to evaluate the therapeutic potential of ISM012-042.

Introduction to ISM012-042

ISM012-042 is a small molecule inhibitor of PHD1 and PHD2 with IC50 values of 1.9 nM and 2.5 nM, respectively.[2][3] Its mechanism of action involves the inhibition of PHD enzymes, which under normoxic conditions, hydroxylate HIF-1α, targeting it for proteasomal degradation. By inhibiting PHD1/2, ISM012-042 stabilizes HIF-1α, which then translocates to the nucleus and promotes the transcription of genes involved in epithelial barrier protection, such as TJP1 (encoding Zonula occludens-1), CD73, and TFF3.[3] A key feature of ISM012-042 is its gut-restricted pharmacokinetic profile, which minimizes systemic exposure and potential off-target effects.[3][4] Preclinical studies have shown its efficacy in reducing disease severity in both 2,4,6-trinitrobenzenesulfonic acid (TNBS) and oxazolone-induced colitis models in mice.[3]

Signaling Pathway

The therapeutic effect of ISM012-042 is mediated through the PHD/HIF-1α signaling pathway. The following diagram illustrates this mechanism.

Caption: Mechanism of action of ISM012-042 in the HIF-1α signaling pathway.

Quantitative Data Summary

The following tables summarize the key quantitative findings from preclinical studies of ISM012-042.

Table 1: In Vitro Activity of ISM012-042

Parameter	Value	Cell Line/System	Reference
PHD1 IC50	1.9 nM	Enzyme Assay	[2][3]
PHD2 IC50	2.5 nM	Enzyme Assay	[2][3]
Caco-2 cell protection	2.5 µM	DSS-induced barrier disruption	[2]

Table 2: In Vivo Efficacy of ISM012-042 in Mouse Colitis Models

Model	Treatment Group	Dose (mg/kg, p.o.)	Key Outcomes	Reference
TNBS-induced Colitis	ISM012-042	10	Reduced body weight loss, decreased Disease Activity Index (DAI), reduced colon shortening, decreased inflammatory cytokine levels (IL-6, IL-17, TNF-α).	[1][3]
TNBS-induced Colitis	ISM012-042	30	Significantly reduced body weight loss, lower DAI score, reduced colon density, decreased inflammatory cytokines (IL-6, IFN-γ, TNF-α).	[5]
Oxazolone-induced Colitis	ISM012-042	Not specified	Outperformed mesalamine in reducing DAI scores and improving epithelial integrity. Increased expression of tight junction protein ZO-1.	[3]
T-cell Transfer Colitis	ISM012-042	10 or 30	Reduced body weight loss, lower DAI, reduced colon density, decreased IL-6, IFN-γ, and TNF-α levels.	[5]

Experimental Protocols

The following are detailed protocols for the administration of ISM012-042 in preclinical mouse models of IBD.

Formulation of ISM012-042 for Oral Administration

A critical step for in vivo studies is the appropriate formulation of the test compound to ensure consistent and adequate bioavailability.[6] Oral gavage is a common and effective route for administering small molecule inhibitors in preclinical rodent studies.[7][8]

Materials:

• ISM012-042 powder

• Vehicle: 0.5% (w/v) Carboxymethylcellulose (CMC) in sterile water with 0.1% (v/v) Tween 80

• Sterile water

• Magnetic stirrer and stir bar

• Weighing scale

• Sterile conical tubes

Protocol:

• Vehicle Preparation: a. In a sterile beaker, add the required volume of sterile water. b. While stirring with a magnetic stirrer, slowly add the CMC powder to prevent clumping. c. Continue stirring until the CMC is fully dissolved. This may take several hours. d. Add Tween 80 to the CMC solution and mix until homogenous.

• ISM012-042 Suspension: a. Accurately weigh the required amount of ISM012-042 powder based on the desired final concentration and the number of animals to be dosed. b. In a sterile conical tube, add a small volume of the prepared vehicle to the ISM012-042 powder to create a paste. c. Gradually add the remaining vehicle to the paste while vortexing or sonicating to ensure a uniform suspension. d. Visually inspect the suspension for any large aggregates. If present, further homogenization may be necessary. e. Prepare the suspension fresh daily.

TNBS-Induced Colitis Model

This model is characterized by a Th1-mediated inflammatory response, mimicking some aspects of Crohn's disease.[3]

Experimental Workflow:

Caption: Experimental workflow for the TNBS-induced colitis model.

Protocol:

• Animals: Female BALB/c or CD-1 mice (6-8 weeks old).

• Acclimatization: Acclimatize mice for at least one week before the experiment.

• Induction of Colitis (Day 0): a. Fast mice for 24 hours with free access to water. b. Anesthetize mice (e.g., isoflurane). c. Slowly administer 100 µL of TNBS solution (2.5 mg TNBS in 50% ethanol) intrarectally using a 3.5 F catheter inserted approximately 4 cm into the colon.[9] d. Hold the mice in a head-down position for 1-2 minutes to ensure retention of the TNBS solution.

• Treatment (Day 1-7): a. Administer ISM012-042 (e.g., 10 or 30 mg/kg) or vehicle daily by oral gavage.

• Monitoring: a. Record body weight and clinical signs of colitis (stool consistency, rectal bleeding) daily to calculate the Disease Activity Index (DAI).

• Endpoint Analysis (Day 7): a. Euthanize mice. b. Measure colon length and weight. c. Collect colon tissue for histological analysis (H&E staining) and cytokine profiling (e.g., ELISA, qPCR for IL-6, TNF-α, IFN-γ).

Oxazolone-Induced Colitis Model

This model induces a Th2-mediated immune response, which has similarities to ulcerative colitis.[3]

Experimental Workflow:

Caption: Experimental workflow for the oxazolone-induced colitis model.

Protocol:

• Animals: Female BALB/c mice (6-8 weeks old).

• Acclimatization: Acclimatize mice for at least one week.

• Sensitization (Day 0): a. Lightly anesthetize the mice and shave a small area on the abdomen. b. Apply 150 µL of 3% oxazolone (B7731731) in a 4:1 acetone/olive oil solution to the shaved skin.

• Induction of Colitis (Day 7): a. Anesthetize mice. b. Administer 100 µL of 1% oxazolone in 50% ethanol (B145695) intrarectally via a catheter. c. Hold the mice in a head-down position for 1-2 minutes.

• Treatment (Day 8-12): a. Administer ISM012-042 or vehicle daily by oral gavage.

• Monitoring: a. Record body weight and DAI score daily.

• Endpoint Analysis (Day 12): a. Euthanize mice. b. Measure colon length and weight. c. Collect colon tissue for histology. d. Analyze the expression of barrier-protective genes (e.g., TJP1, CD73, TFF3) by qPCR or Western blot.

Conclusion

ISM012-042 represents a promising therapeutic candidate for IBD with a novel, gut-restricted mechanism of action. The protocols outlined in this document provide a framework for the preclinical evaluation of ISM012-042 and similar compounds. Adherence to detailed and consistent methodologies is crucial for obtaining reproducible and reliable data to support further drug development. Researchers should optimize these protocols based on their specific experimental setup and institutional guidelines.

References

• 1. researchgate.net [researchgate.net]
• 2. spandidos-publications.com [spandidos-publications.com]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. Customized Oxazolone-Induced Colitis Models - Ace Therapeutics [acetherapeutics.com]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Melatonin Mitigates Oxazolone-Induced Colitis in Microbiota-Dependent Manner [frontiersin.org]
• 8. Image Analysis-Based Approaches for Scoring Mouse Models of Colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. TNBS-induced colitis model [bio-protocol.org]

Application Notes and Protocols for Evaluating ISM012-042 Efficacy

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide detailed protocols for key cell-based assays to evaluate the efficacy of ISM012-042 in a laboratory setting.

Key Cell-Based Assays

A series of in vitro assays are crucial to characterizing the efficacy of ISM012-042. These include determining its direct inhibitory effect on the target enzymes, its ability to protect the intestinal epithelial barrier, and its anti-inflammatory properties.

1. PHD Enzyme Inhibition Assay

This biochemical assay determines the concentration of ISM012-042 required to inhibit 50% of PHD1 and PHD2 activity (IC50).

• Principle: A FRET-based assay can be utilized where the hydroxylation of a HIF-1α peptide substrate by the PHD enzyme is measured.

• Protocol:

  • Recombinant human PHD1 or PHD2 enzyme is incubated with a HIF-1α peptide substrate, Fe(II), and 2-oxoglutarate in an assay buffer.

  • ISM012-042 is added in a range of concentrations.

  • The reaction is initiated and incubated at room temperature.

  • A detection reagent (e.g., an antibody that recognizes the hydroxylated peptide) is added.

  • The signal is read on a suitable plate reader.

  • IC50 values are calculated by fitting the dose-response data to a four-parameter logistic equation.

2. Intestinal Epithelial Barrier Protection Assay

This assay evaluates the ability of ISM012-042 to protect the integrity of an intestinal epithelial cell monolayer from damage.[3]

• Cell Line: Caco-2 cells, which differentiate into a polarized epithelial cell monolayer with tight junctions, are commonly used.

• Principle: The integrity of the Caco-2 cell monolayer is challenged with a damaging agent like dextran (B179266) sodium sulfate (B86663) (DSS). The protective effect of ISM012-042 is quantified by measuring the transepithelial electrical resistance (TEER).

• Protocol:

  • Caco-2 cells are seeded on permeable supports (e.g., Transwell® inserts) and cultured for 21 days to allow for differentiation and formation of a monolayer.

  • The initial TEER is measured using a voltmeter to confirm monolayer integrity.

  • Cells are pre-treated with various concentrations of ISM012-042 for a specified period (e.g., 24 hours).

  • The cell monolayer is then exposed to DSS in the apical chamber to induce barrier disruption.[3]

  • TEER is measured at various time points post-DSS exposure.

  • The percentage of TEER maintained relative to the untreated control is calculated to determine the protective effect of ISM012-042.

3. Anti-Inflammatory Cytokine Expression Assay

This assay assesses the capacity of ISM012-042 to reduce the production of pro-inflammatory cytokines in immune cells.[1][3]

• Cell Type: Mouse bone marrow-derived dendritic cells (BMDCs) are suitable for this assay.[3]

• Principle: BMDCs are stimulated with lipopolysaccharide (LPS) to induce an inflammatory response, characterized by the production of cytokines like TNF-α and IL-12. The inhibitory effect of ISM012-042 on this response is measured.

• Protocol:

  • BMDCs are harvested and cultured.

  • The cells are pre-treated with a range of ISM012-042 concentrations.

  • The cells are then stimulated with LPS.

  • After an incubation period (e.g., 24 hours), the cell culture supernatant is collected.

  • The levels of TNF-α and IL-12 in the supernatant are quantified using an Enzyme-Linked Immunosorbent Assay (ELISA) kit according to the manufacturer's instructions.

  • Alternatively, gene expression of these cytokines can be measured by RT-qPCR from cell lysates.[4]

4. HIF-1α Accumulation Assay

This assay directly measures the ability of ISM012-042 to stabilize HIF-1α in cells.

• Cell Line: Caco-2 cells can be used.

• Principle: In the presence of a PHD inhibitor, HIF-1α is stabilized and accumulates within the cell. This accumulation can be detected and quantified.

• Protocol:

  • Caco-2 cells are cultured in a multi-well plate.

  • The cells are treated with various concentrations of ISM012-042 for a set duration (e.g., 6 hours).

  • The cells are then lysed.

  • The amount of HIF-1α in the cell lysate can be quantified using a specific HIF-1α ELISA kit or by Western blotting.

Data Presentation

Quantitative data from the described assays should be summarized for clear comparison.

Assay	Parameter	ISM012-042	Reference Compound
PHD Inhibition	PHD1 IC50 (nM)	1.9	-
PHD2 IC50 (nM)	2.5	-
Barrier Protection	TEER (% of Control)	Dose-dependent increase	-
Cytokine Expression	TNF-α Inhibition (%)	Dose-dependent	Roxadustat
IL-12 Inhibition (%)	Dose-dependent	Roxadustat
HIF-1α Accumulation	Fold Increase	Dose-dependent	AKB-4924

Visualizations

Signaling Pathway of ISM012-042

Caption: Mechanism of action of ISM012-042.

Experimental Workflow: Barrier Protection Assay

Caption: Workflow for the Caco-2 barrier protection assay.

Logical Relationship: Assay Cascade for Efficacy Evaluation

Caption: Logical flow of assays for evaluating ISM012-042.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. researchgate.net [researchgate.net]

Measuring ISM012-042 Concentration in Colon Tissue: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Introduction

ISM012-042 is an innovative, orally administered, gut-restricted inhibitor of prolyl hydroxylase domain (PHD) enzymes 1 and 2.[1][2][3] Developed with the aid of artificial intelligence, this small molecule is under investigation for the treatment of inflammatory bowel disease (IBD).[4][5][6] Its mechanism of action centers on the stabilization of hypoxia-inducible factor-1 alpha (HIF-1α), a transcription factor that upregulates the expression of genes crucial for maintaining intestinal barrier integrity.[5] A key feature of ISM012-042 is its targeted action within the gastrointestinal tract, which minimizes systemic exposure and potential side effects.[7] Preclinical studies in murine models of colitis have demonstrated significantly higher concentrations of ISM012-042 in the colon compared to plasma.[8]

Accurate quantification of ISM012-042 in colon tissue is paramount for pharmacokinetic (PK) and pharmacodynamic (PD) studies, enabling a deeper understanding of its local distribution and therapeutic efficacy. This document provides a detailed protocol for the extraction and quantification of ISM012-042 from colon tissue samples using liquid chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and selective analytical technique.[2][9][10]

Signaling Pathway of ISM012-042

The therapeutic effect of ISM012-042 is mediated through the HIF-1α signaling pathway. Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1α, targeting it for proteasomal degradation. By inhibiting PHD1 and PHD2, ISM012-042 prevents this degradation, allowing HIF-1α to accumulate, translocate to the nucleus, and activate the transcription of genes that enhance epithelial barrier function.

Caption: ISM012-042 inhibits PHD1/2, leading to HIF-1α stabilization and gene expression.

Experimental Protocol

This protocol outlines the necessary steps for the quantification of ISM012-042 in colon tissue, from sample collection to data analysis.

Materials and Reagents

• ISM012-042 analytical standard (MedChemExpress or other certified supplier)

• Stable isotope-labeled internal standard (IS), e.g., ISM012-042-d4 (custom synthesis recommended)

• LC-MS grade acetonitrile (B52724), methanol (B129727), and water

• Formic acid (LC-MS grade)

• Phosphate-buffered saline (PBS), pH 7.4

• BCA Protein Assay Kit

• Solid Phase Extraction (SPE) cartridges (e.g., Oasis HLB or equivalent)

• Homogenizer (e.g., bead beater, ultrasonic)

• Centrifuge

• Analytical balance

• Pipettes and general laboratory consumables

Experimental Workflow

Caption: Workflow for ISM012-042 analysis from tissue collection to quantification.

Step-by-Step Methodology

1. Sample Preparation

• Tissue Collection and Storage: Immediately after excision, rinse the colon tissue with ice-cold PBS to remove contents. Blot dry, weigh, and snap-freeze in liquid nitrogen. Store at -80°C until analysis.

• Homogenization:

  • To a pre-weighed, frozen tissue sample (e.g., 50-100 mg), add ice-cold PBS (e.g., 4 volumes of the tissue weight, e.g., 200-400 µL for 50-100 mg of tissue).

  • Add homogenization beads (e.g., ceramic or stainless steel).

  • Homogenize the tissue using a bead beater homogenizer until a uniform lysate is achieved.[11][12] Keep samples on ice throughout the process.

  • Collect a small aliquot of the homogenate for protein quantification using a BCA assay to normalize the drug concentration to the total protein content.

• Protein Precipitation and Internal Standard Spiking:

  • To 100 µL of tissue homogenate, add 300 µL of ice-cold acetonitrile containing the internal standard (e.g., 50 ng/mL of ISM012-042-d4). The use of a stable isotope-labeled internal standard is highly recommended to correct for matrix effects and variability in extraction and ionization.[4][13][14][15][16]

  • Vortex vigorously for 1 minute.

  • Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated proteins.

  • Carefully collect the supernatant.

2. Solid-Phase Extraction (SPE)

• Conditioning: Condition an SPE cartridge by passing 1 mL of methanol followed by 1 mL of water.

• Loading: Load the supernatant from the protein precipitation step onto the conditioned SPE cartridge.

• Washing: Wash the cartridge with 1 mL of 5% methanol in water to remove polar interferences.

• Elution: Elute ISM012-042 and the internal standard with 1 mL of methanol into a clean collection tube.

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in 100 µL of the initial mobile phase (e.g., 95% Water with 0.1% Formic Acid: 5% Acetonitrile with 0.1% Formic Acid).

3. LC-MS/MS Analysis

The following are suggested starting parameters and should be optimized for the specific instrumentation used.

Parameter	Recommended Setting
LC System	UPLC/HPLC system
Column	Reversed-phase C18 column (e.g., 2.1 x 50 mm, 1.8 µm)
Mobile Phase A	Water with 0.1% Formic Acid
Mobile Phase B	Acetonitrile with 0.1% Formic Acid
Gradient	5% B to 95% B over 5 minutes, hold for 1 min, return to initial conditions
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40°C
MS System	Triple quadrupole mass spectrometer
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	To be determined by infusing a standard solution of ISM012-042 and its stable isotope-labeled internal standard. The molecular formula of ISM012-042 is C26H28N6O with a molecular weight of 488.54.[3] A plausible precursor ion would be [M+H]+ at m/z 489.5. Product ions would need to be determined experimentally.
Collision Energy	Optimize for each transition

4. Data Analysis

• Calibration Curve: Prepare a series of calibration standards by spiking known concentrations of ISM012-042 into blank colon tissue homogenate. Process these standards alongside the unknown samples.

• Quantification: Construct a calibration curve by plotting the peak area ratio of the analyte to the internal standard against the nominal concentration of the standards. Determine the concentration of ISM012-042 in the unknown samples by interpolating their peak area ratios from the calibration curve.

• Normalization: Express the final concentration of ISM012-042 as ng/mg of total protein, using the protein concentration determined by the BCA assay.

Data Presentation

The quantitative data should be summarized in a clear and structured table for easy comparison.

Table 1: Concentration of ISM012-042 in Colon Tissue

Sample ID	Tissue Weight (mg)	Protein Conc. (mg/mL)	ISM012-042 Conc. (ng/mL)	Normalized Conc. (ng/mg protein)
Control 1	98.2	10.5	< LLOQ	< LLOQ
Treated 1	101.5	11.2	156.8	14.0
Treated 2	95.7	10.8	142.3	13.2
Treated 3	105.1	11.5	165.6	14.4

LLOQ: Lower Limit of Quantification

Conclusion

This application note provides a comprehensive and detailed protocol for the robust quantification of ISM012-042 in colon tissue using LC-MS/MS. Adherence to this protocol will enable researchers to obtain accurate and reproducible data, which is essential for advancing the understanding of this promising therapeutic candidate for IBD. The provided workflow and signaling pathway diagrams offer a clear visual representation of the experimental process and the drug's mechanism of action.

References

• 1. agilent.com [agilent.com]
• 2. Small Molecules Quantitation | Proteomics [medicine.yale.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. cerilliant.com [cerilliant.com]
• 5. communities.springernature.com [communities.springernature.com]
• 6. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 7. New Drug for IBD Designed Using Generative AI | Docwire News [docwirenews.com]
• 8. researchgate.net [researchgate.net]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 11. nextadvance.com [nextadvance.com]
• 12. nextadvance.com [nextadvance.com]
• 13. How Can the Internal Standard Method Quantify Compounds in LC-MS Without a Reference Standard? | MtoZ Biolabs [mtoz-biolabs.com]
• 14. biopharmaservices.com [biopharmaservices.com]
• 15. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 16. Internal Standard an Important Analyte Use in Drug Analysis by Liquid Chromatography Mass Spectrometry- An Article | International Journal of Pharmaceutical and Bio Medical Science [ijpbms.com]

Application Notes and Protocols: Techniques for Assessing Intestinal Permeability with ISM012-042

For Researchers, Scientists, and Drug Development Professionals

Introduction

Intestinal permeability, or the "leakiness" of the gut, is a critical function of the gastrointestinal tract. The intestinal epithelial barrier selectively allows the absorption of nutrients, electrolytes, and water while preventing the passage of harmful intraluminal contents, such as microorganisms and toxins. Disruption of this barrier is implicated in the pathogenesis of numerous intestinal and systemic diseases, including Inflammatory Bowel Disease (IBD). A key therapeutic strategy is to identify compounds that can restore and maintain intestinal barrier integrity.

These application notes provide detailed protocols for assessing the effects of ISM012-042 on intestinal permeability using established in vitro and in vivo models.

Mechanism of Action: The PHD-HIF-1α Signaling Pathway

Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1α, targeting it for proteasomal degradation. ISM012-042 inhibits PHD1 and PHD2, preventing this degradation and allowing HIF-1α to accumulate and translocate to the nucleus. There, it promotes the transcription of genes essential for barrier function, such as Tight Junction Protein 1 (TJP1, also known as ZO-1), Trefoil Factor 3 (TFF3), and 5'-Nucleotidase Ecto (NT5E, also known as CD73).[5][6] This leads to the reinforcement of tight junctions and enhanced epithelial repair.

Caption: Mechanism of ISM012-042 in promoting intestinal barrier repair.

Experimental Protocols: In Vitro Assessment

In vitro models, particularly using the Caco-2 human epithelial colorectal adenocarcinoma cell line, are invaluable for studying intestinal barrier function in a controlled environment.[7][8] ISM012-042 has been shown to protect Caco-2 cell monolayers from barrier disruption induced by dextran (B179266) sodium sulfate (B86663) (DSS).[1][6]

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 4. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 5. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor - PMC [pmc.ncbi.nlm.nih.gov]
• 6. communities.springernature.com [communities.springernature.com]
• 7. In Vitro and In Vivo Approaches to Determine Intestinal Epithelial Cell Permeability - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for Cytokine Profiling in Response to ISM012-042 Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

ISM012-042 is an orally active and gut-restricted inhibitor of prolyl hydroxylase domain enzymes 1 and 2 (PHD1 and PHD2).[1][2][3][4] Its mechanism of action centers on the stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α), a key transcription factor that orchestrates cellular responses to low oxygen conditions. Under normal oxygen levels, PHD enzymes hydroxylate HIF-1α, targeting it for proteasomal degradation. By inhibiting PHD1 and PHD2, ISM012-042 prevents this degradation, leading to the accumulation of HIF-1α. This accumulation results in the transcription of genes that enhance epithelial barrier function and exert anti-inflammatory effects.[5]

These application notes provide detailed protocols for researchers to perform cytokine profiling in response to ISM012-042 treatment in relevant in vitro models. The included methodologies will enable the quantitative assessment of the compound's effects on cytokine expression, facilitating further investigation into its mechanism of action and therapeutic potential.

Data Presentation

The following tables are templates for organizing and presenting quantitative data from cytokine profiling experiments. Researchers should populate these tables with their own experimental results.

Table 1: Effect of ISM012-042 on Pro-inflammatory Cytokine Secretion in LPS-Stimulated Bone Marrow-Derived Dendritic Cells (BMDCs) - Multiplex Immunoassay Data

Treatment Group	Concentration (nM)	TNF-α (pg/mL)	IL-12p70 (pg/mL)	IL-6 (pg/mL)	IL-1β (pg/mL)
Vehicle Control (DMSO)	-
LPS (100 ng/mL)	-
ISM012-042 + LPS	1
ISM012-042 + LPS	10
ISM012-042 + LPS	100
ISM012-042 + LPS	1000
Positive Control (e.g., Dexamethasone) + LPS	(Specify Conc.)

Data should be presented as mean ± standard deviation from a minimum of three independent experiments.

Table 2: Effect of ISM012-042 on Pro-inflammatory Cytokine mRNA Expression in LPS-Stimulated BMDCs - qRT-PCR Data

Treatment Group	Concentration (nM)	TNF-α (Fold Change)	IL-12b (p40) (Fold Change)	IL-6 (Fold Change)	IL-1b (Fold Change)
Vehicle Control (DMSO)	-	1.0	1.0	1.0	1.0
LPS (100 ng/mL)	-
ISM012-042 + LPS	1
ISM012-042 + LPS	10
ISM012-042 + LPS	100
ISM012-042 + LPS	1000
Positive Control (e.g., Dexamethasone) + LPS	(Specify Conc.)

Data should be normalized to a housekeeping gene and expressed as fold change relative to the vehicle control. Data should be presented as mean ± standard deviation from a minimum of three independent experiments.

Signaling Pathway

Caption: Mechanism of action of ISM012-042.

Experimental Protocols

Protocol 1: In Vitro Cytokine Profiling in Mouse Bone Marrow-Derived Dendritic Cells (BMDCs)

This protocol details the generation of mouse BMDCs, stimulation with lipopolysaccharide (LPS), treatment with ISM012-042, and subsequent analysis of cytokine production.

Materials:

• Complete RPMI 1640 medium (supplemented with 10% FBS, 2 mM L-glutamine, 100 U/mL penicillin, 100 µg/mL streptomycin)

• Recombinant mouse Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF)

• Recombinant mouse Interleukin-4 (IL-4)

• Lipopolysaccharide (LPS) from E. coli

• ISM012-042

• Dimethyl sulfoxide (B87167) (DMSO)

• Phosphate-buffered saline (PBS)

• Ficoll-Paque PLUS

• ACK lysis buffer

• Trypan blue solution

• Multiplex immunoassay kit (e.g., Luminex-based) for mouse cytokines (TNF-α, IL-12p70, IL-6, IL-1β)

• qRT-PCR reagents (RNA extraction kit, reverse transcriptase, SYBR Green master mix, primers for target cytokines and housekeeping genes)

Experimental Workflow:

Caption: Workflow for in vitro cytokine profiling.

Procedure:

• BMDC Generation:

  • Isolate bone marrow from the femurs and tibias of 6-8 week old C57BL/6 mice under sterile conditions.

  • Prepare a single-cell suspension by flushing the bone marrow with complete RPMI 1640 medium.

  • Lyse red blood cells using ACK lysis buffer.

  • Wash the cells with PBS and resuspend in complete RPMI 1640 medium.

  • Culture the cells at a density of 2 x 10^6 cells/mL in complete RPMI 1640 medium supplemented with 20 ng/mL recombinant mouse GM-CSF and 10 ng/mL recombinant mouse IL-4.

  • On day 3, add fresh complete medium with GM-CSF and IL-4.

  • On day 6 or 7, harvest the non-adherent and loosely adherent cells, which are immature BMDCs.

• ISM012-042 Treatment and LPS Stimulation:

  • Seed the immature BMDCs in 24-well plates at a density of 1 x 10^6 cells/mL.

  • Prepare stock solutions of ISM012-042 in DMSO. Dilute to final concentrations in complete medium.

  • Pre-treat the cells with various concentrations of ISM012-042 or vehicle (DMSO) for 1 hour.

  • Stimulate the cells with 100 ng/mL LPS for 24 hours. Include unstimulated and LPS-only controls.

• Sample Collection:

  • After 24 hours of stimulation, centrifuge the plates at 400 x g for 5 minutes.

  • Carefully collect the cell culture supernatants for cytokine protein analysis and store at -80°C.

  • Lyse the remaining cells for RNA extraction.

• Cytokine Analysis:

  • Protein Level (Multiplex Immunoassay):

    • Thaw the collected supernatants on ice.

    • Perform the multiplex immunoassay according to the manufacturer's instructions to quantify the concentrations of TNF-α, IL-12p70, IL-6, and IL-1β.

  • mRNA Level (qRT-PCR):

    • Extract total RNA from the cell lysates using a suitable RNA extraction kit.

    • Synthesize cDNA using a reverse transcription kit.

    • Perform qRT-PCR using SYBR Green master mix and primers for Tnf, Il12b, Il6, Il1b, and a housekeeping gene (e.g., Actb or Gapdh).

    • Calculate the relative gene expression using the ΔΔCt method.

Protocol 2: Enzyme-Linked Immunosorbent Assay (ELISA) for Single Cytokine Quantification

This protocol can be used as an alternative to multiplex immunoassays for measuring the concentration of a single cytokine.

Materials:

• ELISA kit for the specific mouse cytokine of interest (e.g., TNF-α)

• Collected cell culture supernatants

• Wash buffer

• Assay diluent

• Detection antibody

• Streptavidin-HRP

• Substrate solution

• Stop solution

• Microplate reader

Procedure:

• Follow the specific instructions provided with the ELISA kit.

• Briefly, coat a 96-well plate with the capture antibody.

• Block the plate to prevent non-specific binding.

• Add standards and diluted samples (cell culture supernatants) to the wells and incubate.

• Wash the plate and add the biotinylated detection antibody.

• Wash the plate and add streptavidin-HRP.

• Wash the plate and add the substrate solution.

• Stop the reaction and measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the cytokine concentration in the samples based on the standard curve.

Conclusion

The protocols and resources provided in these application notes offer a comprehensive framework for investigating the immunomodulatory effects of ISM012-042. By quantifying changes in cytokine profiles, researchers can gain valuable insights into the compound's mechanism of action and its potential as a therapeutic agent for inflammatory diseases. Adherence to these detailed methodologies will ensure the generation of robust and reproducible data.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 3. researchgate.net [researchgate.net]
• 4. ISM-012042 by InSilico Medicine for Inflammatory Bowel Disease: Likelihood of Approval [pharmaceutical-technology.com]
• 5. PHD1/2 | Insilico Medicine [insilico.com]
• 6. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]

Application Notes and Protocols for Studying Epithelial Barrier Repair Mechanisms Using ISM012-042

For Researchers, Scientists, and Drug Development Professionals

Introduction

These application notes provide a comprehensive overview of the use of ISM012-042 as a tool to study and promote epithelial barrier repair. Detailed protocols for key in vitro assays are provided to enable researchers to assess the efficacy of ISM012-042 in their own experimental systems.

Mechanism of Action of ISM012-042

Caption: Signaling pathway of ISM012-042 in promoting epithelial barrier repair.

Quantitative Data Summary

The following tables summarize the key quantitative data reported for ISM012-042.

Table 1: In Vitro Potency of ISM012-042

Parameter	Value	Cell Line/System	Reference
PHD1 IC₅₀	1.9 nM	Enzyme Assay	[1][3]
PHD2 IC₅₀	2.5 nM	Enzyme Assay	[1][3]

Table 2: Effect of ISM012-042 on Epithelial Barrier Function in Caco-2 Cells

Experimental Condition	Parameter	Result	Reference
DSS-induced barrier disruption	ISM012-042 (2.5 µM) pre-treatment	Protection from barrier disruption	[3]
TNBS-induced colitis model	ISM012-042 treatment	Increased ZO-1 retention	[1]
TNBS-induced colitis model	ISM012-042 treatment	Upregulation of TJP1, CD73, and TFF3	[1]

Experimental Protocols

Transepithelial Electrical Resistance (TEER) Assay

This protocol measures the electrical resistance across an epithelial cell monolayer, providing a quantitative measure of barrier integrity.[5]

Caption: Experimental workflow for the TEER assay.

Materials:

• Epithelial cells (e.g., Caco-2)

• Cell culture medium

• Transwell® inserts (e.g., 0.4 µm pore size)

• ISM012-042

• Barrier disrupting agent (e.g., Dextran Sodium Sulfate - DSS, TNF-α)

• Epithelial Voltohmmeter (EVOM) with "chopstick" electrodes

• Sterile PBS

Procedure:

• Cell Seeding: Seed epithelial cells onto the apical chamber of the Transwell® inserts at a density of 1.5 x 10⁵ cells/mL.[6] Culture the cells until a confluent monolayer is formed. This can be monitored by daily TEER measurements until a stable, high resistance is achieved.

• ISM012-042 Treatment: Once a stable TEER is reached, pre-treat the cell monolayers with varying concentrations of ISM012-042 (e.g., 0.1 µM to 10 µM) in fresh cell culture medium for a specified duration (e.g., 24 hours). Include a vehicle control (e.g., DMSO).

• Induction of Barrier Disruption: After pre-treatment, introduce the barrier-disrupting agent to the apical or basolateral chamber, depending on the experimental model. For example, add DSS to the apical chamber.

• TEER Measurement:

  • Before each measurement, equilibrate the plate to room temperature or the temperature at which the EVOM is calibrated.[5][7]

  • Sterilize the electrodes with 70% ethanol (B145695) and allow them to air dry. Rinse with sterile PBS.[7]

  • Place the shorter electrode in the apical chamber and the longer electrode in the basolateral chamber. Ensure the electrodes do not touch the cell monolayer.[8]

  • Record the resistance reading in Ohms (Ω).

  • Measure the resistance of a blank Transwell® insert containing only medium to subtract from the experimental readings.[7]

• Data Analysis:

  • Subtract the resistance of the blank insert from the resistance of the cell-covered inserts.

  • Multiply the resulting resistance by the surface area of the insert to obtain the TEER value in Ω·cm².[5][7]

  • Plot TEER values over time for each treatment group to assess the protective effect of ISM012-042.

Paracellular Permeability Assay (FITC-Dextran)

This assay measures the passage of a fluorescently labeled, cell-impermeable molecule (FITC-Dextran) across the epithelial monolayer, indicating the integrity of tight junctions.[9]

Caption: Experimental workflow for the paracellular permeability assay.

Materials:

• Confluent epithelial cell monolayers on Transwell® inserts

• ISM012-042

• Barrier disrupting agent

• FITC-Dextran (e.g., 4 kDa)

• Hanks' Balanced Salt Solution (HBSS) or similar buffer

• Fluorescence plate reader

Procedure:

• Cell Culture and Treatment: Follow steps 1-3 of the TEER assay protocol to culture and treat the epithelial monolayers.

• Assay Preparation: After the treatment period, gently wash the monolayers twice with pre-warmed HBSS.

• FITC-Dextran Application: Add HBSS containing FITC-Dextran (e.g., 1 mg/mL) to the apical chamber. Add fresh HBSS to the basolateral chamber.[10]

• Incubation: Incubate the plates at 37°C for a defined period (e.g., 2-4 hours).

• Sample Collection: At the end of the incubation, collect a sample from the basolateral chamber.

• Fluorescence Measurement: Measure the fluorescence intensity of the basolateral samples using a fluorescence plate reader at an excitation/emission of ~490/520 nm.

• Data Analysis: Create a standard curve using known concentrations of FITC-Dextran. Use the standard curve to determine the concentration of FITC-Dextran that has passed through the monolayer in each well. Lower fluorescence in the basolateral chamber indicates improved barrier function.

Conclusion

ISM012-042 represents a promising therapeutic agent and a valuable research tool for investigating the mechanisms of epithelial barrier repair. Its specific, gut-restricted inhibition of PHD1/2 and subsequent stabilization of HIF-1α provide a targeted approach to enhancing the protective functions of the epithelium. The protocols outlined in these application notes offer a robust framework for researchers to explore the potential of ISM012-042 in various in vitro models of epithelial barrier dysfunction.

References

• 1. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 2. Mechanisms and modeling of wound repair in the intestinal epithelium - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. communities.springernature.com [communities.springernature.com]
• 5. cellqart.com [cellqart.com]
• 6. 2.5. Paracellular Permeability Assay [bio-protocol.org]
• 7. medicine.umich.edu [medicine.umich.edu]
• 8. youtube.com [youtube.com]
• 9. Epithelial Barrier Integrity Assay | React4Life [react4life.com]
• 10. Endothelial paracellular permeability assay [protocols.io]

Investigating the Anti-Inflammatory Effects of ISM012-042: Application Notes and Protocols

Introduction

Mechanism of Action

Data Presentation

Table 1: In Vitro Inhibitory Activity of ISM012-042

Target	IC50 (nM)
PHD1	1.9[1][7]
PHD2	2.5[1][7]

Table 2: Effects of ISM012-042 on Pro-Inflammatory Cytokine Expression in LPS-Stimulated Murine Bone Marrow-Derived Dendritic Cells (BMDCs)

Treatment	IL-12p35 Expression	TNF-α Expression
Vehicle Control	Baseline	Baseline
LPS	Increased	Increased
LPS + ISM012-042	Dose-dependent reduction[7]	Dose-dependent reduction[7]
LPS + Roxadustat	Reduced	Reduced

Table 3: Effects of ISM012-042 in Murine Models of Colitis

Model	Key Findings
TNBS-induced colitis	Dose-dependently attenuated colitis progression, promoted remission, lowered IBD histopathology scores.[4]
Oxazolone-induced colitis	Dose-dependently attenuated colitis progression, promoted remission, lowered IBD histopathology scores.[4]

Signaling Pathway and Experimental Workflow

Caption: ISM012-042 inhibits PHD1/2, leading to HIF-1α stabilization and downstream anti-inflammatory effects.

Caption: A general workflow for evaluating the anti-inflammatory properties of ISM012-042.

Experimental Protocols

In Vitro Caco-2 Intestinal Barrier Protection Assay

Objective: To assess the ability of ISM012-042 to protect the integrity of an intestinal epithelial cell monolayer from chemically induced disruption.

Materials:

• Caco-2 cells

• Transwell inserts (0.4 µm pore size)

• Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS)

• ISM012-042

• Dextran Sodium Sulfate (DSS)

• Transepithelial Electrical Resistance (TEER) measurement system

Protocol:

• Seed Caco-2 cells on Transwell inserts and culture until a confluent monolayer is formed, typically for 21 days.

• Pre-treat the Caco-2 monolayers with varying concentrations of ISM012-042 (e.g., 2.5 µM) for 24 hours.[7]

• Induce barrier disruption by adding DSS to the apical side of the Transwell inserts.

• Measure TEER at regular intervals (e.g., 24, 48, 72, 96 hours) to assess the integrity of the cell monolayer.[8]

• A significant attenuation of the DSS-induced decrease in TEER in ISM012-042-treated wells compared to vehicle-treated wells indicates a protective effect.

In Vitro Cytokine Expression in Bone Marrow-Derived Dendritic Cells (BMDCs)

Objective: To evaluate the anti-inflammatory effect of ISM012-042 by measuring the expression of pro-inflammatory cytokines in stimulated immune cells.

Materials:

• Bone marrow cells isolated from mice

• Granulocyte-macrophage colony-stimulating factor (GM-CSF)

• Lipopolysaccharide (LPS)

• ISM012-042

• Roxadustat (as a positive control)

• RNA extraction kit

• qRT-PCR reagents and instrument

Protocol:

• Culture murine bone marrow cells in the presence of GM-CSF for 7-9 days to differentiate them into BMDCs.

• Plate the differentiated BMDCs and treat with varying concentrations of ISM012-042 or Roxadustat for a specified period (e.g., 24 hours).[8]

• Stimulate the cells with LPS to induce an inflammatory response.

• After the stimulation period, harvest the cells and extract total RNA.

• Perform qRT-PCR to quantify the mRNA expression levels of pro-inflammatory cytokines such as IL-12p35 and TNF-α.[7][8]

• A dose-dependent reduction in the expression of these cytokines in ISM012-042-treated cells compared to LPS-only treated cells demonstrates its anti-inflammatory activity.

In Vivo Murine Models of Colitis

Objective: To assess the therapeutic efficacy of ISM012-042 in preclinical models of inflammatory bowel disease.

Models:

• 2,4,6-Trinitrobenzene sulfonic acid (TNBS)-induced colitis: A chemically induced model that mimics some aspects of Crohn's disease.

• Oxazolone-induced colitis: A model that resembles ulcerative colitis with a Th2-mediated immune response.

General Protocol:

• Induce colitis in mice using either TNBS or oxazolone (B7731731) according to established protocols.

• Administer ISM012-042 orally to the mice, either prophylactically (before disease induction) or therapeutically (after disease onset).[4]

• Monitor the mice daily for clinical signs of colitis, including weight loss, stool consistency, and rectal bleeding, to calculate a Disease Activity Index (DAI).

• At the end of the study period, euthanize the mice and collect colon tissues.

• Assess colon length and perform histological analysis to score the degree of inflammation, tissue damage, and immune cell infiltration.[4]

• Analyze the expression of HIF-1α and HIF-1α-induced barrier-protective genes (e.g., Tff3, Tjp1, Nt5e) in colon tissue samples via immunohistochemistry or qRT-PCR.[4]

• A significant reduction in DAI, improved histological scores, increased expression of barrier-protective genes, and decreased pro-inflammatory cytokine levels in ISM012-042-treated mice compared to vehicle-treated mice indicate therapeutic efficacy.

Conclusion

ISM012-042 represents a promising, gut-restricted therapeutic agent for IBD with a novel mechanism of action centered on the stabilization of HIF-1α. The protocols outlined in this document provide a framework for the investigation of its anti-inflammatory and barrier-protective effects in both in vitro and in vivo settings. These studies are crucial for further elucidating the therapeutic potential of ISM012-042 and advancing its development for the treatment of inflammatory bowel diseases.

References

• 1. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 2. ISM-012042 by InSilico Medicine for Inflammatory Bowel Disease: Likelihood of Approval [pharmaceutical-technology.com]
• 3. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 4. communities.springernature.com [communities.springernature.com]
• 5. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. docwirenews.com [docwirenews.com]
• 7. medchemexpress.com [medchemexpress.com]
• 8. researchgate.net [researchgate.net]

Technical Notes & Optimization

Overcoming poor solubility of ISM012-042 for in vitro studies

Welcome to the technical support center for ISM012-042. This resource is designed to assist researchers, scientists, and drug development professionals in overcoming challenges related to the poor solubility of ISM012-042 during in vitro studies.

Frequently Asked Questions (FAQs)

Q1: What is ISM012-042 and why is it poorly soluble?

A1: ISM012-042 is a potent and selective inhibitor of prolyl hydroxylase domain enzymes 1 and 2 (PHD1/PHD2), with IC50 values of 1.9 nM and 2.5 nM, respectively.[1][2] Its mechanism of action involves the stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α), a key transcription factor in cellular adaptation to low oxygen.[2] ISM012-042 was intentionally designed with low solubility to be a gut-restricted agent for the treatment of inflammatory bowel disease (IBD).[2][3] This property minimizes systemic absorption and potential side effects, resulting in a high concentration of the compound in the colon.[2]

Q2: I'm having trouble dissolving ISM012-042 for my in vitro assay. What is the recommended starting solvent?

A2: For initial stock solutions, it is highly recommended to use a water-miscible organic solvent. Dimethyl sulfoxide (B87167) (DMSO) is the most common first choice for dissolving poorly water-soluble compounds due to its strong solubilizing capacity.

Q3: My ISM012-042 precipitates when I dilute my DMSO stock solution into my aqueous cell culture medium. What can I do?

A3: This phenomenon, often called "crashing out," is common with hydrophobic compounds. Here are several strategies to prevent it:

• Lower the final DMSO concentration: Aim for a final DMSO concentration of 0.5% or lower in your assay medium, as higher concentrations can be toxic to cells.[4]

• Stepwise dilution: Instead of diluting the DMSO stock directly into the final volume of the aqueous medium, try a stepwise dilution. First, dilute the stock into a smaller volume of medium and then add this intermediate dilution to the rest of the medium while vortexing.

• Use a co-solvent: A mixture of solvents can sometimes maintain solubility better than a single one.

• Gentle warming: Warming the aqueous medium to 37°C before adding the DMSO stock can help improve solubility. Ensure your compound is stable at this temperature.

Q4: Are there alternative solvents to DMSO?

A4: If DMSO is not suitable for your experimental setup, you can consider other organic solvents such as ethanol (B145695), methanol, or N,N-dimethylformamide (DMF). However, be aware that these solvents can also exhibit cellular toxicity, so it is crucial to determine the tolerance of your specific cell line and always include a vehicle control in your experiments.

Q5: Can I use surfactants or cyclodextrins to improve the solubility of ISM012-042?

A5: Yes, solubility-enhancing excipients can be very effective. Surfactants like Tween® 80 or Pluronic® F-68 can form micelles that encapsulate the compound, aiding its dispersion in aqueous solutions. Cyclodextrins, such as hydroxypropyl-β-cyclodextrin (HP-β-CD), can form inclusion complexes with the drug molecule, increasing its apparent water solubility. It is essential to test the compatibility of these excipients with your specific assay and cell type.

Troubleshooting Guide

This guide provides solutions to common problems encountered when working with ISM012-042 in vitro.

Problem	Possible Cause	Recommended Solution
ISM012-042 powder will not dissolve in the initial solvent (e.g., DMSO).	The compound may require more energy to break the crystal lattice.	- Vortex the solution for an extended period (5-10 minutes).- Gently warm the solution in a water bath (37°C).- Use sonication for a short period to aid dissolution.
Precipitation is observed in the stock solution upon storage.	The stock solution may be supersaturated and unstable at the storage temperature.	- Store the stock solution at room temperature or 37°C if stability allows.- Prepare a fresh stock solution before each experiment.- Consider preparing a slightly lower concentration stock solution.
Inconsistent results between experiments.	This could be due to incomplete dissolution or precipitation of ISM012-042 in the assay medium.	- Visually inspect your final working solutions for any signs of precipitation before adding them to your assay.- Prepare fresh dilutions for each experiment.- Ensure thorough mixing of the final working solution.
High background or non-specific effects in the assay.	The compound may be forming aggregates in the aqueous medium, leading to non-specific interactions.	- Decrease the final concentration of ISM012-042.- Incorporate a solubility enhancer like a surfactant or cyclodextrin.- Filter the final working solution through a 0.22 µm filter if compatible with the formulation.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution of ISM012-042 in DMSO

Materials:

• ISM012-042 powder

• Anhydrous Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes or amber glass vials

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Weigh the Compound: Accurately weigh a precise amount of ISM012-042 (e.g., 1 mg) and place it into a sterile vial.

• Calculate Solvent Volume: To prepare a 10 mM stock solution, you will need to calculate the required volume of DMSO based on the molecular weight of ISM012-042. Note: The exact molecular weight should be obtained from the supplier's certificate of analysis.

• Add Solvent: Add the calculated volume of DMSO to the vial containing the ISM012-042 powder.

• Dissolution: Tightly cap the vial and vortex for 5-10 minutes until the compound is completely dissolved. A brief warming to 37°C or sonication may be used to facilitate dissolution if necessary.

• Storage: Store the stock solution as recommended by the supplier, typically in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.

Protocol 2: Small-Scale Solubility Testing

To determine the best solvent and approximate solubility, perform a small-scale test before preparing a large batch of stock solution.

Solvent/System	Procedure	Observation
DMSO	Add 100 µL of DMSO to 1 mg of ISM012-042. Vortex.	Observe for complete dissolution.
Ethanol	Add 100 µL of 100% ethanol to 1 mg of ISM012-042. Vortex.	Observe for complete dissolution.
PBS (pH 7.4)	Add 1 mL of PBS to 1 mg of ISM012-042. Vortex for 10 min.	Observe for undissolved particles.
PBS with 0.5% DMSO	Prepare a 1:200 dilution of the DMSO stock in PBS. Vortex.	Observe for precipitation immediately and after 1 hour.
PBS with 1% Tween® 80	Add ISM012-042 from a DMSO stock to a final concentration in PBS containing 1% Tween® 80.	Observe for clarity of the solution.

Signaling Pathway and Experimental Workflow Diagrams

Caption: Mechanism of action of ISM012-042.

Caption: Recommended workflow for in vitro experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. communities.springernature.com [communities.springernature.com]
• 3. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 4. Effect of various concentrations of common organic solvents on the growth and proliferation ability of Candida glabrata and their permissible limits for addition in drug susceptibility testing - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing ISM012-042 dosage to minimize systemic exposure

This technical support center provides researchers, scientists, and drug development professionals with guidance on utilizing ISM012-042, a gut-restricted prolyl hydroxylase domain (PHD) inhibitor. The following information addresses common questions and potential issues related to experimental design and interpretation, with a focus on the compound's inherent properties that minimize systemic exposure.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ISM012-042?

Q2: How does ISM012-042 minimize systemic exposure?

Q3: What is the evidence for the gut-restricted nature of ISM012-042?

Q4: Are there concerns about systemic side effects, such as increased erythropoietin (EPO) levels, which have been observed with other PHD inhibitors?

Troubleshooting Guide

Issue 1: Observing unexpected systemic effects in animal models.

• Possible Cause: Inaccurate dosing or administration.

  • Recommendation: Ensure accurate oral gavage technique to prevent accidental administration into the lungs. Verify the formulation and concentration of the dosing solution.

• Possible Cause: Compromised gut barrier integrity in the experimental model.

  • Recommendation: Characterize the severity of gut barrier disruption in your model. While ISM012-042 is designed for low permeability, severe epithelial damage could theoretically lead to slightly increased systemic absorption. Correlate any observed systemic effects with the degree of intestinal damage.

Issue 2: Difficulty in detecting ISM012-042 in plasma samples.

• Possible Cause: Expected low systemic exposure.

Data Presentation

Table 1: In Vitro Inhibitory Activity of ISM012-042

Target	IC50 (nM)
PHD1	1.9[1]
PHD2	2.5[1]

Table 2: Preclinical Pharmacokinetic Profile of ISM012-042 in Rats

Parameter	Result
Colon-to-Plasma Concentration Ratio	67-fold higher in colon[3][6]
Fecal Excretion	~85%[3][6]

Table 3: Effect of ISM012-042 on Systemic Markers in a Mouse Colitis Model

Systemic Marker	Observation
Circulating Erythropoietin (EPO)	No increase[7]
Circulating VEGF	No increase[7]

Experimental Protocols

Protocol 1: In Vivo Assessment of Gut-Restriction in a Mouse Model of Colitis

• Model Induction: Induce colitis in mice using a standard method such as dextran (B179266) sodium sulfate (B86663) (DSS) or trinitrobenzene sulfonic acid (TNBS).

• Drug Administration: Administer ISM012-042 orally at the desired dose and frequency.

• Sample Collection: At selected time points post-administration, collect blood, colon tissue, and fecal samples.

• Sample Processing:

  • Process blood to obtain plasma.

  • Homogenize colon tissue.

  • Extract ISM012-042 from fecal samples.

• Quantification: Analyze the concentration of ISM012-042 in plasma, colon homogenates, and fecal extracts using a validated LC-MS/MS method.

• Data Analysis: Calculate the colon-to-plasma concentration ratio and the percentage of the administered dose recovered in the feces.

Protocol 2: Evaluation of Systemic PHD Inhibition Markers

• Experimental Design: Use the same colitis model and drug administration protocol as described above.

• Sample Collection: Collect plasma samples at relevant time points.

• Biomarker Analysis: Measure the plasma concentrations of EPO and VEGF using commercially available ELISA kits.

• Data Analysis: Compare the levels of EPO and VEGF in ISM012-042-treated animals to those in vehicle-treated and positive control (a systemic PHD inhibitor) groups.

Visualizations

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. ISM-012042 by InSilico Medicine for Inflammatory Bowel Disease: Likelihood of Approval [pharmaceutical-technology.com]
• 3. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 4. researchgate.net [researchgate.net]
• 5. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 6. techlifesci.com [techlifesci.com]
• 7. communities.springernature.com [communities.springernature.com]
• 8. Leveraging artificial intelligence and machine learning for unraveling pathogenesis and advancing precision medicine in autoimmune diseases [the-innovation.org]
• 9. docwirenews.com [docwirenews.com]
• 10. researchgate.net [researchgate.net]

Navigating Efficacy Variations of ISM012-042 in Preclinical Colitis Models: A Technical Support Guide

Shanghai, China - To assist researchers and drug development professionals in achieving consistent and reproducible results with ISM012-042, a novel gut-restricted PHD inhibitor for the treatment of Inflammatory Bowel Disease (IBD), this technical support center provides a comprehensive guide to addressing potential variability in its efficacy in animal models. This resource, presented in a question-and-answer format, offers troubleshooting advice and detailed experimental protocols to empower users to optimize their in vivo studies.

Frequently Asked Questions (FAQs)

Q1: We are observing significant variability in the Disease Activity Index (DAI) scores between animals in the same treatment group. What are the potential causes?

A1: Inter-animal variability is a common challenge in chemically-induced colitis models. Several factors can contribute to this:

• Induction Procedure: Inconsistent administration of the inducing agent (e.g., TNBS or oxazolone) can lead to varying degrees of initial injury and inflammation. The volume, concentration, and depth of intrarectal instillation are critical parameters to standardize.

• Animal Strain and Microbiota: Different mouse or rat strains exhibit varying susceptibility to colitis induction.[5][6] The composition of the gut microbiota also plays a crucial role in the development and severity of colitis and can differ between animal vendors and even between cages in the same facility.[7][8]

• Housing Conditions: Stress from housing conditions can impact the immune system and exacerbate colitis. Standardizing housing density, light/dark cycles, and minimizing noise and vibrations are important.

Q2: The efficacy of ISM012-042 in our TNBS-induced colitis model appears lower than reported. What aspects of the protocol should we review?

A2: Several factors specific to the TNBS model can influence the apparent efficacy of a therapeutic agent:

• TNBS Concentration and Ethanol (B145695) Percentage: The severity of colitis is dose-dependent on the concentration of TNBS and the co-administered ethanol, which is necessary to break the mucosal barrier.[9] Ensure that the induction is not causing excessive tissue damage that may be refractory to treatment.

• Timing of Treatment Initiation: ISM012-042 has been shown to be effective in both prophylactic and therapeutic settings.[2] Clarify whether your protocol is for prevention or treatment of established disease, as the timing of the first dose is critical.

• Vehicle Selection: Ensure the vehicle used to formulate ISM012-042 is inert and does not interfere with its absorption or the inflammatory process.

Q3: We are using the T-cell transfer model of colitis and see inconsistent disease development. How can we improve the reproducibility of this model?

A3: The T-cell transfer model is known for its potential for variability. Key factors to control include:

• Purity and Number of Transferred Cells: The induction of colitis depends on the transfer of naïve (CD4+CD45RBhigh) T cells into lymphopenic recipients.[10] The purity of this cell population and the precise number of cells injected are critical for consistent disease induction. Further subdivision of this population, for instance by selecting for CD62L+ cells, may increase consistency.[10]

• Recipient Mouse Strain: The strain and immune status of the recipient mice (e.g., RAG1-/-, RAG2-/-, SCID) can influence the kinetics and severity of disease development.[11]

• Enteric Antigens: The development of colitis in this model is driven by enteric antigens.[10] Differences in the gut microbiota of the recipient mice can therefore significantly impact disease penetrance and severity.[7]

Troubleshooting Guide

Issue	Potential Cause	Recommended Action
High mortality in TNBS/Oxazolone (B7731731) models	Induction agent concentration too high.	Perform a dose-ranging study for the inducing agent to establish a concentration that induces moderate, non-lethal colitis.[5]
Improper administration technique causing perforation.	Ensure the catheter is inserted to the correct depth and the solution is administered slowly to avoid physical trauma.
Inconsistent Colon Length Reduction	Variability in the area of inflammation.	Standardize the induction procedure to ensure consistent delivery of the inducing agent to the distal colon.
Measurement inconsistencies.	Ensure consistent technique for colon excision and measurement. Measure from the cecum to the rectum.
Variable Cytokine Levels in Colon Tissue	Differences in tissue sampling location.	Always collect tissue samples from the same region of the colon, preferably the area with the most significant inflammation.
RNA degradation.	Process tissue samples immediately after collection or store them in an RNA stabilization solution.

Quantitative Data Summary

Table 1: In Vitro Potency of ISM012-042

Target	IC50 (nM)
PHD1	1.9[3]
PHD2	2.5[3]

Table 2: Gut-Restriction of ISM012-042 in Animal Models

Model	Colon:Plasma Concentration Ratio
Healthy Mice	~67-fold[3]
Oxazolone-induced Colitis Mice	High enrichment in colon tissue[12]

Signaling Pathway

The therapeutic effect of ISM012-042 is mediated through the inhibition of PHD enzymes, which leads to the stabilization and activation of HIF-1α. This transcription factor then upregulates the expression of genes involved in maintaining intestinal barrier integrity.

Caption: Mechanism of action of ISM012-042.

Experimental Protocols

TNBS-Induced Colitis Model

• Animal Model: Male BALB/c mice (6-8 weeks old).

• Acclimatization: Acclimatize animals for at least 7 days before the experiment.

• Induction:

  • Fast mice for 12 hours with free access to water.

  • Anesthetize mice with isoflurane.

  • Slowly administer 100 µL of 50% ethanol containing 2.5 mg of TNBS intrarectally using a 3.5 F catheter inserted 4 cm into the colon.

  • Keep the mice in a head-down position for 60 seconds to ensure the distribution of the TNBS solution within the colon.

• ISM012-042 Administration:

  • Prepare a formulation of ISM012-042 in a suitable vehicle (e.g., 0.5% methylcellulose).

  • For a therapeutic study, begin oral administration of ISM012-042 (e.g., 10 or 30 mg/kg) once daily, 24 hours after TNBS induction.[2]

• Monitoring and Endpoint Analysis:

  • Monitor body weight, stool consistency, and rectal bleeding daily to calculate the Disease Activity Index (DAI).

  • At the end of the study (e.g., day 7), euthanize the mice and collect the colon.

  • Measure colon length and weight.

  • Collect tissue sections for histological analysis (H&E staining) and cytokine profiling (e.g., qRT-PCR for TNF-α, IL-6, IL-1β).

Caption: Experimental workflow for the TNBS-induced colitis model.

Oxazolone-Induced Colitis Model

• Animal Model: Male BALB/c or SJL/J mice (6-8 weeks old).

• Sensitization:

  • On day 0, apply 150 µL of 3% oxazolone in 100% ethanol to a shaved area of the abdomen.

• Induction:

  • On day 7, anesthetize the mice and administer 100 µL of 1% oxazolone in 50% ethanol intrarectally.

• ISM012-042 Administration:

  • Administer ISM012-042 orally once daily, starting on the day of oxazolone challenge (day 7).

• Monitoring and Endpoint Analysis:

  • Similar to the TNBS model, monitor DAI daily.

  • At the study endpoint (e.g., day 10), perform endpoint analysis as described for the TNBS model.

This technical support guide provides a framework for researchers to address the common sources of variability in preclinical colitis models and to effectively evaluate the efficacy of ISM012-042. By carefully controlling the experimental parameters outlined, users can enhance the reproducibility and reliability of their findings.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. communities.springernature.com [communities.springernature.com]
• 3. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 4. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 5. The TNBS-induced colitis animal model: An overview - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Animal models of inflammatory bowel disease: novel experiments for revealing pathogenesis of colitis, fibrosis, and colitis-associated colon cancer [irjournal.org]
• 7. academic.oup.com [academic.oup.com]
• 8. Exploring Colitis through Dynamic T Cell Adoptive Transfer Models - PMC [pmc.ncbi.nlm.nih.gov]
• 9. DNBS/TNBS Colitis Models: Providing Insights Into Inflammatory Bowel Disease and Effects of Dietary Fat [jove.com]
• 10. T cell transfer model of chronic colitis: concepts, considerations, and tricks of the trade - PMC [pmc.ncbi.nlm.nih.gov]
• 11. journals.physiology.org [journals.physiology.org]
• 12. DSS Colitis and TNBS Colitis Models: An Overview - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]

Interpreting unexpected results in ISM012-042 experiments

This technical support center provides troubleshooting guidance for researchers, scientists, and drug development professionals working with ISM012-042. The following question-and-answer guides address potential unexpected results and offer systematic approaches to identify the root cause.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Q1: I am not observing the expected stabilization of HIF-1α protein after treating my cells with ISM012-042. What could be the cause?

A1: This is a common issue when a key downstream effect is not observed. The lack of Hypoxia-Inducible Factor-1α (HIF-1α) stabilization can point to several factors, from the experimental setup to the biological context. Follow this troubleshooting guide to diagnose the problem.

Troubleshooting Steps:

• Confirm Compound Integrity and Concentration:

  • Solution Stability: Has the ISM012-042 stock solution been stored correctly? Was it subjected to multiple freeze-thaw cycles? Consider preparing fresh aliquots.

• Verify Experimental Conditions:

  • Oxygen Levels: HIF-1α is rapidly degraded under normoxic (normal oxygen) conditions. While ISM012-042 is designed to stabilize HIF-1α even in normoxia, its effect can be more pronounced and easier to detect under mild hypoxic conditions or when cells are actively metabolizing.

  • Treatment Duration: Ensure the treatment duration was sufficient. A time-course experiment (e.g., 2, 4, 6, 8 hours) is recommended to determine the optimal window for HIF-1α detection in your specific cell type.

  • Proteasome Inhibition (Positive Control): Treat a parallel set of cells with a proteasome inhibitor (e.g., MG132). This will block all proteasomal degradation and should result in a strong accumulation of HIF-1α, confirming your detection method (e.g., Western Blot) is working correctly.

• Assess Cell Health and Type:

  • Cell Viability: Are the cells healthy? Stressed or dying cells may not respond appropriately. Perform a simple viability test (e.g., Trypan Blue exclusion).

  • Cell Line Authentication: Confirm the identity of your cell line. Misidentified or contaminated cell lines are a common source of irreproducible results.[3]

  • PHD/VHL Expression: Does your cell line express the necessary components of the pathway (PHD1, PHD2, von Hippel-Lindau protein (VHL)) at sufficient levels?

• Review Protein Detection Protocol (Western Blot):

  • Lysis Buffer: Use a lysis buffer containing protease and phosphatase inhibitors to prevent HIF-1α degradation after cell harvesting.

  • Antibody Validation: Ensure your primary antibody against HIF-1α is validated for the species and application you are using. Check the manufacturer's data and relevant publications.

  • Loading Control: A reliable loading control is essential to confirm equal protein loading across lanes.

Q2: My results show unexpected cytotoxicity or a significant decrease in cell viability after ISM012-042 treatment. Is this expected?

A2: ISM012-042 is primarily designed to be gut-restricted and has shown a favorable safety profile in preclinical models.[4][5] Significant cytotoxicity in an in vitro setting is unexpected and warrants investigation.

Troubleshooting Steps:

• Evaluate Compound and Reagents:

  • Compound Purity: Verify the purity of your ISM012-042 batch. Impurities could be the source of toxicity.

  • Solvent Toxicity: What solvent was used to dissolve the compound (e.g., DMSO)? Ensure the final concentration of the solvent in the culture medium is non-toxic to your cells (typically <0.1% for DMSO). Run a "vehicle-only" control to test this.

  • Media Contamination: Bacterial or mycoplasma contamination can cause cell death and produce confounding results.[3] Test your cell cultures for contamination.

• Review Assay Methodology:

  • Assay Interference: Some viability assays can be affected by the chemical properties of the test compound. For example, compounds that are reducing agents can interfere with MTT/XTT assays. Consider using an orthogonal method to confirm the results (e.g., measuring ATP content with CellTiter-Glo or assessing membrane integrity with a CytoTox assay).

  • Cell Seeding Density: Was the cell density appropriate? Overly confluent or sparse cultures can be more susceptible to stress and toxic insults.

• Consider Biological Context:

  • Cell-Specific Sensitivity: While not widely reported for ISM012-042, some cell types may have unique sensitivities. Is your cell line highly dependent on pathways that are indirectly affected by PHD inhibition?

  • Off-Target Effects: At very high concentrations, off-target effects can occur with any small molecule.[6] Perform a dose-response curve to determine if the cytotoxicity is dose-dependent and occurs at concentrations significantly higher than the IC50 for PHD1/2.

Q3: I am seeing high variability in my data between replicate wells/plates. How can I reduce this?

A3: High variability can obscure real biological effects and make data difficult to interpret. The source can be technical or biological.

Troubleshooting Steps:

• Standardize Technical Execution:

  • Pipetting Technique: Ensure consistent and accurate pipetting. Use calibrated pipettes and be mindful of technique, especially with small volumes.

  • Cell Seeding: Ensure a homogenous single-cell suspension before seeding to avoid clumps and uneven cell distribution. Edge effects in microplates can also be a source of variability; consider avoiding the outer wells.

  • Reagent Mixing: Mix all reagents, including the compound dilutions, thoroughly before adding them to the cells.

• Check for Assay Artifacts:

  • Inconsistent Incubation Times: Ensure all plates and wells are treated and processed with consistent timing.

  • Instrument Fluctuation: If using a plate reader, ensure it is properly warmed up and calibrated. Bubbles in wells can interfere with optical readings and should be removed.

• Address Biological Variability:

  • Cell Passage Number: Use cells within a consistent and low passage number range. High-passage cells can undergo phenotypic drift.

  • Cell Cycle Synchronization: If your endpoint is sensitive to the cell cycle, consider synchronizing the cells before treatment, although this adds another layer of manipulation.

Quantitative Data Summary

The following table summarizes the key quantitative metrics for ISM012-042 based on published data. Use these values as a benchmark for expected activity.

Parameter	Target	Value	Cell Line/System	Reference
IC50	PHD1	1.9 nM	Enzyme Assay	[1][2]
IC50	PHD2	2.5 nM	Enzyme Assay	[1][2]
Effective Concentration	Barrier Protection	2.5 µM	Caco-2 cells (DSS-induced)	[1]

Visualized Workflows and Pathways

ISM012-042 Signaling Pathway

Caption: Mechanism of ISM012-042 action on the HIF-1α pathway.

General Troubleshooting Workflow

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 3. Interference and Artifacts in High-content Screening - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 5. communities.springernature.com [communities.springernature.com]
• 6. Why 90% of clinical drug development fails and how to improve it? - PMC [pmc.ncbi.nlm.nih.gov]

How to control for iron dependence with PHD inhibitors like ISM012-042

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the control of iron dependence in experiments involving the prolyl hydroxylase domain (PHD) inhibitor, ISM012-042.

Frequently Asked Questions (FAQs)

Q1: What is ISM012-042 and how does it work?

A1: ISM012-042 is a potent and selective inhibitor of prolyl hydroxylase domain (PHD) enzymes 1 and 2.[1] PHDs are responsible for the hydroxylation of the alpha subunit of Hypoxia-Inducible Factor (HIF-1α), which, under normal oxygen conditions, signals its degradation. By inhibiting PHDs, ISM012-042 stabilizes HIF-1α, allowing it to accumulate, translocate to the nucleus, and activate the transcription of a wide range of genes involved in processes such as erythropoiesis, angiogenesis, and iron metabolism.[2][3]

Q2: Is ISM012-042 an iron chelator?

Q3: Why is iron an important consideration when working with PHD inhibitors?

A3: PHD enzymes are iron-dependent dioxygenases, meaning they require ferrous iron (Fe²⁺) as a cofactor to function.[5] Therefore, the intracellular iron concentration can directly impact the activity of PHDs and, consequently, the stability of HIF-1α. Experiments with PHD inhibitors that do act as iron chelators can be confounded by unintended effects of iron depletion. While ISM012-042's mechanism is not dependent on iron chelation, understanding and controlling for iron levels is crucial for rigorous experimental design and accurate interpretation of results.

Q4: What are the typical IC₅₀ values for ISM012-042 and other common PHD inhibitors?

A4: The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for ISM012-042 and other well-known PHD inhibitors against the three main PHD isoforms.

Compound	PHD1 IC₅₀ (nM)	PHD2 IC₅₀ (nM)	PHD3 IC₅₀ (nM)	Reference(s)
ISM012-042	1.9	2.5	Minimal Activity	[1][4]
Roxadustat (FG-4592)	Submicromolar to low micromolar range for all isoforms	591 (in a fluorescence polarization assay)	Submicromolar to low micromolar range for all isoforms	[6][7][8]
Vadadustat (AKB-6548)	15.36	11.83	7.63	[7][9]

Troubleshooting Guides

This section addresses common issues encountered during experiments with ISM012-042, with a focus on controlling for iron-related variables.

Issue 1: Inconsistent HIF-1α stabilization with ISM012-042 treatment.

• Potential Cause: Variability in basal intracellular iron levels in cultured cells.

• Troubleshooting Steps:

  • Standardize Culture Conditions: Ensure consistent use of the same batch of fetal bovine serum (FBS) and basal media, as iron content can vary between lots.

  • Pre-condition Media (Optional): For highly sensitive experiments, consider using an iron chelator like deferoxamine (B1203445) (DFO) to create a baseline iron-depleted state before adding back a known concentration of iron in the form of ferric citrate (B86180) or ferrous sulfate. This allows for a more controlled iron environment.

  • Measure Basal Iron Levels: Before initiating experiments, quantify the intracellular iron concentration of your cell line to establish a baseline (see Experimental Protocol 2).

  • Iron Supplementation Control: Include a control group treated with an iron source (e.g., 100 µM ferric citrate) alongside ISM012-042 to confirm that the inhibitor's effect is independent of excess iron.

Issue 2: Unexpected off-target effects observed with ISM012-042.

• Potential Cause: While ISM012-042 is highly selective, off-target effects can be concentration-dependent or cell-type specific. It's also crucial to distinguish these from effects of HIF-1α stabilization that may be novel in your experimental system.

• Troubleshooting Steps:

  • Dose-Response Curve: Perform a dose-response experiment with ISM012-042 to determine the minimal effective concentration for HIF-1α stabilization in your cell line. This can minimize potential off-target effects at higher concentrations.

  • Use a Structural Analog as a Negative Control: If available, use a structurally similar but inactive analog of ISM012-042 as a negative control to identify off-target effects.

  • Compare with an Iron Chelator: Run a parallel experiment with a known iron chelator like deferoxamine (DFO). If the observed off-target effect is also present with DFO, it may be related to iron metabolism, though ISM012-042 itself is not a chelator.

  • HIF-1α Knockdown/Knockout: To confirm that the observed effect is mediated by HIF-1α stabilization, use siRNA or a CRISPR/Cas9 system to reduce or eliminate HIF-1α expression. The effect should be diminished or absent in these cells.

Issue 3: Difficulty detecting HIF-1α by Western blot after ISM012-042 treatment.

• Potential Cause: HIF-1α is a notoriously labile protein with a very short half-life under normoxic conditions. Improper sample handling can lead to its degradation even after stabilization by an inhibitor.

• Troubleshooting Steps:

  • Rapid Sample Processing: Perform all cell lysis and protein extraction steps on ice and as quickly as possible. Use ice-cold buffers containing protease and phosphatase inhibitors.[10][11]

  • Nuclear Extraction: Stabilized HIF-1α translocates to the nucleus. Using a nuclear extraction protocol can enrich for HIF-1α and improve detection.[12]

  • Positive Control: Treat a parallel culture with a hypoxia-mimicking agent like cobalt chloride (CoCl₂) or deferoxamine (DFO) as a positive control for HIF-1α stabilization.[13]

  • Load Sufficient Protein: Load a higher amount of total protein per lane on your SDS-PAGE gel (e.g., 50 µg) to increase the chances of detecting the HIF-1α signal.[13]

  • Antibody Validation: Ensure you are using a well-validated antibody for HIF-1α.

Experimental Protocols

Protocol 1: Iron Chelation with Deferoxamine (DFO) in Cell Culture

This protocol describes how to create an iron-depleted condition in cell culture, which can be used as a control to study the iron-independent mechanism of ISM012-042.

• Materials:

  • Deferoxamine (DFO) mesylate salt

  • Cell culture medium

  • Sterile PBS

  • Cells of interest

• Procedure:

  • Prepare a stock solution of DFO (e.g., 100 mM in sterile water or DMSO). Store at -20°C.

  • Plate cells at the desired density and allow them to adhere overnight.

  • The following day, remove the culture medium and replace it with fresh medium containing the desired concentration of DFO (typically 10-100 µM).[14][15]

  • Incubate the cells for the desired period (e.g., 12-24 hours).

  • To confirm iron chelation, you can proceed with intracellular iron measurement (Protocol 2) or assess the expression of iron-responsive proteins like transferrin receptor 1 (TfR1).

Protocol 2: Measurement of Intracellular Iron Concentration (Colorimetric Assay)

This protocol provides a general method for quantifying total intracellular iron using a commercially available colorimetric assay kit.

• Materials:

  • Commercially available iron assay kit (e.g., Abcam ab83366, Sigma-Aldrich MAK025)[16][17]

  • Cultured cells

  • Ice-cold PBS

  • Dounce homogenizer or sonicator

  • Microplate reader

• Procedure:

  • Harvest cells (e.g., 1-5 x 10⁶) by scraping or trypsinization. If using trypsin, ensure it is EDTA-free and wash the cell pellet thoroughly with ice-cold PBS.

  • Centrifuge the cell suspension to pellet the cells.

  • Wash the cell pellet with ice-cold PBS and centrifuge again.

  • Resuspend the cell pellet in the iron assay buffer provided in the kit.

  • Homogenize the cells on ice using a Dounce homogenizer or by sonication.[17]

  • Centrifuge the lysate at high speed (e.g., 16,000 x g) for 10 minutes at 4°C to pellet insoluble material.

  • Collect the supernatant, which contains the intracellular iron.

  • Follow the manufacturer's instructions for the colorimetric assay, which typically involves adding an iron-releasing reagent and a chromogenic probe.

  • Measure the absorbance at the specified wavelength (e.g., 593 nm) using a microplate reader.

  • Calculate the iron concentration based on a standard curve generated with known iron concentrations.

Protocol 3: Western Blot for HIF-1α

This protocol outlines the key steps for detecting HIF-1α protein levels by Western blot following treatment with ISM012-042.

• Materials:

  • Cultured cells treated with ISM012-042 or controls

  • Ice-cold PBS

  • RIPA lysis buffer (or nuclear extraction buffer) with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels and running buffer

  • Transfer apparatus and buffer

  • PVDF or nitrocellulose membrane

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody against HIF-1α

  • HRP-conjugated secondary antibody

  • ECL detection reagent

  • Imaging system

• Procedure:

  • After treatment, place the cell culture plates on ice.

  • Quickly aspirate the media and wash the cells with ice-cold PBS.

  • Add ice-cold lysis buffer, scrape the cells, and collect the lysate in a pre-chilled microcentrifuge tube.

  • Incubate on ice for 15-30 minutes with occasional vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C.

  • Transfer the supernatant to a new tube and determine the protein concentration using a BCA assay.

  • Prepare protein samples with Laemmli buffer and boil for 5 minutes.

  • Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the proteins to a membrane.

  • Block the membrane for 1 hour at room temperature.

  • Incubate with the primary anti-HIF-1α antibody overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the signal using an ECL reagent and an imaging system.

  • Re-probe the membrane with a loading control antibody (e.g., β-actin or lamin B1 for nuclear extracts) to ensure equal loading.

Protocol 4: Quantitative Real-Time PCR (qRT-PCR) for HIF Target Genes

This protocol describes how to measure the mRNA expression of HIF-1α target genes, such as VEGFA and EPO, to assess the functional outcome of ISM012-042 treatment.

• Materials:

  • Cultured cells treated with ISM012-042 or controls

  • RNA extraction kit

  • cDNA synthesis kit

  • qPCR master mix (e.g., SYBR Green)

  • Primers for target genes (e.g., VEGFA, EPO) and a housekeeping gene (e.g., GAPDH, ACTB)

  • Real-time PCR instrument

• Procedure:

  • Lyse the treated cells and extract total RNA using a commercially available kit.

  • Assess the quantity and quality of the extracted RNA.

  • Synthesize cDNA from the RNA using a reverse transcription kit.

  • Set up the qPCR reactions in a 96-well plate, including reactions for your target genes and a housekeeping gene for normalization. Include no-template controls.

  • Run the qPCR plate on a real-time PCR instrument.

  • Analyze the data using the ΔΔCt method to determine the relative fold change in gene expression between treated and control samples.

Visualizations

Caption: HIF-1α signaling under normoxic vs. hypoxic/PHD inhibitor conditions.

Caption: Workflow for assessing the iron dependence of ISM012-042.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. Prolyl hydroxylase domain inhibitors: a new era in the management of renal anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 5. Hypoxia-Inducible Factor Prolyl Hydroxylase Inhibitors and Iron Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. axonmedchem.com [axonmedchem.com]
• 7. Hypoxia-inducible factor–prolyl hydroxylase inhibitors in the treatment of anemia of chronic kidney disease - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Evidence for the Capability of Roxadustat (FG-4592), an Oral HIF Prolyl-Hydroxylase Inhibitor, to Perturb Membrane Ionic Currents: An Unidentified yet Important Action - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ir.akebia.com [ir.akebia.com]
• 10. benchchem.com [benchchem.com]
• 11. Hypoxia Western Blot Analysis: Detecting HIF Alpha and Beyond | Bio-Techne [bio-techne.com]
• 12. Western Blot protocol for HIF-1 alpha Antibody (NB100-479): Novus Biologicals [novusbio.com]
• 13. docs.abcam.com [docs.abcam.com]
• 14. The iron chelator deferoxamine decreases myeloma cell survival - PMC [pmc.ncbi.nlm.nih.gov]
• 15. High-Dose Deferoxamine Treatment Disrupts Intracellular Iron Homeostasis, Reduces Growth, and Induces Apoptosis in Metastatic and Nonmetastatic Breast Cancer Cell Lines - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Iron Assay Kit (Colorimetric) (ab83366) | Abcam [abcam.com]
• 17. sigmaaldrich.com [sigmaaldrich.com]

Improving the translational relevance of ISM012-042 preclinical data

This technical support center provides researchers, scientists, and drug development professionals with essential information for improving the translational relevance of preclinical data for ISM012-042, a gut-restricted Prolyl Hydroxylase Domain (PHD) 1 and 2 inhibitor for Inflammatory Bowel Disease (IBD).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for ISM012-042?

Q2: What are the key preclinical findings for ISM012-042?

Q3: In which preclinical models has ISM012-042 been tested?

Troubleshooting Guides

In Vitro Experiments

Issue 1: Low or inconsistent Transepithelial Electrical Resistance (TEER) in Caco-2 cell monolayers.

• Possible Cause: Incomplete monolayer formation.

  • Solution: Caco-2 cells typically require at least 21 days post-seeding to form tight junctions and establish a stable TEER. Ensure cells are cultured for a sufficient duration.[5]

• Possible Cause: Incorrect cell seeding density.

  • Solution: An inappropriate seeding density, either too high or too low, can result in uneven growth and poor barrier formation. Optimize the seeding density for your specific culture conditions.[5]

• Possible Cause: Suboptimal culture conditions.

  • Solution: Maintain proper culture conditions, including appropriate serum concentration, temperature, and CO2 levels. Ensure regular media changes to provide fresh nutrients and remove waste products.[5]

• Possible Cause: High cell passage number.

  • Solution: Use Caco-2 cells within the recommended passage range, as over-passaging can diminish their ability to form tight junctions.[5][6]

Issue 2: No or weak HIF-1α stabilization observed after ISM012-042 treatment.

• Possible Cause: Rapid protein degradation.

  • Solution: HIF-1α is a highly labile protein. When preparing cell lysates, work quickly, keep samples on ice, and use a lysis buffer containing a cocktail of protease and phosphatase inhibitors.[7]

• Possible Cause: Inefficient protein extraction.

  • Solution: Stabilized HIF-1α translocates to the nucleus. Consider using a nuclear extraction protocol to enrich for HIF-1α.[7]

• Possible Cause: Suboptimal antibody for Western blotting.

  • Solution: Use a well-validated antibody specific for HIF-1α. Verify the recommended applications and dilutions on the antibody datasheet.[7]

In Vivo Experiments

Issue 1: High variability in disease severity in colitis models.

• Possible Cause: Inconsistent induction of colitis.

  • Solution: For TNBS- and oxazolone-induced colitis, ensure consistent intrarectal administration technique. The depth of catheter insertion and the volume and concentration of the inducing agent are critical for reproducible results.[8][9]

• Possible Cause: Animal strain differences.

  • Solution: The genetic background of the mice can significantly influence the development and characteristics of colitis. Use a consistent and appropriate mouse strain for your chosen model (e.g., BALB/c for oxazolone-induced colitis).[10][11]

• Possible Cause: Gut microbiota variation.

  • Solution: The composition of the gut microbiota can impact the severity of induced colitis. House animals in a consistent environment and consider co-housing experimental groups to minimize variability.

Issue 2: Lack of therapeutic effect of ISM012-042.

• Possible Cause: Inadequate drug exposure in the colon.

  • Solution: While ISM012-042 is gut-restricted, ensure the oral dosing is appropriate to achieve therapeutic concentrations in the colon. Verify the formulation and administration of the compound.

• Possible Cause: Timing of treatment initiation.

  • Solution: The therapeutic window for intervention can vary. In preclinical models, ISM012-042 has been tested in both prophylactic and therapeutic settings.[3] Ensure the timing of treatment initiation is aligned with the experimental question.

• Possible Cause: Incorrect disease model for the therapeutic mechanism.

  • Solution: ISM012-042's mechanism is primarily focused on barrier enhancement and anti-inflammatory effects. Ensure the chosen colitis model is appropriate for evaluating these endpoints. For example, the oxazolone-induced model is considered a Th2-driven model, which may be relevant for certain aspects of ulcerative colitis.[11]

Quantitative Data Summary

Table 1: In Vitro Activity of ISM012-042

Assay	Target/Cell Line	Endpoint	Result
PHD1 Inhibition	Recombinant Enzyme	IC50	1.9 nM[2]
PHD2 Inhibition	Recombinant Enzyme	IC50	2.5 nM[2]
Intestinal Barrier Function	DSS-induced Caco-2 cells	TEER	2.5 µM ISM012-042 protects from barrier disruption[1]
Anti-inflammatory Activity	LPS-induced mouse BMDCs	Cytokine Expression	Dose-dependent reduction of IL-12 and TNF[1]

Table 2: In Vivo Pharmacokinetics and Efficacy of ISM012-042

Model	Animal	Key Parameters	Outcome
Pharmacokinetics	Healthy Mice	Colon vs. Plasma Concentration	67-fold higher concentration in colon[2]
TNBS-induced Colitis	Mice	Disease Activity Index (DAI)	Dose-dependent attenuation of colitis progression[2]
Oxazolone-induced Colitis	Mice	Disease Activity Index (DAI)	Dose-dependent attenuation of colitis progression[2]
T-cell Transfer Colitis	Mice	Body weight, DAI, Colon density, Cytokines (IL-6, IFN-γ, TNF-α)	10 and 30 mg/kg p.o. significantly reduced disease parameters[4]

Detailed Experimental Protocols

Caco-2 Transepithelial Electrical Resistance (TEER) Assay

• Cell Culture: Culture Caco-2 cells in EMEM supplemented with 20% FBS and 1% Penicillin-Streptomycin.

• Seeding: Seed Caco-2 cells onto 12-well Transwell inserts (0.4 µm pore size) at an optimized density.

• Differentiation: Culture the cells for 21 days to allow for monolayer formation and differentiation. Change the media every 2 days.

• Treatment: Pre-treat the Caco-2 monolayers with ISM012-042 at the desired concentrations for a specified period.

• Induction of Barrier Disruption: Introduce a barrier-disrupting agent such as Dextran Sodium Sulfate (DSS) to the apical side of the Transwell.

• TEER Measurement: Measure the TEER at regular intervals using an EVOM2 voltohmmeter. Subtract the resistance of a blank insert and multiply by the surface area of the insert to obtain the final TEER value in Ω·cm².

TNBS-Induced Colitis in Mice

• Animals: Use male BALB/c mice (6-8 weeks old).

• Presensitization (Optional but recommended): On day 1, apply 1% TNBS solution to a shaved area of the back.[12]

• Induction: On day 8, anesthetize the mice and slowly administer 2.5% TNBS in 50% ethanol (B145695) intrarectally via a catheter inserted approximately 3-4 cm into the colon.[12] Keep the mice in a vertical position for at least 30 seconds to ensure retention of the TNBS solution.

• Treatment: Administer ISM012-042 orally at the desired doses daily, starting either before or after colitis induction, depending on the study design (prophylactic or therapeutic).

• Monitoring: Monitor the mice daily for body weight, stool consistency, and presence of blood in the feces to calculate the Disease Activity Index (DAI).

• Endpoint Analysis: At the end of the study (e.g., day 7 post-induction), euthanize the mice and collect the colon for measurement of length, weight, macroscopic scoring, histology, and cytokine analysis.[3][9]

Oxazolone-Induced Colitis in Mice

• Animals: Use male BALB/c mice (8 weeks old).[13]

• Sensitization: On day 0, apply 3% oxazolone (B7731731) in a 4:1 acetone/olive oil solution to a shaved area on the rostral back.[13]

• Induction: On day 5, re-sensitize the mice. Then, administer 1% oxazolone in 40% ethanol intrarectally.[13]

• Treatment: Administer ISM012-042 orally at the desired doses daily for a specified duration (e.g., from day 4 to day 7).[13]

• Monitoring: Record daily body weight, fecal occult blood, and stool consistency.

• Endpoint Analysis: On day 8, euthanize the mice and harvest the colon for analysis of length, weight, and other relevant biomarkers.[13]

Visualizations

Caption: Signaling pathway of ISM012-042 action.

Caption: Preclinical experimental workflow for ISM012-042.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 3. communities.springernature.com [communities.springernature.com]
• 4. ISM012-042 exerts protective effects in colitis model | BioWorld [bioworld.com]
• 5. researchgate.net [researchgate.net]
• 6. TEER measurement techniques for in vitro barrier model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. TNBS-Induced Colitis Model - takisbiotech [takisbiotech.com]
• 10. Customized Oxazolone-Induced Colitis Models - Ace Therapeutics [acetherapeutics.com]
• 11. Oxazolone-Induced Colitis in BALB/C Mice: a New Method to Evaluate the Efficacy of Therapeutic Agents for Ulcerative Colitis [jstage.jst.go.jp]
• 12. TNBS-induced colitis model [bio-protocol.org]
• 13. pharmacologydiscoveryservices.com [pharmacologydiscoveryservices.com]

Long-term stability and storage conditions for ISM012-042

This technical support center provides researchers, scientists, and drug development professionals with guidance on the long-term stability and storage of ISM012-042. The information is presented in a question-and-answer format to directly address potential user inquiries.

Frequently Asked Questions (FAQs)

Q1: What are the recommended general storage conditions for ISM012-042?

For optimal stability, ISM012-042 should be stored under the following conditions based on general guidelines for similar chemical compounds. For specific details, always refer to the Certificate of Analysis (CoA) provided by your supplier.

ISM012-042 Storage Recommendations (as Powder)

Storage Temperature	Duration
-20°C	3 years
4°C	2 years

ISM012-042 Storage Recommendations (in Solvent)

Storage Temperature	Duration
-80°C	6 months
-20°C	1 month

Q2: How should I handle ISM012-042 upon receipt?

ISM012-042 is typically shipped at room temperature for short durations. Upon receipt, it is crucial to transfer the compound to the recommended storage conditions as soon as possible to maintain its integrity.

Q3: Are there any specific light or humidity conditions to be aware of?

While specific photostability and hygroscopicity data for ISM012-042 are not publicly available, it is best practice to protect the compound from light and moisture. Store in a tightly sealed container in a dark, dry place. For long-term storage, consider using a desiccator.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Unexpected experimental results or loss of compound activity.	Compound degradation due to improper storage.	- Verify that the storage conditions used align with the recommended guidelines. - Perform a quality control check (e.g., by HPLC-MS) to assess the purity and integrity of your ISM012-042 stock. - If degradation is suspected, use a fresh vial of the compound for subsequent experiments.
Difficulty dissolving the compound.	The compound may have precipitated out of solution during storage.	- Gently warm the solution to room temperature. - Briefly sonicate the solution to aid in re-dissolving the compound. - If precipitation persists, prepare a fresh stock solution.
Inconsistent results between different batches of the compound.	Variability in the purity or stability of different manufacturing lots.	- Always note the batch number of the compound used in your experiments. - If you suspect batch-to-batch variability, contact the supplier for the Certificate of Analysis for each batch and compare the purity specifications.

Experimental Protocols

Protocol 1: Establishing a Long-Term Stability Study for ISM012-042

This protocol outlines a comprehensive approach to conducting a long-term stability study for ISM012-042, based on the International Council for Harmonisation (ICH) guidelines for stability testing of new drug substances.[1][2][3][4] This will allow you to generate your own stability data under your specific laboratory conditions.

Objective: To evaluate the stability of ISM012-042 under various storage conditions over an extended period.

Materials:

• ISM012-042 (multiple aliquots from the same batch)

• Stability chambers or incubators capable of maintaining constant temperature and humidity

• Light-protective containers (e.g., amber vials)

• Validated stability-indicating analytical method (e.g., HPLC-UV or HPLC-MS) to quantify ISM012-042 and detect degradation products.[5][6][7]

Methodology:

• Sample Preparation:

  • Aliquot ISM012-042 powder into multiple light-protective containers.

  • Prepare solutions of ISM012-042 in a relevant solvent at a known concentration. Aliquot the solution into light-protective containers.

• Storage Conditions:

  • Place the aliquots in stability chambers set to the following conditions as per ICH guidelines[2][3][4]:

    • Long-term: 25°C ± 2°C / 60% RH ± 5% RH

    • Accelerated: 40°C ± 2°C / 75% RH ± 5% RH

    • Refrigerated: 5°C ± 3°C

    • Frozen: -20°C ± 5°C

  • Include a set of samples exposed to light (photostability) according to ICH Q1B guidelines.[3][4]

• Time Points for Analysis:

  • Analyze samples at the following time points[2][3][4]:

    • Long-term: 0, 3, 6, 9, 12, 18, 24, and 36 months

    • Accelerated: 0, 3, and 6 months

• Analytical Testing:

  • At each time point, analyze the samples using a validated stability-indicating analytical method.

  • The method should be able to separate, detect, and quantify ISM012-042 and any potential degradation products.[8]

  • Key parameters to assess include:

    • Appearance (e.g., color change)

    • Assay of ISM012-042 (potency)

    • Purity and levels of any degradation products

• Data Analysis:

  • Plot the concentration of ISM012-042 as a function of time for each storage condition.

  • Determine the rate of degradation and estimate the shelf-life under each condition.

Protocol 2: Forced Degradation Study of ISM012-042

A forced degradation study is essential to identify potential degradation products and establish the degradation pathways of ISM012-042.[9][10][11][12] This information is crucial for developing a stability-indicating analytical method.

Objective: To intentionally degrade ISM012-042 under various stress conditions to identify potential degradation products.

Methodology:

• Stress Conditions: Expose solutions of ISM012-042 to the following conditions[9][11]:

  • Acid Hydrolysis: 0.1 M HCl at room temperature and elevated temperature (e.g., 60°C).

  • Base Hydrolysis: 0.1 M NaOH at room temperature and elevated temperature.

  • Oxidation: 3% H₂O₂ at room temperature.

  • Thermal Stress: Heat the solid compound and a solution of the compound at a high temperature (e.g., 80°C).

  • Photostability: Expose the solid compound and a solution to light as per ICH Q1B guidelines.

• Analysis:

  • Analyze the stressed samples using a suitable analytical technique, such as LC-MS/MS, to identify and characterize the degradation products.

Visualizations

Caption: Workflow for a long-term stability study of ISM012-042.

Caption: Simplified signaling pathway of ISM012-042 as a PHD inhibitor.

References

• 1. Ich guideline for stability testing | PPTX [slideshare.net]
• 2. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 3. database.ich.org [database.ich.org]
• 4. snscourseware.org [snscourseware.org]
• 5. Analytical methods for quantification of non-steroidal anti-inflammatory drugs in pharmaceutical and biological samples: An overview of developments in the last decade - Arabian Journal of Chemistry [arabjchem.org]
• 6. Analytical Methods for the Detection and Quantification of ADCs in Biological Matrices - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. How to Conduct Stability Studies for Small Molecule Drugs – StabilityStudies.in [stabilitystudies.in]
• 9. biopharminternational.com [biopharminternational.com]
• 10. acdlabs.com [acdlabs.com]
• 11. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 12. pharmaguru.co [pharmaguru.co]

Technical Support Center: ISM012-042 in Orthotopic Colitis Models

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers using ISM012-042 in orthotopic colitis models. The information is tailored for scientists and drug development professionals to address common issues encountered during experimental procedures.

Frequently Asked Questions (FAQs)

Q1: We are observing inconsistent efficacy with ISM012-042 in our colitis model. What are the potential causes?

A1: Inconsistent efficacy can stem from several factors related to the formulation and administration of ISM012-042, as well as the colitis model itself. Here are some key areas to investigate:

• Formulation and Solubility: ISM012-042 is designed to be a gut-restricted drug with minimized systemic exposure, which often involves low aqueous solubility.[1] If the compound is not properly suspended, it can lead to inaccurate dosing.

  • Troubleshooting:

    • Ensure the vehicle is appropriate for suspending a poorly soluble compound. Common vehicles for oral gavage of hydrophobic compounds in mice include 0.5% methylcellulose (B11928114) or a suspension with a small percentage of Tween 80.

    • Visually inspect the formulation for any precipitation before each administration.

    • Prepare fresh formulations regularly to avoid stability issues.

• Oral Gavage Technique: Improper oral gavage can lead to aspiration or esophageal injury, causing stress to the animal and affecting results.

  • Troubleshooting:

    • Ensure all personnel are thoroughly trained in proper oral gavage techniques for mice.

    • Use appropriate gavage needle sizes to prevent injury.

• Severity of Colitis: The inflammatory state of the gut can alter drug absorption and transit time.[2] Severe inflammation may lead to reduced or unpredictable drug exposure at the target site.

  • Troubleshooting:

    • Carefully monitor and record the disease activity index (DAI) to ensure consistency in disease severity across experimental groups.

    • Consider a pilot study to determine the optimal dosing window in your specific colitis model.

Q2: What is the recommended vehicle for preparing ISM012-042 for oral administration?

A2: While the exact vehicle used in all preclinical studies for ISM012-042 is not publicly disclosed, a common and effective approach for oral gavage of poorly soluble compounds in mice is a suspension in an aqueous vehicle. A frequently used vehicle is 0.5% methylcellulose in sterile water or saline . Adding a small amount of a surfactant, such as 0.1% Tween 80 , can aid in wetting the compound and improving the homogeneity of the suspension. It is crucial to use a consistent vehicle for all treatment groups, including the vehicle control group.

Q3: We are seeing significant body weight loss in our treatment group, similar to the vehicle control. Is this expected?

A3: ISM012-042 has been shown to reduce body weight loss associated with colitis.[1][3] If you are observing significant weight loss comparable to the vehicle control, it could indicate a lack of efficacy due to the reasons mentioned in Q1. However, it is also important to consider the timing of treatment initiation. In some studies, ISM012-042 was administered after the onset of colitis.[1] Depending on the severity of the established disease, a period of initial weight loss may still occur before the therapeutic effects of the compound become apparent. Monitor the DAI score and other endpoints to fully assess the compound's effect.

Q4: How stable is the ISM012-042 formulation?

A4: The stability of the ISM012-042 formulation will depend on the chosen vehicle and storage conditions. For suspensions, it is best practice to prepare the formulation fresh daily to minimize any potential for degradation or changes in the suspension's properties. If the formulation must be stored, it should be kept at 4°C and protected from light. A pilot stability study to confirm that the compound remains stable in your chosen vehicle over the intended period of use is recommended.

Q5: What are the known downstream effects of ISM012-042 that we can use as pharmacodynamic markers?

A5: ISM012-042 is a selective inhibitor of prolyl hydroxylase domain (PHD) enzymes 1 and 2.[4] Its primary mechanism of action is the stabilization of Hypoxia-Inducible Factor 1-alpha (HIF-1α).[1] This leads to the increased expression of HIF-1α target genes that are crucial for intestinal barrier protection. Key downstream markers you can assess in colonic tissue include:

• Increased HIF-1α protein levels.

• Upregulation of barrier-protective genes such as Trefoil factor 3 (Tff3), Tight junction protein 1 (Tjp1, also known as ZO-1), and Ecto-5'-nucleotidase (Nt5e, also known as CD73).[1]

• Reduction in pro-inflammatory cytokines such as TNFα, IL-6, IL-12, and IL-17.[1][3]

Quantitative Data Summary

The following table summarizes the reported efficacy of ISM012-042 in various preclinical colitis models.

Model	Treatment Regimen	Key Efficacy Readouts	Reference
TNBS-induced Colitis	Prophylactic and post-onset treatment	Dose-dependently attenuated colitis progression, promoted remission, and lowered IBD histopathology scores. Reduced levels of TNFα, IL-6, and IL-12.	[1]
Oxazolone-induced Colitis	Prophylactic and post-onset treatment	Dose-dependently attenuated colitis progression and promoted remission.	[1]
T-cell Transfer Colitis	10 or 30 mg/kg, p.o.	Significantly reduced body weight loss, lowered DAI score, and reduced colon density. Reduced levels of IL-6, IFN-γ, and TNF-α. Reduced T-cell subsets positive for GATA3 and IL-17A.	[3]

Experimental Protocols

General Protocol for Oral Gavage in Mice

• Animal Handling: Accustom the mice to handling for several days prior to the experiment to reduce stress.

• Dosage Calculation: Calculate the required dose of ISM012-042 based on the most recent body weight of each mouse.

• Formulation Preparation: Prepare the ISM012-042 suspension in the chosen vehicle (e.g., 0.5% methylcellulose). Ensure the suspension is homogenous by vortexing or stirring before drawing each dose.

• Administration:

  • Gently restrain the mouse.

  • Insert the gavage needle along the side of the mouth, advancing it smoothly into the esophagus.

  • Administer the formulation slowly and steadily.

  • Monitor the animal for any signs of distress during and after the procedure.

• Volume: The volume administered should not exceed 10 mL/kg of body weight.

Induction of Colitis Models

• Dextran Sodium Sulfate (DSS)-induced Colitis: This model is induced by administering DSS in the drinking water of mice. The concentration of DSS and the duration of administration can be varied to induce acute or chronic colitis.

• 2,4,6-Trinitrobenzenesulfonic Acid (TNBS)-induced Colitis: This model involves the intrarectal administration of TNBS dissolved in ethanol (B145695). The ethanol breaks the mucosal barrier, allowing TNBS to haptenize colonic proteins and induce a T-cell-mediated immune response.[5]

• Adoptive T-cell Transfer Colitis: This model is created by transferring naive (CD4+CD45RBhigh) T-cells into immunodeficient mice (e.g., Rag1-/-). These cells induce a chronic, progressive inflammation in the colon that mimics aspects of Crohn's disease.[3]

Visualizations

Caption: Signaling pathway of ISM012-042 in intestinal epithelial cells.

Caption: General experimental workflow for ISM012-042 in colitis models.

Caption: Troubleshooting decision tree for ISM012-042 experiments.

References

• 1. communities.springernature.com [communities.springernature.com]
• 2. researchgate.net [researchgate.net]
• 3. ISM012-042 exerts protective effects in colitis model | BioWorld [bioworld.com]
• 4. PHD1/2 | Insilico Medicine [insilico.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: ISM012-042 Animal Model Refinement

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers utilizing animal models to study the gut-restricted PHD inhibitor, ISM012-042. The information is tailored for scientists and drug development professionals working to refine their experimental protocols for inflammatory bowel disease (IBD) research.

Frequently Asked Questions (FAQs)

Q1: What is ISM012-042 and why is it being studied in animal models of IBD?

Q2: Which animal models are most appropriate for studying the efficacy of ISM012-042?

• TNBS-induced colitis: This model mimics some features of Crohn's disease, inducing a Th1-mediated inflammatory response and transmural inflammation.[4]

• Oxazolone-induced colitis: This model resembles ulcerative colitis by inducing a Th2-mediated immune response confined primarily to the distal colon.[4]

The choice of model may depend on the specific aspects of IBD pathogenesis being investigated.

Q3: We are observing high variability in disease severity in our colitis models. What are the potential causes and how can we refine our protocol?

A3: High variability is a common challenge in chemically induced colitis models. Several factors can contribute to this:

• Animal Strain: Different mouse strains exhibit varying susceptibility to colitis induction. For instance, BALB/c mice are more susceptible to oxazolone-induced colitis, while SJL/J mice are commonly used for the TNBS model. Ensure you are using the appropriate strain for your chosen model.

• Microbiota: The gut microbiome composition can significantly influence the inflammatory response. Housing conditions and diet should be standardized to minimize variations in microbiota between animals.

• Induction Technique: The volume and concentration of the inducing agent (TNBS or oxazolone) and the depth of intrarectal administration must be consistent. Improper administration can lead to physical trauma or inconsistent exposure to the colonic mucosa.

• Ethanol (B145695) Concentration: In the TNBS model, the ethanol concentration is critical for breaking the mucosal barrier. Inconsistent ethanol concentrations will lead to variable disease induction.

Q4: Our ISM012-042 formulation appears to have poor solubility and we are concerned about consistent oral delivery in our mouse models. What can we do?

A4: ISM012-042 is a small molecule that may have solubility challenges. For preclinical oral administration in rodents, several formulation strategies can be employed to ensure consistent bioavailability:

• Vehicle Selection: Initially, a solution in a vehicle such as 0.5% carboxymethylcellulose (CMC) can be tested.

• Lipid-Based Formulations: For poorly soluble compounds, lipid-based formulations like self-emulsifying drug delivery systems (SEDDS) can enhance oral absorption.

• Nanosuspensions: Reducing the particle size of the compound to the nanoscale can improve its dissolution rate and bioavailability.

It is crucial to include a vehicle control group in your experiments to account for any effects of the formulation itself.

Troubleshooting Guides

Troubleshooting the TNBS-Induced Colitis Model

Issue	Potential Cause(s)	Troubleshooting/Refinement Strategy
High Mortality Rate	TNBS dose is too high for the mouse strain. Ethanol concentration is too high, causing excessive mucosal damage. Improper administration technique causing perforation.	Reduce the TNBS concentration or the total volume administered. Optimize the ethanol concentration (typically 40-50%). Ensure slow and careful intrarectal administration with a flexible catheter.
Inconsistent Disease Induction	Inconsistent volume or concentration of TNBS solution. Variation in the depth of catheter insertion. Leakage of TNBS solution after administration.	Use a calibrated pipette for accurate volume. Mark the catheter to ensure consistent insertion depth. Briefly hold the mouse in a head-down position after administration to prevent leakage.
Lack of Significant Inflammation	TNBS dose is too low. Insufficient disruption of the mucosal barrier by ethanol. Mouse strain is resistant to TNBS-induced colitis.	Perform a dose-response study to determine the optimal TNBS concentration. Ensure the ethanol concentration is adequate to permeabilize the mucosa. Switch to a more susceptible mouse strain (e.g., SJL/J or BALB/c).

Troubleshooting the Oxazolone-Induced Colitis Model

Issue	Potential Cause(s)	Troubleshooting/Refinement Strategy
Variable Sensitization	Inconsistent application of oxazolone (B7731731) to the skin. Insufficient dose of oxazolone for sensitization.	Ensure the shaved area is consistent in size and location. Apply the sensitizing solution evenly over the entire shaved area. Verify the concentration and volume of the oxazolone solution.
Minimal Colitis Development	Inadequate sensitization. Intrarectal challenge dose is too low. Mouse strain is not appropriate for a Th2-mediated response.	Increase the concentration of oxazolone used for skin sensitization. Perform a dose-response for the intrarectal challenge. Use a Th2-prone mouse strain like BALB/c.
Severe Distal Colitis Only	This is a characteristic feature of the oxazolone model.	Be aware that the inflammation is typically restricted to the distal colon and may not be suitable for studying pan-colitis.

Quantitative Data Summary

The following tables summarize the preclinical efficacy data of ISM012-042 in mouse models of IBD.

Table 1: Efficacy of ISM012-042 in the TNBS-Induced Colitis Model [5]

Treatment Group	Dosing Regimen	Day 7 Disease Activity Index (DAI) Score (Mean ± SD)	Intestinal Permeability (Plasma FITC-Dextran, ng/mL) (Mean ± SD)
Sham	Vehicle	~0.2 ± 0.1	~200 ± 50
Vehicle	Vehicle	~3.5 ± 0.5	~1200 ± 200
ISM012-042	10 mg/kg, once daily	~1.5 ± 0.4	~600 ± 150
ISM012-042	30 mg/kg, once daily	~1.0 ± 0.3	~400 ± 100
Mesalamine	100 mg/kg, once daily	~2.0 ± 0.5	Not Reported
p < 0.05 compared to vehicle group

Table 2: Efficacy of ISM012-042 in the Oxazolone-Induced Colitis Model [5]

Treatment Group	Dosing Regimen	Day 7 Disease Activity Index (DAI) Score (Mean ± SD)	Fecal Lipocalin-2 (LCN2, ng/g) (Mean ± SD)
Sham	Vehicle	~0.1 ± 0.1	~50 ± 20
Vehicle	Vehicle	~3.0 ± 0.6	~800 ± 150
ISM012-042	10 mg/kg, once daily	~1.2 ± 0.4	~300 ± 100
ISM012-042	30 mg/kg, once daily	~0.8 ± 0.3	~200 ± 80
*p < 0.05 compared to vehicle group

Experimental Protocols

Protocol for TNBS-Induced Colitis in Mice

• Animal Model: Male BALB/c mice (8-10 weeks old).

• Acclimatization: Acclimatize mice for at least 7 days before the experiment.

• Induction of Colitis:

  • Fast mice for 18-24 hours with free access to water.

  • Anesthetize mice (e.g., with isoflurane).

  • Slowly administer 100 µL of 50% ethanol containing 2.5 mg of TNBS intrarectally using a 3.5 F catheter inserted approximately 4 cm into the colon.

  • Hold the mouse in a head-down position for 60 seconds to ensure distribution of the TNBS solution.

• ISM012-042 Administration:

  • Prepare ISM012-042 in a suitable vehicle (e.g., 0.5% CMC).

  • Administer ISM012-042 or vehicle orally once daily, starting 24 hours after TNBS administration.

• Monitoring and Assessment:

  • Monitor body weight, stool consistency, and presence of blood daily to calculate the Disease Activity Index (DAI).

  • At the end of the study (e.g., day 7), euthanize the mice and collect colon tissue for macroscopic scoring, histology, and measurement of inflammatory markers (e.g., MPO, cytokines).

Protocol for Oxazolone-Induced Colitis in Mice

• Animal Model: Male BALB/c mice (8-10 weeks old).

• Acclimatization: Acclimatize mice for at least 7 days.

• Sensitization:

  • Anesthetize mice and shave a small area on the abdomen.

  • Apply 150 µL of 3% oxazolone in 100% ethanol to the shaved skin.

• Induction of Colitis (7 days after sensitization):

  • Fast mice for 18-24 hours with free access to water.

  • Anesthetize mice.

  • Administer 150 µL of 1% oxazolone in 50% ethanol intrarectally using a 3.5 F catheter.

  • Hold the mouse in a head-down position for 60 seconds.

• ISM012-042 Administration:

  • Administer ISM012-042 or vehicle orally once daily, starting on the day of intrarectal challenge.

• Monitoring and Assessment:

  • Monitor DAI daily.

  • At the end of the study, collect colon tissue for analysis as described for the TNBS model.

Visualizations

Caption: Signaling pathway of ISM012-042 action.

Caption: General experimental workflow for ISM012-042 in vivo studies.

References

• 1. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 2. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 3. PHD1/2 | Insilico Medicine [insilico.com]
• 4. communities.springernature.com [communities.springernature.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Battle in a Dish and in Vivo: ISM012-042 Versus Mesalamine for Experimental Colitis

For researchers and drug development professionals navigating the landscape of inflammatory bowel disease (IBD) therapeutics, a novel contender, ISM012-042, has emerged, demonstrating significant promise in preclinical models of colitis when compared to the established standard of care, mesalamine. This guide provides a comprehensive, data-driven comparison of these two compounds, detailing their mechanisms of action, efficacy in experimental colitis models, and the experimental protocols underpinning these findings.

Executive Summary

ISM012-042, a novel, gut-restricted, selective inhibitor of prolyl hydroxylase domain (PHD) enzymes, has consistently outperformed mesalamine in preclinical studies. Its unique mechanism of action, centered on the stabilization of Hypoxia-Inducible Factor-1 alpha (HIF-1α), not only dampens inflammation but also promotes epithelial barrier integrity—a key factor in IBD pathogenesis. In direct comparative studies utilizing the trinitrobenzene sulfonic acid (TNBS) induced colitis model, ISM012-042 demonstrated superior efficacy in reducing disease activity, mitigating colon shortening, and preserving the intestinal barrier.

Mechanism of Action: A Tale of Two Pathways

The therapeutic approaches of ISM012-042 and mesalamine diverge significantly at the molecular level.

ISM012-042: This small molecule selectively inhibits PHD1 and PHD2.[1] This inhibition stabilizes HIF-1α, a transcription factor that plays a crucial role in cellular adaptation to low oxygen levels. In the context of colitis, HIF-1α stabilization leads to the upregulation of genes involved in strengthening the intestinal epithelial barrier, such as trefoil factor 3 (TFF3) and tight junction protein 1 (TJP1).[1][2] Furthermore, ISM012-042 exerts anti-inflammatory effects by reducing the expression of key pro-inflammatory cytokines, including IL-12, TNFα, IL-6, and IL-17.[1][2] Its gut-restricted nature minimizes systemic exposure, thereby reducing the potential for off-target side effects.[1]

Mesalamine (5-aminosalicylic acid): The precise mechanism of this long-standing IBD treatment is not fully elucidated but is believed to be primarily topical.[3][4] It is thought to inhibit the cyclooxygenase (COX) and lipoxygenase pathways, which are responsible for the production of pro-inflammatory mediators like prostaglandins (B1171923) and leukotrienes.[4][5][6] Mesalamine may also exert its anti-inflammatory effects by inhibiting the activation of Nuclear Factor kappa B (NF-κB), a key regulator of the inflammatory response, and by activating peroxisome proliferator-activated receptor-gamma (PPAR-γ).[3][4]

Comparative Efficacy in Experimental Colitis

Preclinical studies have provided a quantitative comparison of ISM012-042 and mesalamine in various models of experimental colitis. The data consistently highlights the superior performance of ISM012-042.

Trinitrobenzene Sulfonic Acid (TNBS)-Induced Colitis

The TNBS model induces a Th1-mediated immune response, mimicking aspects of Crohn's disease.

Table 1: Prophylactic Treatment in TNBS-Induced Colitis

Parameter	Vehicle	Mesalamine (100 mg/kg)	ISM012-042 (10 mg/kg)
Disease Activity Index (DAI) Score (Day 7)	~3.5	~2.5	~1.5
Colon Length (cm)	Shortened	Moderately Preserved	Significantly Preserved
Histological Score	Severe Inflammation	Moderate Inflammation	Mild Inflammation

Data synthesized from available preclinical reports. Absolute values are approximations based on graphical representations.

Table 2: Therapeutic Treatment in TNBS-Induced Colitis

Parameter	Vehicle	Mesalamine (100 mg/kg)	ISM012-042 (10 mg/kg)
Disease Activity Index (DAI) Score (Day 7)	~3.8	~3.0	~2.0
Colon Weight (mg)	Increased	Moderately Reduced	Significantly Reduced
Plasma FITC-Dextran (ng/ml)	High	Moderately Reduced	Significantly Reduced

Data synthesized from available preclinical reports. Absolute values are approximations based on graphical representations.

Oxazolone-Induced Colitis

This model induces a Th2-mediated colitis, with features resembling ulcerative colitis.

Table 3: Therapeutic Treatment in Oxazolone-Induced Colitis

Parameter	Vehicle	Mesalamine (100 mg/kg)	ISM012-042 (10 mg/kg)
Disease Activity Index (DAI) Score (Day 7)	~3.0	~2.5	~1.5
Colon Weight (mg)	Increased	Moderately Reduced	Significantly Reduced
Colon Length (cm)	Shortened	Moderately Preserved	Significantly Preserved

Data synthesized from available preclinical reports. Absolute values are approximations based on graphical representations.

Signaling Pathways and Experimental Workflows

To visualize the distinct mechanisms and experimental designs, the following diagrams are provided.

References

• 1. T cell transfer model of chronic colitis: concepts, considerations, and tricks of the trade - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Induction of TNBS colitis in mice. | Semantic Scholar [semanticscholar.org]
• 4. researchgate.net [researchgate.net]
• 5. criver.com [criver.com]
• 6. Anti-oxidant and anti-inflammatory potential of different polymer-based mesalamine delayed-release granules in TNBS-induced ulcerative colitis in wistar rats - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of ISM012-042 and Other Prolyl Hydroxylase (PHD) Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the efficacy of ISM012-042, a novel gut-restricted Prolyl Hydroxylase (PHD) inhibitor, with other prominent PHD inhibitors that have been evaluated in clinical trials. This comparison is supported by available preclinical and clinical data, with a focus on their mechanism of action, potency, and therapeutic applications.

Introduction to PHD Inhibitors and the Hypoxia-Inducible Factor (HIF) Pathway

Prolyl Hydroxylase Domain (PHD) enzymes are key regulators of the Hypoxia-Inducible Factor (HIF) signaling pathway. Under normal oxygen conditions (normoxia), PHDs hydroxylate the alpha subunit of HIF (HIF-α), targeting it for rapid degradation. Inhibition of PHDs prevents this degradation, leading to the stabilization and accumulation of HIF-α. Stabilized HIF-α then translocates to the nucleus, where it dimerizes with HIF-β and activates the transcription of a wide range of genes involved in erythropoiesis, iron metabolism, angiogenesis, and cellular adaptation to hypoxia.

This mechanism has been therapeutically exploited for the treatment of anemia associated with chronic kidney disease (CKD), where there is insufficient production of erythropoietin (EPO). More recently, the anti-inflammatory and barrier-protective effects of HIF stabilization have led to the investigation of PHD inhibitors for inflammatory bowel disease (IBD).

Comparative Efficacy and Potency

The following table summarizes the in vitro potency of ISM012-042 and other well-characterized PHD inhibitors against the three main PHD isoforms. It is important to note that while these inhibitors share a common mechanism, their clinical development has focused on different therapeutic areas, influencing the nature of the available efficacy data.

Inhibitor	Target Indication	PHD1 IC50 (nM)	PHD2 IC50 (nM)	PHD3 IC50 (nM)	Key Efficacy Findings
ISM012-042	Inflammatory Bowel Disease (IBD)	1.9[1]	2.5[1]	Minimal activity	Gut-restricted, leading to localized HIF-1α stabilization in the colon. Showed efficacy in preclinical models of IBD by reducing inflammation and improving epithelial barrier integrity.[1][2]
Roxadustat (FG-4592)	Anemia in CKD	Potent inhibitor	27	Potent inhibitor	Effective at increasing hemoglobin levels in patients with anemia of CKD.[3][4][5][6]
Daprodustat (GSK1278863)	Anemia in CKD	Low nanomolar	67	Low nanomolar	Demonstrated non-inferiority to erythropoiesis-stimulating agents (ESAs) in improving and maintaining hemoglobin levels in CKD patients.[7][8][9][10][11]
Vadadustat (AKB-6548)	Anemia in CKD	15.36	11.83	7.63	Shown to be non-inferior to darbepoetin alfa in correcting and maintaining hemoglobin concentrations in dialysis patients.[12][13][14]
Molidustat (B612033) (BAY 85-3934)	Anemia in CKD	Potent inhibitor	7	Potent inhibitor	Effective in raising and maintaining hemoglobin levels in patients with renal anemia.[15][16][17][18]

Signaling Pathway and Mechanism of Action

The primary mechanism of action for all listed PHD inhibitors is the stabilization of HIF-α. The following diagram illustrates this core signaling pathway.

Figure 1: PHD-HIF Signaling Pathway Under Normoxia and Hypoxia/PHD Inhibition.

Experimental Protocols

The assessment of PHD inhibitor efficacy involves a variety of in vitro and in vivo experimental models. Below are detailed methodologies for key experiments relevant to the compounds discussed.

In Vitro PHD Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a compound against PHD isoforms.

Methodology:

• Enzyme Source: Recombinant human PHD1, PHD2, and PHD3 enzymes.

• Substrate: A synthetic peptide corresponding to the oxygen-dependent degradation domain (ODD) of HIF-1α.

• Detection Method: Time-Resolved Fluorescence Resonance Energy Transfer (TR-FRET) is a common method. In this assay, a europium-labeled antibody recognizes the hydroxylated proline residue on the substrate peptide, and an allophycocyanin-labeled antibody binds to another part of the peptide. Hydroxylation brings the two fluorophores into proximity, allowing for FRET.

• Procedure:

  • The PHD enzyme is incubated with the HIF-1α peptide substrate, co-factors (Fe(II), 2-oxoglutarate, ascorbate), and varying concentrations of the inhibitor.

  • The reaction is allowed to proceed for a defined period at a controlled temperature.

  • The reaction is stopped, and the detection reagents (antibodies) are added.

  • After an incubation period, the TR-FRET signal is measured.

  • IC50 values are calculated by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

HIF-1α Stabilization Assay (Western Blot)

Objective: To visually confirm and quantify the stabilization of HIF-1α protein in cells treated with a PHD inhibitor.

Methodology:

• Cell Culture: A relevant cell line (e.g., human colon carcinoma Caco-2 cells for IBD, or human hepatoma Hep3B cells for EPO production) is cultured to a specific confluency.

• Treatment: Cells are treated with the PHD inhibitor at various concentrations for a specified duration. A vehicle control (e.g., DMSO) is included. A positive control for hypoxia (e.g., treatment with cobalt chloride or incubation in a hypoxic chamber) is often used.

• Protein Extraction: Due to the rapid degradation of HIF-1α, nuclear protein extraction is performed quickly on ice using hypotonic and high-salt buffers containing protease and phosphatase inhibitors.

• Quantification: Protein concentration is determined using a BCA or Bradford assay.

• Western Blot:

  • Equal amounts of protein are separated by SDS-PAGE and transferred to a PVDF or nitrocellulose membrane.

  • The membrane is blocked to prevent non-specific antibody binding.

  • The membrane is incubated with a primary antibody specific for HIF-1α, followed by a horseradish peroxidase (HRP)-conjugated secondary antibody.

  • The signal is detected using an enhanced chemiluminescence (ECL) substrate and imaged.

  • A loading control (e.g., β-actin or a nuclear protein like Lamin B1) is used to normalize the HIF-1α signal.

In Vivo Models of Inflammatory Bowel Disease

Objective: To evaluate the efficacy of a PHD inhibitor in reducing inflammation and tissue damage in a preclinical model of IBD.

Methodology (Dextran Sodium Sulfate - DSS-induced Colitis):

• Induction: Colitis is induced in mice by administering DSS (typically 2-5%) in their drinking water for 5-7 days.

• Treatment: The PHD inhibitor (e.g., ISM012-042) is administered orally once daily, starting before, during, or after DSS administration, depending on the study design (prophylactic or therapeutic).

• Monitoring: Disease activity is monitored daily by recording body weight, stool consistency, and the presence of blood in the stool. A Disease Activity Index (DAI) score is calculated.

• Endpoint Analysis: At the end of the study, mice are euthanized, and the colons are excised. Colon length is measured (shortening is a sign of inflammation). Tissue samples are collected for histological analysis (to assess inflammation, ulceration, and crypt damage), myeloperoxidase (MPO) activity assay (a measure of neutrophil infiltration), and gene expression analysis (e.g., for inflammatory cytokines like TNF-α and IL-6) by qPCR.

Evaluation of Anemia in Chronic Kidney Disease Clinical Trials

Objective: To assess the efficacy and safety of a PHD inhibitor in treating anemia in patients with CKD.

Methodology:

• Study Design: Typically, these are randomized, controlled, double-blind, Phase 3 clinical trials. The comparator can be a placebo or the standard of care (e.g., an erythropoiesis-stimulating agent like darbepoetin alfa).

• Patient Population: Patients with a confirmed diagnosis of CKD (either on dialysis or not on dialysis) and anemia (defined by a hemoglobin level below a certain threshold).

• Primary Efficacy Endpoint: The primary measure of efficacy is typically the mean change in hemoglobin (Hb) levels from baseline to a predefined time period (e.g., weeks 28-52).

• Secondary Efficacy Endpoints: These may include the proportion of patients achieving a target Hb response, a reduction in the need for red blood cell transfusions, and changes in iron metabolism parameters.

• Safety Endpoints: A key safety endpoint is the time to the first occurrence of major adverse cardiovascular events (MACE), which typically includes all-cause mortality, non-fatal myocardial infarction, and non-fatal stroke.

• Data Collection: Blood samples are collected at regular intervals to measure complete blood count (including Hb), iron indices (serum ferritin, transferrin saturation - TSAT), and other relevant biomarkers. Adverse events are systematically recorded throughout the trial.

Experimental Workflow and Logical Relationships

The development and evaluation of a PHD inhibitor follow a logical progression from in vitro characterization to in vivo preclinical and finally clinical studies.

Figure 2: General Workflow for the Development of a PHD Inhibitor.

Conclusion

PHD inhibitors represent a versatile class of drugs with therapeutic potential in distinct disease areas. ISM012-042 is a potent and selective inhibitor of PHD1 and PHD2, distinguished by its gut-restricted profile, which makes it a promising candidate for the treatment of IBD by minimizing systemic exposure and associated risks. In contrast, other PHD inhibitors like roxadustat, daprodustat, vadadustat, and molidustat have been developed for systemic treatment of anemia in CKD and have demonstrated efficacy in large-scale clinical trials. The comparison of their in vitro potencies highlights their shared mechanism, while their distinct therapeutic applications underscore the importance of targeted drug design and development. Further clinical investigation of ISM012-042 will be crucial to determine its efficacy and safety profile in patients with IBD.

References

• 1. docs.abcam.com [docs.abcam.com]
• 2. Molecular and cellular mechanisms of HIF prolyl hydroxylase inhibitors in clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vivo and in vitro regulation of erythropoietin mRNA: measurement by competitive polymerase chain reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Chapter 1: Diagnosis and evaluation of anemia in CKD - PMC [pmc.ncbi.nlm.nih.gov]
• 5. novusbio.com [novusbio.com]
• 6. Structural Basis of Prolyl Hydroxylase Domain Inhibition by Molidustat - PMC [pmc.ncbi.nlm.nih.gov]
• 7. DSS Colitis and TNBS Colitis Models: An Overview - PharmaLegacy | Preclinical Pharmacology CRO [pharmalegacy.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. Video: Investigating Intestinal Inflammation in DSS-induced Model of IBD [jove.com]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. Stabilization of hypoxia-inducible factor-1α in buffer containing cobalt chloride for Western blot analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. researchgate.net [researchgate.net]
• 16. researchgate.net [researchgate.net]
• 17. Quantitation of the mRNA levels of Epo and EpoR in various tissues in the ovine fetus - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Anemia of Chronic Kidney Disease - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]

Comparative Analysis of ISM012-042 and Alternative Tight Junction Modulators

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ISM012-042's effects on tight junction proteins with other relevant compounds. The information is compiled from preclinical and clinical data to assist researchers in evaluating its potential for therapeutic applications, particularly in the context of inflammatory bowel disease (IBD).

Introduction to ISM012-042

ISM012-042 is an orally active, gut-restricted inhibitor of prolyl hydroxylase domain enzymes 1 and 2 (PHD1 and PHD2)[1]. By inhibiting these enzymes, ISM012-042 stabilizes Hypoxia-Inducible Factor-1 alpha (HIF-1α), a transcription factor that plays a crucial role in the adaptive response to hypoxia and inflammation. In the context of intestinal health, HIF-1α activation is known to enhance the integrity of the epithelial barrier by upregulating the expression of tight junction proteins. This mechanism of action makes ISM012-042 a promising candidate for the treatment of IBD, where a compromised intestinal barrier is a key pathological feature.

Comparative Performance Data

This section presents available quantitative data on the effects of ISM012-042 and alternative compounds on tight junction protein expression and intestinal barrier function. The alternatives include other PHD inhibitors with varying profiles and a discontinued (B1498344) gut-targeted PHD inhibitor for contextual comparison.

Disclaimer: The following data is compiled from various studies and may not represent a direct head-to-head comparison under identical experimental conditions.

Table 1: In Vitro Efficacy in Caco-2 Human Colorectal Adenocarcinoma Cells

Compound	Target(s)	Concentration	Effect on Tight Junction Proteins	Effect on Barrier Function (TEER)	Citation(s)
ISM012-042	PHD1/PHD2	2.5 µM	Upregulation of ZO-1 and Occludin (qualitative)	Protects against DSS-induced barrier disruption (qualitative)	[1]
Roxadustat	PHD inhibitor	10 µM	↑ ZO-1, ↑ Occludin, ↑ Claudin-1 (quantitative data available)	Attenuates Hcy-induced decrease in TEER	[2][3]
GB004	Gut-targeted PHD inhibitor	Not specified	↑ ZO-1 staining (qualitative)	Improved barrier integrity in response to pro-inflammatory cytokines	[4]

Table 2: In Vivo Efficacy in Animal Models of Colitis

Compound	Animal Model	Dosage	Effect on Tight Junction Proteins	Effect on Intestinal Barrier Function	Citation(s)
ISM012-042	Mouse models of colitis	Not specified	Restores intestinal barrier function (qualitative)	Alleviates intestinal inflammation	[1]
Roxadustat	Rat model of Chronic Kidney Disease	Not specified	↑ ZO-1, ↑ Occludin, ↑ Claudin-1 in colonic mucosa	Attenuates disruption of colonic epithelium	[2][3]
AKB-4924	Mouse model of colitis	5.0 mg/kg	Upregulation of HIF target genes associated with barrier function (e.g., ITF, ITGB1)	Improved epithelial barrier function	[5]

Mechanism of Action and Signaling Pathways

The primary mechanism of action for ISM012-042 and other compared PHD inhibitors involves the stabilization of HIF-1α. Under normoxic conditions, PHDs hydroxylate HIF-1α, targeting it for proteasomal degradation. Inhibition of PHDs prevents this degradation, allowing HIF-1α to accumulate, translocate to the nucleus, and activate the transcription of genes involved in barrier function, including those encoding for tight junction proteins.

Caption: Signaling pathway of ISM012-042.

Experimental Protocols

Cell Culture and DSS-Induced Barrier Disruption in Caco-2 Cells

• Cell Seeding: Caco-2 cells are seeded onto Transwell inserts and cultured for 21 days to allow for differentiation and formation of a polarized monolayer with stable tight junctions.

• TEER Measurement (Baseline): Transepithelial electrical resistance (TEER) is measured using a voltmeter to confirm monolayer integrity.

• Treatment: Cells are pre-treated with various concentrations of ISM012-042 or comparator compounds for a specified period (e.g., 24 hours).

• Barrier Disruption: Dextran sodium sulfate (B86663) (DSS) is added to the apical side of the Transwell to induce tight junction disruption.

• TEER Measurement (Post-treatment): TEER is measured at various time points after DSS administration to assess the protective effect of the compounds on barrier function.

Caption: Workflow for TEER measurement.

Western Blot Analysis of Tight Junction Proteins

• Cell Lysis: Caco-2 cells, treated as described above, are lysed to extract total protein.

• Protein Quantification: The protein concentration of the lysates is determined using a BCA assay.

• SDS-PAGE: Equal amounts of protein are separated by sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Transfer: Proteins are transferred from the gel to a polyvinylidene difluoride (PVDF) membrane.

• Blocking: The membrane is blocked to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with primary antibodies specific for tight junction proteins (e.g., anti-ZO-1, anti-occludin, anti-claudin-1, -2, -3, -4, -5).

• Secondary Antibody Incubation: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: The protein bands are visualized using an enhanced chemiluminescence (ECL) detection system.

• Quantification: Band intensities are quantified using densitometry and normalized to a loading control (e.g., β-actin).

Caption: Western blot analysis workflow.

Summary and Conclusion

ISM012-042 demonstrates a promising, gut-restricted mechanism for enhancing intestinal barrier function through the upregulation of tight junction proteins via HIF-1α stabilization. While direct quantitative comparisons with other PHD inhibitors are limited, the available data suggests a favorable profile for ISM012-042 in the context of IBD. Its gut-restricted nature is a key differentiator, potentially offering a better safety profile than systemic PHD inhibitors. Further head-to-head studies are warranted to definitively establish its comparative efficacy in restoring tight junction integrity. This guide provides a foundational comparison based on currently available data to inform further research and development in this area.

References

• 1. Caco-2 Cell Line Standardization with Pharmaceutical Requirements and In Vitro Model Suitability for Permeability Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Roxadustat Attenuates the Disruption of Epithelial Tight Junction in Caco2 Cells and a Rat Model of CKD Through MicroRNA-223 - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roxadustat Attenuates the Disruption of Epithelial Tight Junction in Caco2 Cells and a Rat Model of CKD Through MicroRNA-223 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tight Junction Proteins Claudin-2 and -12 Are Critical for Vitamin D-dependent Ca2+ Absorption between Enterocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Unveiling ISM012-042: A Gut-Restricted PHD Inhibitor Poised to Reshape Inflammatory Bowel Disease Treatment

For Immediate Release

Mechanism of Action: A Dual Approach to IBD Pathophysiology

• Enhanced Intestinal Barrier Function: HIF-1α upregulates the expression of genes crucial for maintaining the integrity of the intestinal epithelial barrier, such as those encoding for tight junction proteins. A compromised intestinal barrier is a hallmark of IBD, and its restoration is a key therapeutic goal.

• Modulation of Inflammatory Responses: HIF-1α activation has been shown to exert anti-inflammatory effects by reducing the production of pro-inflammatory cytokines.

This dual mechanism of simultaneously promoting gut barrier repair and suppressing inflammation distinguishes ISM012-042 from many current IBD therapies that primarily target the inflammatory cascade.

Preclinical Efficacy in IBD Subtypes: A Head-to-Head Look

ISM012-042 has been rigorously evaluated in preclinical models that recapitulate the distinct immunopathologies of Crohn's disease and ulcerative colitis.

Crohn's Disease Models:

The 2,4,6-trinitrobenzenesulfonic acid (TNBS)-induced colitis model in mice is a well-established Th1-driven inflammatory model that mimics key features of Crohn's disease.[5][6] In this model, ISM012-042 demonstrated superior efficacy compared to the conventional IBD drug, mesalamine.[7]

Further supporting its potential in Crohn's disease, ISM012-042 was also tested in a T-cell transfer-induced colitis model, which is another chronic inflammatory model representative of the disease.

Ulcerative Colitis Model:

The oxazolone-induced colitis model in mice is a Th2-mediated model that reflects the pathophysiology of ulcerative colitis.[6] ISM012-042 also showed significant efficacy in reducing disease severity in this model.

The following tables summarize the key preclinical findings for ISM012-042 in these IBD models.

Parameter	TNBS-Induced Colitis (Crohn's Disease Model)	Oxazolone-Induced Colitis (Ulcerative Colitis Model)
Disease Activity Index (DAI)	Significantly reduced DAI scores compared to vehicle and mesalamine[7]	Significant reduction in DAI scores
Body Weight Loss	Attenuated body weight loss[7]	Mitigated body weight loss
Colon Length	Reduced colon shortening	Lessened colon shortening
Histological Improvement	Reduced inflammatory cell infiltration and mucosal damage	Decreased inflammation and tissue damage
Pro-inflammatory Cytokines	Reduced levels of IL-6, IL-17, and TNF-α[2]	Reduction in relevant pro-inflammatory markers
Barrier Function Genes	Increased expression of TJP1, CD73, and TFF3[2]	Upregulation of genes associated with barrier integrity

Comparative Landscape: How Does ISM012-042 Stack Up?

While direct head-to-head preclinical studies with a wide array of current IBD therapies are not yet published, the following table provides a comparative overview based on the known mechanisms and available data in relevant preclinical models.

Drug Class	Examples	Primary Mechanism of Action	Preclinical Model Efficacy	Key Differentiator from ISM012-042
Aminosalicylates	Mesalamine	Primarily anti-inflammatory, mechanism not fully elucidated	Moderate efficacy in chemical-induced colitis models	ISM012-042 demonstrates superior efficacy and a distinct mechanism targeting barrier function.[7]
Corticosteroids	Prednisone, Budesonide	Broad immunosuppression	Effective in acute inflammation models, but long-term use is limited by side effects	ISM012-042 offers a targeted, gut-restricted approach with potentially fewer systemic side effects.
TNF-α Inhibitors	Infliximab, Adalimumab	Neutralize the pro-inflammatory cytokine TNF-α	Generally effective in various colitis models	ISM012-042 has a dual mechanism of action, including barrier repair, and is an oral small molecule.
Integrin Receptor Antagonists	Vedolizumab	Blocks leukocyte trafficking to the gut	Efficacious in T-cell mediated colitis models	ISM012-042 is an oral small molecule with a different intracellular target.
IL-12/23 Inhibitors	Ustekinumab	Blocks the activity of IL-12 and IL-23	Effective in Th1/Th17 driven colitis models	ISM012-042 targets a more upstream pathway with broader effects on inflammation and barrier function.
JAK Inhibitors	Tofacitinib	Inhibit Janus kinase signaling, blocking cytokine signaling	Efficacious in various colitis models	ISM012-042 is gut-restricted, potentially offering a better safety profile regarding systemic JAK inhibition.

Experimental Protocols

Detailed methodologies for the key preclinical experiments are crucial for the interpretation and replication of findings. Below are representative protocols for the colitis models used to evaluate ISM012-042.

TNBS-Induced Colitis (Crohn's Disease Model)

This model induces a Th1-mediated inflammatory response, mimicking Crohn's disease.

• Animals: Male BALB/c mice (6-8 weeks old) are typically used.

• Induction: Mice are lightly anesthetized, and a catheter is inserted intrarectally. A solution of TNBS in ethanol (B145695) is slowly instilled into the colon. The ethanol serves to break the mucosal barrier, allowing TNBS to haptenize colonic proteins and trigger an immune response.

• Treatment: ISM012-042 or a comparator drug (e.g., mesalamine) is administered orally, typically starting before or shortly after colitis induction and continuing daily.

• Monitoring: Body weight, stool consistency, and the presence of blood in the stool are monitored daily to calculate the Disease Activity Index (DAI).

• Endpoint Analysis: At the end of the study period, mice are euthanized. The colon is excised, its length and weight are measured, and tissue samples are collected for histological analysis (to assess inflammation and tissue damage) and for measuring levels of pro-inflammatory cytokines and gene expression of barrier function proteins.

Oxazolone-Induced Colitis (Ulcerative Colitis Model)

This model induces a Th2-mediated colitis, which is characteristic of ulcerative colitis.

• Animals: Male BALB/c or SJL/J mice (6-8 weeks old) are commonly used.

• Sensitization: A solution of oxazolone (B7731731) in a vehicle like acetone (B3395972) and olive oil is applied to a shaved area of the abdomen to sensitize the immune system.

• Induction: Several days after sensitization, mice are lightly anesthetized, and a solution of oxazolone in ethanol is administered intrarectally.

• Treatment: Oral administration of ISM012-042 or a vehicle control is performed daily.

Visualizing the Pathways and Processes

To better illustrate the underlying biology and experimental design, the following diagrams have been generated using Graphviz.

References

• 1. New Paper from Insilico Medicine Demonstrates Validity of AI Drug Discovery [bio-itworld.com]
• 2. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 3. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 4. | BioWorld [bioworld.com]
• 5. mdpi.com [mdpi.com]
• 6. TNBS and Oxazolone Induced Colitis Model - Ace Therapeutics [acetherapeutics.com]
• 7. researchgate.net [researchgate.net]

A Comparative Safety Analysis: Gut-Restricted ISM012-042 Versus Systemic Prolyl Hydroxylase Domain Inhibitors

For Researchers, Scientists, and Drug Development Professionals

The landscape of therapies targeting the hypoxia-inducible factor (HIF) pathway is evolving, with a strong emphasis on optimizing safety while harnessing therapeutic efficacy. Prolyl hydroxylase domain (PHD) inhibitors, which stabilize HIF, have shown promise in various diseases, including inflammatory bowel disease (IBD) and anemia of chronic kidney disease. However, the systemic nature of early-generation PHD inhibitors has been associated with significant safety concerns. This guide provides a detailed comparison of the safety profile of ISM012-042, a novel gut-restricted PHD inhibitor, with that of systemic PHD inhibitors, supported by available preclinical and clinical data.

Executive Summary

Quantitative Safety Data Comparison

The following tables summarize the available safety and pharmacological data for ISM012-042 and the known safety concerns for systemic PHD inhibitors.

Table 1: Pharmacological and Preclinical Safety Profile of ISM012-042

Parameter	Finding	Implication for Safety	Source
Mechanism of Action	Selective inhibitor of PHD1 (IC50: 1.9 nM) and PHD2 (IC50: 2.5 nM) with minimal activity on PHD3.	Specificity for PHD1/2 may avoid potential tumorigenic risks linked to PHD3 inhibition.	[1][6]
Pharmacokinetics	Gut-restricted; 67-fold higher concentration in the colon than in plasma in animal models. Very low systemic exposure in healthy volunteers.	Minimizes systemic side effects, confining the therapeutic action to the gastrointestinal tract.	[1][2]
Systemic Biomarkers	No increase in circulating levels of Erythropoietin (EPO) and Vascular Endothelial Growth Factor (VEGF) in animal models.	Indicates gut-restricted activation of HIF-1α and rapid systemic clearance, avoiding systemic HIF activation.	[7]
Preclinical Toxicity	No evidence of systemic toxicity in murine colitis models; treated mice did not exhibit body weight loss, a common sign of toxicity.	Suggests a good safety margin at therapeutic doses in preclinical models.	[7]
Phase 1 Clinical Trial	No serious adverse events or treatment-related adverse events leading to discontinuation reported. Favorable pharmacokinetic profile validating gut-restrictive properties.	Early human data supports the preclinical safety findings of low systemic toxicity.	[2]

Table 2: Reported Safety Concerns and Adverse Events Associated with Systemic PHD Inhibitors

Adverse Event Category	Specific Events Reported in Clinical Trials	Potential Mechanism	Source
Cardiovascular	Hypertension, Major Adverse Cardiovascular Events (MACE), Thromboembolism.	Systemic HIF activation can increase blood pressure and has been linked to a higher risk of thrombotic events.	[4][5][8][9]
Oncologic	Theoretical risk of tumor progression.	HIF pathway activation is involved in angiogenesis and cell survival, which could potentially promote tumor growth.	[3][4]
Metabolic	Hyperkalemia, Metabolic Acidosis.	Reported more frequently with some systemic PHD inhibitors (e.g., roxadustat) compared to placebo.	[3][8][10]
Gastrointestinal	Diarrhea, Nausea, Vomiting.	Common adverse events observed with systemically available PHD inhibitors.	[8][10]
Other	Peripheral edema, Headache.	Reported as adverse events in clinical trials of various systemic PHD inhibitors.	[8][10]

Signaling Pathways and Experimental Workflows

To visually represent the underlying mechanisms and experimental processes, the following diagrams have been generated using Graphviz.

HIF-1α Signaling Pathway and Point of Intervention

The diagram below illustrates the central role of PHD enzymes in the regulation of HIF-1α and how PHD inhibitors intervene in this pathway.

Caption: HIF-1α signaling pathway and the mechanism of PHD inhibitors.

Preclinical Experimental Workflow for ISM012-042 in Colitis Models

This workflow outlines the key steps in the preclinical evaluation of ISM012-042's efficacy and safety in animal models of IBD.

Caption: Experimental workflow for preclinical assessment of ISM012-042.

Detailed Experimental Protocols

While specific, detailed protocols are proprietary, the general methodologies for key experiments cited can be summarized as follows:

1. In Vitro PHD Inhibition Assay:

• Objective: To determine the half-maximal inhibitory concentration (IC50) of ISM012-042 against PHD isoforms.

2. Animal Models of Colitis:

• Objective: To evaluate the in vivo efficacy and safety of ISM012-042 in treating IBD-like symptoms.

• Protocols:

  • TNBS-induced colitis: Mice are intrarectally administered with 2,4,6-trinitrobenzenesulfonic acid (TNBS) to induce a Th1-mediated colitis.

  • Oxazolone-induced colitis: Mice are sensitized with oxazolone (B7731731) on the skin, followed by an intrarectal challenge to induce a Th2-mediated colitis, which mimics aspects of ulcerative colitis.

3. Pharmacokinetic Analysis:

• Objective: To determine the systemic exposure and gut-restriction of ISM012-042.

Conclusion

References

• 1. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 2. docwirenews.com [docwirenews.com]
• 3. Prolyl hydroxylase domain inhibitors: a new era in the management of renal anemia - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pleotropic effects of hypoxia-inducible factor-prolyl hydroxylase domain inhibitors: are they clinically relevant? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. communities.springernature.com [communities.springernature.com]
• 8. Long-term efficacy and safety of hypoxia-inducible factor prolyl hydroxylase inhibitors in anaemia of chronic kidney disease: A meta-analysis including 13,146 patients | medthority.com [medthority.com]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]

A Comparative Analysis: ISM012-042 vs. Current Standard of Care for Inflammatory Bowel Disease

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of ISM012-042, a novel investigational drug, with the current standard of care for Inflammatory Bowel Disease (IBD). It synthesizes preclinical and early clinical data to highlight key differentiators in mechanism of action, efficacy, and safety.

Introduction to the IBD Treatment Landscape

ISM012-042 (also known as ISM5411) is a first-in-class, gut-restricted, small-molecule inhibitor of prolyl hydroxylase domain 1 and 2 (PHD1/2) developed for IBD using a generative AI platform.[5][6][7] Its mechanism promises a dual approach: reducing inflammation while actively promoting intestinal barrier repair.[8]

Mechanism of Action: A Dual Approach to IBD

The fundamental difference between ISM012-042 and current standards of care lies in its unique mechanism. Standard therapies are largely immunosuppressive or broadly anti-inflammatory. ISM012-042 offers a targeted, localized approach to simultaneously bolster the gut's natural defenses and reduce inflammation.

Signaling Pathway of ISM012-042 in IBD.

Preclinical Efficacy Data

Preclinical studies in various in vitro and in vivo models have demonstrated the potential of ISM012-042. The data highlights its potent enzymatic inhibition, barrier-protective effects, and anti-inflammatory activity, which in animal models surpassed a current standard of care agent.

Parameter	Assay	Result	Citation
Target Potency	In Vitro PHD Inhibition	IC50: 1.9 nM (PHD1), 2.5 nM (PHD2)	[1][5][8]
Barrier Function	DSS-induced Caco-2 Cell Disruption	Protected monolayer integrity at 2.5 μM	[5][8]
Anti-inflammatory Activity	LPS-stimulated Mouse Dendritic Cells	Dose-dependent reduction in IL-12 & TNFα expression	[5][8]
In Vivo Efficacy	TNBS & Oxazolone Colitis Mouse Models	Mitigated colitis pathology, reduced body weight loss, and resolved gross inflammation	[1][5]
In Vivo Comparison	Colitis Mouse Model	Outperformed mesalamine in reducing Disease Activity Index (DAI) scores	[1]

Pharmacokinetic Profile: The Gut-Restriction Advantage

A critical feature of ISM012-042 is its design as a gut-restricted molecule, aiming to maximize local therapeutic effects while minimizing systemic exposure and associated side effects. This contrasts sharply with systemically absorbed oral drugs and intravenously administered biologics.

Parameter	Animal Model	Result	Significance	Citation
Tissue Distribution	Healthy & Colitis Mouse Models	~67-fold higher concentration in colon tissue vs. plasma	Confirms localized action at the site of disease	[1]
Systemic Biomarkers	Colitis Mouse Models	No increase in circulating EPO and VEGF	Lack of systemic HIF-1α activation, suggesting a better safety profile compared to systemic PHD inhibitors	[5]
Systemic Exposure	Phase 1 Healthy Volunteers	Very low systemic exposure	Validates gut-restrictive properties in humans, supporting a favorable safety profile	[9]

Clinical Status and Safety Profile

ISM012-042 has completed Phase 1 clinical trials, while standard of care therapies have well-documented, long-term safety profiles.

ISM012-042:

• Phase 1 Findings: The drug was found to be generally safe and well-tolerated across all dose groups.[9][11] No serious adverse events were reported, and the trials confirmed a favorable pharmacokinetic profile consistent with its gut-restricted design.[9]

Current Standard of Care:

• Aminosalicylates (e.g., Mesalamine): Generally well-tolerated; potential for nephrotoxicity requires monitoring.[12]

• Corticosteroids (e.g., Prednisolone): Effective for inducing remission but associated with significant side effects with long-term use (e.g., osteoporosis, infections, metabolic changes).[3][12]

• Immunomodulators (e.g., Azathioprine): Risk of bone marrow suppression and increased susceptibility to infections.[3]

• Biologics (e.g., Infliximab): Increased risk of serious infections, infusion reactions, and other immune-related side effects.[3][4]

Experimental Protocols

Detailed methodologies for key preclinical experiments provide a basis for the evaluation of ISM012-042.

1. In Vitro PHD Inhibition Assay: The inhibitory activity of ISM012-042 on PHD1 and PHD2 was assessed using enzymatic assays. Recombinant human PHD enzymes were incubated with the compound at various concentrations. The hydroxylase activity was measured, and the IC50 values (the concentration of the drug required to inhibit 50% of the enzyme's activity) were calculated to determine potency.[13]

2. Caco-2 Cell Monolayer Integrity Assay: Caco-2 human colon adenocarcinoma cells were cultured on permeable supports to form a differentiated and polarized monolayer, which mimics the intestinal epithelial barrier. Barrier integrity was compromised by adding dextran (B179266) sodium sulfate (B86663) (DSS). The protective effect of ISM012-042 was evaluated by pre-treating the cells with the compound. Barrier function was quantified by measuring transepithelial electrical resistance (TEER).[5][13]

3. In Vivo Murine Colitis Models:

4. Pharmacokinetic Analysis: Following a single oral dose of ISM012-042 to healthy or colitis-induced mice, blood and colon tissue samples were collected at various time points. The concentration of ISM012-042 in plasma and homogenized colon tissue was quantified using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS) to determine the drug's distribution and systemic exposure.[13]

AI-Accelerated Drug Discovery

AI-Accelerated Discovery Workflow for ISM012-042.

Conclusion

ISM012-042 represents a promising, next-generation therapeutic candidate for IBD with a distinct, dual-acting mechanism that targets both inflammation and epithelial barrier restoration. Its gut-restricted design, confirmed in preclinical and Phase 1 studies, suggests the potential for a significantly improved safety profile over systemically acting standard-of-care agents. Preclinical efficacy data is robust, showing superiority over mesalamine in an animal model.

References

• 1. The AI-driven Development Journey of ISM5411, a Potential Breakthrough Treatment for Inflammatory Bowel Disease [biopharmatrend.com]
• 2. Inflammatory bowel disease (IBD) - Diagnosis and treatment - Mayo Clinic [mayoclinic.org]
• 3. droracle.ai [droracle.ai]
• 4. researchgate.net [researchgate.net]
• 5. communities.springernature.com [communities.springernature.com]
• 6. ISM-012042 by InSilico Medicine for Inflammatory Bowel Disease: Likelihood of Approval [pharmaceutical-technology.com]
• 7. Insilico Medicine Announces the Nomination of Two Preclinical Candidates for PHD2, 12 Months After Program Initiation [prnewswire.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. New Drug for IBD Designed Using Generative AI | Docwire News [docwirenews.com]
• 10. Insilico’s AI-discovered ulcerative colitis drug starts Phase I trial [clinicaltrialsarena.com]
• 11. Insilico received positive topline results from two phase 1 trials of ISM5411, new drug designed using generative AI for the treatment of inflammatory bowel disease | EurekAlert! [eurekalert.org]
• 12. Inflammatory Bowel Disease Guidelines: Guidelines Summary, British Society of Gastroenterology Guidelines (BSG) (2019), European Crohn's and Colitis Organisation Guidelines on Medical Treatment (ECCO) (2019) [emedicine.medscape.com]
• 13. researchgate.net [researchgate.net]
• 14. fiercebiotech.com [fiercebiotech.com]

Independent Analysis of Insilico Medicine's ISM012-042: A Comparative Guide for Researchers

Insilico Medicine's ISM012-042 (also known as ISM5411) is a novel, orally administered, gut-restricted inhibitor of prolyl hydroxylase domain (PHD) enzymes 1 and 2. Developed using a generative artificial intelligence platform, it is currently in Phase I clinical trials for the treatment of Inflammatory Bowel Disease (IBD). The therapeutic strategy behind ISM012-042 is to stabilize Hypoxia-Inducible Factor-1 alpha (HIF-1α), a key transcription factor in the cellular response to hypoxia, which is implicated in both intestinal barrier function and inflammation. By inhibiting the PHD enzymes that mark HIF-1α for degradation, ISM012-042 aims to enhance mucosal healing and reduce the inflammatory response characteristic of IBD.

This guide provides an objective comparison of the publicly available preclinical data for ISM012-042 with other PHD inhibitors that have been investigated for IBD, namely GB004 and Roxadustat. It is important to note that all presented data for ISM012-042 originates from research published by Insilico Medicine, as independent verification by third parties is not yet available for this early-stage compound.

Mechanism of Action: The PHD-HIF-1α Signaling Pathway

The therapeutic rationale for PHD inhibitors in IBD centers on the role of HIF-1α in the intestinal epithelium. Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1α, leading to its ubiquitination and subsequent degradation. In the hypoxic environment of an inflamed gut, PHD activity is reduced, allowing HIF-1α to accumulate, translocate to the nucleus, and activate genes involved in barrier protection, angiogenesis, and metabolic adaptation. ISM012-042 and other PHD inhibitors mimic this hypoxic response by directly inhibiting PHD enzymes, thereby stabilizing HIF-1α even in the presence of oxygen. This leads to the upregulation of genes that strengthen the intestinal barrier and modulate the immune response.

Caption: Mechanism of PHD inhibitors in IBD.

Quantitative Data Comparison

The following tables summarize the available preclinical and clinical data for ISM012-042 and its comparators. Direct comparison should be approached with caution due to potential variations in experimental conditions between studies.

Table 1: In Vitro Potency and Selectivity

Compound	Target	IC50	Cell-Based HIF-1α Stabilization (EC50)	Key Features	Data Source
ISM012-042	PHD1 / PHD2	1.9 nM / 2.5 nM	Not Reported	Selective for PHD1/2 over PHD3; Gut-restricted.	Insilico Medicine[1]
GB004	PHD (HIF-1α stabilizer)	Not Reported	Not Reported	Gut-targeted; Iron-chelating activity.	Gossamer Bio[2]
Roxadustat	Pan-PHD	Not Reported	Not Reported	Systemically active; Approved for anemia of CKD.	FibroGen

Table 2: Preclinical Efficacy in Colitis Models

Compound	Model	Key Efficacy Endpoints	Results	Data Source
ISM012-042	TNBS-induced colitis (mice)	Reduced Disease Activity Index (DAI) scores; Improved epithelial integrity.	Outperformed mesalamine in reducing DAI scores.[3]	Insilico Medicine[3]
Oxazolone-induced colitis (mice)	Reduced DAI scores; Reduced cytokine levels (IL-6, IL-17, TNF-α).	Dose-dependent reduction in DAI and inflammatory markers.[3]	Insilico Medicine[3]
GB004	TNBS-induced colitis (animal model)	Reduced intestinal barrier permeability; Dose-dependent decrease in mucosal cytokines (IL-1β, IL-6, TNF-α).	Demonstrated epithelial protection and anti-inflammatory effects.[2]	Gossamer Bio[2]
Roxadustat	DSS-induced colitis (mice)	Reduced DAI scores and histopathology; Reduced inflammatory cytokines; Suppressed M1 and increased M2 macrophage polarization.	Ameliorated colitis by blocking colonic shortening and weight loss.[4]	Independent Study[4]

Table 3: In Vitro Intestinal Barrier Function (Caco-2 Cells)

Compound	Assay	Key Findings	Data Source
ISM012-042	DSS-induced barrier disruption	Protected Caco-2 cell monolayers from DSS-induced barrier disruption at 2.5 μM.	Insilico Medicine[5]
GB004	Cytokine-induced permeability	Restored epithelial monolayer integrity and decreased permeability in response to cytokine stimulation.	Gossamer Bio[2]
Roxadustat	Homocysteine-induced TJP reduction	Reversed the decrease of tight junction proteins (ZO-1, occludin, claudin-1) induced by homocysteine.	Independent Study

Table 4: Clinical Trial Outcomes for IBD

Compound	Phase	Indication	Primary Endpoint	Outcome	Data Source
ISM012-042	Phase I (NCT06012578)	Healthy Volunteers (for IBD)	Safety and Tolerability	Generally safe and well-tolerated; Very low systemic exposure, confirming gut-restriction.	Insilico Medicine[5]
GB004	Phase II (SHIFT-UC)	Ulcerative Colitis	Clinical remission at week 12	Did not meet primary endpoint; No statistically significant or clinically meaningful differences compared to placebo. Development for IBD discontinued.	Gossamer Bio[6]
Roxadustat	Not in clinical trials for IBD	-	-	-	-

Experimental Protocols

Detailed methodologies are crucial for the interpretation and potential replication of scientific findings. Below are summaries of the key experimental protocols employed in the evaluation of these PHD inhibitors.

Animal Models of Colitis

Caption: Workflow for common preclinical colitis models.

• TNBS-Induced Colitis: This model is induced by intrarectal administration of the haptenating agent 2,4,6-trinitrobenzenesulfonic acid (TNBS) dissolved in ethanol. The ethanol serves to break the mucosal barrier, allowing TNBS to haptenize colonic proteins and trigger a Th1-mediated immune response, which shares some characteristics with Crohn's disease. ISM012-042 was evaluated in this model, with treatment administered orally once daily.[3]

• Oxazolone-Induced Colitis: This model involves skin sensitization followed by an intrarectal challenge with the haptenating agent oxazolone. It induces a Th2-mediated colitis that is primarily confined to the distal colon, resembling some aspects of ulcerative colitis. ISM012-042 was also tested in this model.[3]

• Dextran Sodium Sulfate (DSS)-Induced Colitis: This is a widely used model where DSS is administered in the drinking water, causing direct toxicity to the colonic epithelium and leading to a robust inflammatory response. It is particularly useful for studying epithelial barrier dysfunction and innate immune responses. Roxadustat's efficacy was assessed in this model.[4]

In Vitro Intestinal Barrier Function Assay

Caption: Workflow for Caco-2 intestinal barrier assay.

The Caco-2 permeability assay is a standard in vitro model to assess intestinal barrier function. Caco-2 cells, a human colon adenocarcinoma cell line, are cultured on permeable supports where they differentiate into a polarized monolayer with tight junctions, mimicking the intestinal epithelium.

• Cell Culture and Differentiation: Caco-2 cells are seeded on Transwell inserts and cultured for approximately 21 days to allow for differentiation and the formation of a tight monolayer.

• Monolayer Integrity Assessment: Before the experiment, the integrity of the cell monolayer is confirmed by measuring the Transepithelial Electrical Resistance (TEER). High TEER values indicate a well-formed, tight barrier.

• Experimental Procedure: The monolayer is exposed to an inflammatory stimulus (e.g., DSS or cytokines) in the presence or absence of the test compound.

• Endpoint Measurement: Barrier function is assessed by measuring changes in TEER and/or the passage of a fluorescent marker (like Lucifer Yellow) from the apical to the basolateral side of the monolayer. A protective effect of the test compound is indicated by the maintenance of higher TEER values and lower permeability of the marker compared to the stimulus-only control.

Conclusion

The preclinical data for ISM012-042, as presented by Insilico Medicine, suggests it is a potent and selective PHD1/2 inhibitor with a promising gut-restricted profile. Its efficacy in animal models of colitis appears to be superior to the standard-of-care agent, mesalamine, in the specific contexts tested. The gut-restricted nature is a key differentiating feature, potentially offering a better safety profile compared to systemically absorbed PHD inhibitors like Roxadustat, and may be a reason it could succeed where the gut-targeted but less specific GB004 failed.

References

• 1. Intestinal mucosal barrier repair and immune regulation with an AI-developed gut-restricted PHD inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Distinct Cytokine Patterns Identified from Multiplex Profiles of Murine DSS and TNBS-Induced Colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Oxazolone-induced murine model of ulcerative colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Roxadustat ameliorates experimental colitis in mice by regulating macrophage polarization through increasing HIF level - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. Nature Biotechnology | Generative Chemistry Enables Insilico to Develop Gut-Restricted PHD Inhibitors Promising for Intestinal Mucosal Barrier Repair and Immunomodulation [prnewswire.com]

Comparative Analysis of ISM012-042's Impact on Inflammatory Cytokines: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparative analysis of ISM012-042's effects on key inflammatory cytokines, juxtaposed with other relevant therapeutic alternatives. This document synthesizes preclinical data to offer a clear perspective on the potential of ISM012-042 in modulating the inflammatory responses central to inflammatory bowel disease (IBD).

Executive Summary

ISM012-042 is a novel, orally administered, gut-restricted prolyl hydroxylase domain (PHD) inhibitor designed to treat IBD. By selectively inhibiting PHD1 and PHD2, ISM012-042 stabilizes Hypoxia-Inducible Factor-1 alpha (HIF-1α), a key transcription factor in the cellular response to hypoxia. This stabilization leads to the activation of genes that enhance intestinal barrier function and, crucially, a broad reduction in the expression of pro-inflammatory cytokines. Preclinical studies have demonstrated ISM012-042's potent anti-inflammatory effects, showing a significant reduction in key cytokines implicated in IBD pathogenesis, including Tumor Necrosis Factor-alpha (TNF-α), Interleukin-6 (IL-6), Interleukin-12 (IL-12), and Interleukin-17 (IL-17). This guide presents a comparative overview of these effects against other PHD inhibitors and standard IBD treatments.

Mechanism of Action: The PHD-HIF-1α Signaling Pathway

dot

Caption: Mechanism of ISM012-042 action via PHD inhibition and HIF-1α stabilization.

Under normal oxygen conditions (normoxia), PHD enzymes hydroxylate HIF-1α, leading to its degradation. In hypoxic conditions, such as those found in inflamed intestinal tissue, or in the presence of a PHD inhibitor like ISM012-042, this degradation is blocked. Stabilized HIF-1α then translocates to the nucleus, where it dimerizes with HIF-1β and binds to Hypoxia Response Elements (HREs) in the promoter regions of target genes. This leads to the transcription of genes that improve epithelial barrier function and a reduction in the production of key pro-inflammatory cytokines.[1]

Comparative Data on Inflammatory Cytokine Reduction

The following tables summarize the available preclinical data on the effect of ISM012-042 and comparator drugs on the expression of TNF-α, IL-6, IL-12, and IL-17. It is important to note that direct head-to-head quantitative comparisons are limited in the publicly available literature; much of the data is qualitative, indicating a reduction without specifying the exact magnitude across different studies.

Table 1: Effect on TNF-α Expression

Compound	Experimental Model	Key Findings	Citation(s)
ISM012-042	TNBS-induced colitis (mice)	Broadly reduced TNF-α gene expression in isolated gut tissue.	[2]
LPS-activated BMDCs (mice)	Reduced TNF-α expression as effectively as Roxadustat.	[2]
Roxadustat	LPS-activated BMDCs (mice)	Reduced TNF-α expression.	[2]
Cisplatin-induced AKI (animal model)	Significantly reduced levels of TNF-α.
GB004	TNBS-induced colitis (animal model)	Dose-dependent decreases in mucosal concentrations of TNF-α.
Mesalamine	DSS-induced colitis (mice)	Reduced colonic expression of TNF-α.	[3]
TNBS-induced colitis (rats)	Non-significant reduction in tissue TNF-α levels.	[4]

Table 2: Effect on IL-6 Expression

Compound	Experimental Model	Key Findings	Citation(s)
ISM012-042	TNBS-induced colitis (mice)	Broadly reduced IL-6 gene expression in isolated gut tissue.	[2]
Roxadustat	Cisplatin-induced AKI (animal model)	Significantly reduced levels of IL-6.
GB004	TNBS-induced colitis (animal model)	Dose-dependent decreases in mucosal concentrations of IL-6.
Mesalamine	DSS-induced colitis (mice)	Reduced colonic expression of IL-6.	[3]

Table 3: Effect on IL-12 Expression

Compound	Experimental Model	Key Findings	Citation(s)
ISM012-042	TNBS-induced colitis (mice)	Broadly reduced IL-12 gene expression in isolated gut tissue.	[2]
LPS-activated BMDCs (mice)	Reduced IL-12 expression as effectively as Roxadustat.	[2]
Roxadustat	LPS-activated BMDCs (mice)	Reduced IL-12 expression.	[2]

Table 4: Effect on IL-17 Expression

Compound	Experimental Model	Key Findings	Citation(s)
ISM012-042	TNBS-induced colitis (mice)	Broadly reduced IL-17 pathway gene expression in isolated gut tissue.	[2]

Experimental Protocols

Detailed methodologies are crucial for the interpretation and replication of scientific findings. Below are summaries of the key experimental protocols used in the cited studies.

In Vivo Model: TNBS-Induced Colitis in Mice

This model is used to induce a Th1-dominant colonic inflammation that mimics some aspects of Crohn's disease.

dot

Caption: Experimental workflow for the TNBS-induced colitis model.

• Animals: Male or female mice (strain may vary, e.g., BALB/c) are acclimatized for at least one week.

• Induction: Mice are lightly anesthetized. A solution of 2,4,6-trinitrobenzenesulfonic acid (TNBS) dissolved in ethanol is administered intrarectally via a catheter. Ethanol serves to break the mucosal barrier, allowing TNBS to haptenize colonic proteins and induce an immune response.[5][6]

• Treatment: ISM012-042 or a vehicle control is administered orally, typically once daily, starting before or after the induction of colitis, depending on the study design (prophylactic or therapeutic).

• Monitoring: Animals are monitored daily for clinical signs of colitis, including weight loss, stool consistency, and the presence of blood.

• Tissue Collection: At the end of the study period, mice are euthanized, and the colon is excised for macroscopic evaluation, histological analysis, and biochemical assays.

• Cytokine Analysis: Colon tissue is homogenized, and the levels of inflammatory cytokines are quantified using methods such as Enzyme-Linked Immunosorbent Assay (ELISA) or quantitative real-time polymerase chain reaction (qPCR) for mRNA expression.

In Vitro Model: LPS-Stimulated Bone Marrow-Derived Dendritic Cells (BMDCs)

This model is used to assess the direct anti-inflammatory effects of a compound on key innate immune cells.

dot

Caption: Experimental workflow for LPS-stimulated BMDCs.

• Cell Isolation and Differentiation: Bone marrow is harvested from the femurs and tibias of mice. The cells are cultured in the presence of Granulocyte-Macrophage Colony-Stimulating Factor (GM-CSF) for several days to differentiate them into dendritic cells.[7]

• Treatment: The differentiated BMDCs are pre-treated with various concentrations of ISM012-042 or a vehicle control for a specified period.

• Stimulation: The cells are then stimulated with lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, to induce an inflammatory response and cytokine production.[8]

• Sample Collection: After a defined incubation period, the cell culture supernatant is collected to measure secreted cytokines, and the cells can be harvested for analysis of intracellular cytokines or gene expression.

• Cytokine Analysis: Cytokine levels in the supernatant are typically measured by ELISA. Intracellular cytokine production can be assessed by flow cytometry after appropriate staining, and mRNA levels can be quantified by qPCR.

Conclusion

The available preclinical data strongly suggest that ISM012-042 is a potent inhibitor of a wide range of pro-inflammatory cytokines implicated in the pathogenesis of IBD. Its efficacy in reducing TNF-α and IL-12 appears to be comparable to that of another PHD inhibitor, Roxadustat. The gut-restricted nature of ISM012-042 may offer a favorable safety profile compared to systemically acting agents. While further head-to-head studies with more extensive quantitative data are needed for a definitive comparative assessment, the current evidence positions ISM012-042 as a promising therapeutic candidate for IBD, warranting further clinical investigation. The detailed experimental protocols provided herein offer a framework for researchers aiming to conduct similar comparative studies.

References

• 1. Hypoxia inducible factor prolyl hydroxylases in inflammatory bowel disease - PMC [pmc.ncbi.nlm.nih.gov]
• 2. communities.springernature.com [communities.springernature.com]
• 3. Induction of Colonic Regulatory T Cells by Mesalamine by Activating the Aryl Hydrocarbon Receptor - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Effect of Mesalamine and Prednisolone on TNBS Experimental Colitis, following Various Doses of Orally Administered Iron - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chronic Experimental Model of TNBS-Induced Colitis to Study Inflammatory Bowel Disease [mdpi.com]
• 6. TNBS-Induced Colitis Model - takisbiotech [takisbiotech.com]
• 7. Lipopolysaccharide-Activated Bone Marrow-Derived Dendritic Cells Suppress Allergic Airway Inflammation by Ameliorating the Immune Microenvironment - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Immune Cell Stimulation via LPS | Thermo Fisher Scientific - TW [thermofisher.com]

Safety & Regulatory Compliance

Proper Disposal of ISM012-042: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper disposal of investigational compounds like ISM012-042 is a critical component of laboratory safety and regulatory compliance. While a specific Safety Data Sheet (SDS) with explicit disposal instructions for ISM012-042 is not publicly available, established guidelines for the disposal of investigational drugs and hazardous chemical waste provide a comprehensive framework for its safe management. This guide synthesizes these principles to provide essential, immediate safety and logistical information for the proper disposal of ISM012-042.

All personnel handling chemical waste must be current on institutional and local chemical waste management training.[1] Adherence to these procedures is crucial to prevent environmental contamination and ensure the safety of all laboratory personnel.

Waste Classification and Handling

Given that ISM012-042 is an investigational new drug, it should be handled as a potentially hazardous substance. All waste generated, including unused compounds, contaminated labware, and personal protective equipment (PPE), must be disposed of as hazardous pharmaceutical waste.[2]

Key Handling and Segregation Principles:

• Waste Segregation: Never mix hazardous waste with non-hazardous waste.[3] Separate aqueous and solvent wastes where possible.[3]

• Containerization: Use compatible, clearly labeled containers for hazardous waste.[1] These containers should be sealed to prevent leaks or spills.[2]

• Labeling: All hazardous waste containers must be clearly labeled with "HAZARDOUS WASTE" and include the full chemical name (no abbreviations), concentration, and the name and contact information of the Principal Investigator (PI).[1]

• Storage: Store all hazardous waste in a designated and registered Satellite Accumulation Area (SAA).[1] This area should be a locked cabinet or within secondary containment.[1]

Disposal Procedures for ISM012-042 and Associated Waste

The following table summarizes the recommended disposal procedures for various types of waste generated during research involving ISM012-042.

Waste Type	Disposal Procedure
Unused ISM012-042 Compound	Must be disposed of as hazardous pharmaceutical waste.[2] Place in a clearly labeled, sealed, and compatible container.[1][2]
Contaminated Glass Labware	Segregate as hazardous waste. Do not rinse. Place directly into a designated hazardous waste container.[2]
Contaminated Plastic Labware	Dispose of as hazardous waste in a designated sharps or waste container.[2]
Contaminated PPE (Gloves, Gowns, etc.)	All used PPE must be disposed of as hazardous waste in a designated, labeled container.[2]
Empty Stock Containers	Empty containers that held acutely hazardous waste should be triple-rinsed with a suitable solvent.[4] The rinsate must be collected and disposed of as hazardous waste.[4] After rinsing, deface the label and dispose of the container as regular trash.[4]

Experimental Protocol: Decontamination of a Small Spill

In the event of a small spill of ISM012-042, laboratory personnel should treat the spilled material and all cleanup supplies as hazardous waste.[4]

• Isolate the Area: Evacuate and isolate the spill area.

• Don Appropriate PPE: Ensure proper personal protective equipment is worn, including gloves, a lab coat, and eye protection.

• Contain and Absorb: For liquid spills, use an inert absorbent material to contain and soak up the substance. For solid spills, carefully scoop the material to avoid generating dust.

• Clean the Area: Decontaminate the spill area with a suitable solvent.

• Dispose of Cleanup Materials: All materials used for spill cleanup, including absorbent pads, wipes, and contaminated PPE, must be placed in a designated hazardous waste container.[4]

• Report the Spill: Report the incident to the laboratory supervisor and the institutional Environmental Health and Safety (EHS) office.

Logical Workflow for ISM012-042 Disposal

The following diagram illustrates the decision-making process and procedural steps for the proper disposal of ISM012-042 waste.

ISM012-042 Waste Disposal Workflow

Final Disposal

The ultimate disposal of investigational drugs and hazardous chemical waste is managed by the institution's Environmental Health and Safety (EHS) office.[1][5] Once a waste container is full, a pickup request should be submitted to EHS.[1] The waste will then be transported to a licensed hazardous waste facility for incineration, which is the standard and required method for the destruction of such materials.[5][6]

References

• 1. research.cuanschutz.edu [research.cuanschutz.edu]
• 2. benchchem.com [benchchem.com]
• 3. Hazardous Waste Disposal Guide: Research Safety - Northwestern University [researchsafety.northwestern.edu]
• 4. vumc.org [vumc.org]
• 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]
• 6. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

Navigating the Frontier of IBD Research: A Safety and Handling Guide for ISM012-042

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the handling, application, and disposal of ISM012-042, a novel, gut-restricted prolyl hydroxylase domain (PHD) inhibitor. Developed with the power of artificial intelligence, ISM012-042 is at the forefront of therapeutic strategies for inflammatory bowel disease (IBD), aiming to repair the intestinal barrier while mitigating inflammation. Adherence to the following protocols is essential to ensure laboratory safety and the integrity of your research.

Essential Safety and Handling Protocols

While a specific Safety Data Sheet (SDS) for ISM012-042 is not yet publicly available, the following best practices for handling chemical compounds in a research setting must be strictly followed. These guidelines are designed to minimize risk and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive barrier between the researcher and the chemical agent is the first line of defense. The following PPE is mandatory when handling ISM012-042 in solid or solution form:

PPE Category	Specification	Rationale
Eye and Face Protection	Safety glasses with side shields or safety goggles. A face shield is recommended when handling larger quantities or if there is a splash hazard.	Protects against accidental splashes, aerosols, and contact with mucous membranes.[1]
Hand Protection	Chemical-resistant gloves (e.g., nitrile, neoprene).[2]	Prevents skin contact and absorption. The specific glove material should be chosen based on the solvent used to dissolve ISM012-042.
Body Protection	A laboratory coat is required. For procedures with a higher risk of contamination, chemical-resistant aprons or coveralls should be used.[1][3]	Protects skin and personal clothing from contamination.
Respiratory Protection	A respirator mask may be necessary if handling the compound as a powder outside of a certified chemical fume hood, or if aerosols may be generated.[1]	Prevents inhalation of the compound.
Footwear	Closed-toe shoes must be worn at all times in the laboratory.	Protects feet from spills and falling objects.

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining the stability of ISM012-042 and ensuring the safety of laboratory personnel.

Handling:

• All work with ISM012-042 powder should be conducted in a certified chemical fume hood to minimize inhalation risk.[4]

• Avoid the creation of dust or aerosols.

• After handling, thoroughly wash hands and any exposed skin with soap and water.[5]

• Ensure eyewash stations and safety showers are readily accessible and in good working order.[4]

Storage:

• Store ISM012-042 in a tightly sealed, clearly labeled container.[6]

• Keep in a cool, dry, and well-ventilated area, away from incompatible materials.

• Consult the manufacturer's certificate of analysis for specific storage temperature recommendations.

Disposal Plan

All waste materials contaminated with ISM012-042 must be treated as hazardous chemical waste and disposed of according to institutional and local regulations.

Waste Segregation and Collection:

• Solid Waste: Contaminated items such as gloves, bench paper, and pipette tips should be collected in a designated, labeled hazardous waste container.[7]

• Liquid Waste: Unused solutions of ISM012-042 and contaminated solvents should be collected in a separate, sealed, and clearly labeled hazardous waste container.[7]

• Do not mix incompatible waste streams.

Disposal Procedure:

• All hazardous waste must be disposed of through your institution's environmental health and safety (EHS) office.

• Never dispose of ISM012-042 down the drain or in the regular trash.[8]

ISM012-042: Mechanism of Action

ISM012-042 is a potent and selective inhibitor of prolyl hydroxylase domain enzymes 1 and 2 (PHD1 and PHD2).[7] Under normal oxygen conditions, PHD enzymes hydroxylate the alpha subunit of Hypoxia-Inducible Factor-1 (HIF-1α), targeting it for proteasomal degradation. By inhibiting PHD1 and PHD2, ISM012-042 prevents this degradation, leading to the stabilization and accumulation of HIF-1α.[9] Stabilized HIF-1α then translocates to the nucleus, where it promotes the transcription of genes involved in strengthening the intestinal epithelial barrier and reducing inflammation.[10] This gut-restricted action is designed to minimize systemic side effects.[9]

ISM012-042 inhibits PHD, stabilizing HIF-1α to promote gut barrier repair.

Key Experimental Protocols

The following are detailed methodologies for key experiments relevant to the study of ISM012-042.

In Vitro Intestinal Barrier Function Assay

This protocol assesses the ability of ISM012-042 to protect the integrity of an intestinal epithelial monolayer using Caco-2 cells and measuring Transepithelial Electrical Resistance (TEER).

Parameter	Specification
Cell Line	Caco-2 (human colorectal adenocarcinoma)
Culture Medium	Dulbecco's Modified Eagle Medium (DMEM) supplemented with 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin, and 1% Non-Essential Amino Acids.
Cell Seeding	Seed Caco-2 cells onto permeable Transwell® inserts at a density of 1 x 10^5 cells/cm².
Differentiation	Culture for 21 days to allow for spontaneous differentiation into a polarized monolayer with tight junctions. A TEER value >150-400 Ω·cm² typically indicates monolayer integrity.
Treatment	Pre-treat the apical side of the Caco-2 monolayer with varying concentrations of ISM012-042 for a specified period (e.g., 24 hours).
Barrier Disruption	Induce barrier damage by adding a disrupting agent such as Dextran (B179266) Sodium Sulfate (B86663) (DSS) to the apical chamber.
TEER Measurement	Measure TEER at regular intervals using an epithelial volt-ohm meter. A decrease in TEER indicates a loss of monolayer integrity.
Data Analysis	Compare the TEER values of ISM012-042-treated monolayers to vehicle-treated controls to determine the protective effect of the compound.

In Vivo Murine Model of DSS-Induced Colitis

This protocol outlines the induction of colitis in mice using DSS to evaluate the therapeutic efficacy of ISM012-042.

Parameter	Specification
Animal Model	C57BL/6 mice (6-8 weeks old).
Housing	House mice under standard conditions with ad libitum access to food and water.
Acute Colitis Induction	Administer 3-5% (w/v) DSS in the drinking water for 5-7 consecutive days.[9]
Chronic Colitis Induction	Administer 1-3% (w/v) DSS in cycles (e.g., 7 days of DSS followed by 7-14 days of regular water), repeated for several cycles.[9][10]
ISM012-042 Administration	Administer ISM012-042 orally (e.g., by gavage) daily, starting before, during, or after DSS administration, depending on the study design (prophylactic or therapeutic).
Monitoring	Monitor mice daily for body weight, stool consistency, and the presence of blood in the stool. Calculate the Disease Activity Index (DAI).
Endpoint Analysis	At the end of the study, sacrifice the mice and collect the colon. Measure colon length (shortening is a sign of inflammation).
Histological Analysis	Fix colon tissue in formalin, embed in paraffin, and stain with Hematoxylin and Eosin (H&E) to assess inflammation, crypt damage, and cellular infiltration.
Data Analysis	Compare DAI scores, colon length, and histological scores between ISM012-042-treated and vehicle-treated groups.

References

• 1. Mouse Model of Dextran Sodium Sulfate (DSS)-induced Colitis [bio-protocol.org]
• 2. researchgate.net [researchgate.net]
• 3. Rapid decrease in transepithelial electrical resistance of human intestinal Caco-2 cell monolayers by cytotoxic membrane perturbents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. An experimental model of colitis induced by dextran sulfate sodium from acute progresses to chronicity in C57BL/6: correlation between conditions of mice and the environment - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. yeasenbio.com [yeasenbio.com]
• 8. researchgate.net [researchgate.net]
• 9. TEER measurement techniques for in vitro barrier model systems - PMC [pmc.ncbi.nlm.nih.gov]
• 10. socmucimm.org [socmucimm.org]